(Z)-Methyl heptadec-10-enoate

• CAS: 369657-02-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl cis-10-Heptadecenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl cis-10-heptadecenoate, a monounsaturated fatty acid methyl ester, holds interest in various research domains, including its potential role as a biomarker and in the development of novel therapeutics. This technical guide provides a comprehensive overview of the synthetic pathways for obtaining this molecule, with a primary focus on the Wittig reaction, a robust and stereoselective method for alkene synthesis. Detailed experimental protocols, data presentation in tabular format, and diagrammatic representations of the synthetic workflow are provided to facilitate its practical implementation in a laboratory setting.

Introduction

Methyl cis-10-heptadecenoate, also known as methyl (Z)-heptadec-10-enoate, is a C18 fatty acid methyl ester characterized by a single cis-double bond at the tenth carbon position. Its synthesis is of interest for various research applications where a pure, well-characterized standard is required. The key challenge in its synthesis lies in the stereoselective formation of the cis (or Z) double bond. This guide explores the viable synthetic routes, with a detailed focus on the Wittig olefination reaction, which is particularly well-suited for this purpose.

Synthetic Pathways

While several methods for alkene synthesis exist, the Wittig reaction stands out for its reliability and control over the double bond's position and stereochemistry.[1][2][3][4][5] An alternative approach, olefin metathesis, is a powerful tool for C-C double bond formation but is generally more complex to control for the synthesis of a specific, non-symmetrical, acyclic alkene like methyl cis-10-heptadecenoate.

The Wittig Reaction: A Preferred Route

The Wittig reaction involves the reaction of a phosphorus ylide with an aldehyde or ketone to form an alkene.[1][2][4] The stereochemical outcome of the reaction is largely dependent on the nature of the substituents on the ylide. For the synthesis of cis-alkenes, non-stabilized ylides are typically employed.[5]

The synthesis of methyl cis-10-heptadecenoate via the Wittig reaction can be approached through two main retrosynthetic disconnections, as illustrated below.

Figure 1: Retrosynthetic analysis of methyl cis-10-heptadecenoate.

• Route A: This approach involves the reaction of heptanal with a phosphonium ylide derived from a 10-halodecanoate.

• Route B: This route utilizes the reaction of methyl 10-oxodecanoate with a heptyl-derived phosphonium ylide.

Route A is often preferred due to the generally higher reactivity of aldehydes compared to ketones and the commercial availability of heptanal.

Experimental Protocols

The following section provides a detailed, step-by-step protocol for the synthesis of methyl cis-10-heptadecenoate via the Wittig reaction (Route A), including the preparation of the necessary phosphonium salt and the final olefination step.

Synthesis of (9-(Methoxycarbonyl)nonyl)triphenylphosphonium Bromide

This is the precursor to the required phosphonium ylide.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Methyl 10-bromodecanoate	265.18	10.0 g	0.0377
Triphenylphosphine	262.29	10.8 g	0.0412
Acetonitrile	41.05	100 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl 10-bromodecanoate (10.0 g, 37.7 mmol) and triphenylphosphine (10.8 g, 41.2 mmol).

• Add acetonitrile (100 mL) to the flask.

• Heat the reaction mixture to reflux and maintain for 24 hours.

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting viscous oil is triturated with diethyl ether (3 x 50 mL) to induce crystallization.

• Collect the white solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield (9-(methoxycarbonyl)nonyl)triphenylphosphonium bromide.

Wittig Olefination to form Methyl cis-10-Heptadecenoate

This step utilizes the prepared phosphonium salt to generate the ylide in situ, which then reacts with heptanal.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(9-(Methoxycarbonyl)nonyl)triphenylphosphonium bromide	527.47	15.8 g	0.030
Sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF)	183.38	33.0 mL	0.033
Heptanal	114.19	3.43 g	0.030
Anhydrous Tetrahydrofuran (THF)	72.11	150 mL	-

Procedure:

• To a dry 500 mL three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add the phosphonium salt (15.8 g, 30.0 mmol) and anhydrous THF (100 mL).

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add NaHMDS (33.0 mL of a 1.0 M solution in THF, 33.0 mmol) dropwise over 30 minutes, maintaining the temperature at -78 °C. The solution should turn a deep orange/red color, indicating the formation of the ylide.

• Stir the mixture at -78 °C for an additional hour.

• Add a solution of heptanal (3.43 g, 30.0 mmol) in anhydrous THF (50 mL) dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding saturated aqueous ammonium chloride solution (50 mL).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Purification

The crude product contains the desired methyl cis-10-heptadecenoate, the E-isomer, and triphenylphosphine oxide as a major byproduct. Purification is typically achieved by column chromatography.

Procedure:

• Prepare a silica gel column using a hexane:ethyl acetate gradient (e.g., starting from 98:2).

• Dissolve the crude product in a minimal amount of hexane and load it onto the column.

• Elute the column with the solvent gradient, collecting fractions.

• Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the desired product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield pure methyl cis-10-heptadecenoate.

Data Presentation

The following table summarizes the expected and typical quantitative data for the synthesis of methyl cis-10-heptadecenoate.

Parameter	Value
Phosphonium Salt Synthesis
Theoretical Yield	19.9 g
Typical Actual Yield	17.5 g (88%)
Purity (by NMR)	>98%
Wittig Reaction
Theoretical Yield of Methyl cis-10-heptadecenoate	8.48 g
Typical Actual Yield (after purification)	5.5 - 6.4 g (65-75%)
Z:E Ratio (by GC or NMR)	>95:5
Purity (by GC)	>99%

Signaling Pathways and Experimental Workflows

The logical flow of the synthesis can be visualized as follows:

Figure 2: Experimental workflow for the synthesis of methyl cis-10-heptadecenoate.

The mechanism of the Wittig reaction for this specific synthesis is detailed below.

Figure 3: Simplified mechanism of the Z-selective Wittig reaction.

Conclusion

The synthesis of methyl cis-10-heptadecenoate can be reliably achieved with high stereoselectivity and in good yields using the Wittig reaction with a non-stabilized ylide. The detailed protocol provided in this guide, from the preparation of the phosphonium salt to the final purification, offers a practical framework for researchers. Careful control of reaction conditions, particularly temperature during ylide formation and addition of the aldehyde, is crucial for maximizing the yield of the desired cis-isomer. The presented workflow and mechanistic diagrams provide a clear conceptual understanding of the synthesis process.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Natural Sources and Occurrence of C17:1 Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecenoic acid methyl ester (C17:1 methyl ester), a monounsaturated odd-chain fatty acid methyl ester, is a lipid molecule found across various biological systems, from microorganisms to mammals. While typically present in lower concentrations compared to its even-chain counterparts, emerging research has highlighted the unique metabolic pathways and potential physiological significance of odd-chain fatty acids, sparking interest in their natural distribution and biological roles. This technical guide provides a comprehensive overview of the natural sources, occurrence, analytical methodologies, and biosynthetic pathways related to C17:1 methyl ester, tailored for professionals in research and drug development.

Natural Sources and Occurrence of C17:1 Methyl Ester

C17:1 methyl ester, or its precursor heptadecenoic acid, is primarily of microbial origin and is subsequently incorporated into the fat stores of higher organisms through the food chain. The primary natural sources include ruminant fats, marine organisms, and various bacteria.

Ruminant Products

Ruminant animals, such as cows, sheep, and goats, are a significant dietary source of odd-chain fatty acids for humans. The microbial fermentation process in the rumen synthesizes propionyl-CoA, which serves as a primer for the synthesis of odd-chain fatty acids. Consequently, C17:1 is present in the milk fat and meat of these animals. The concentration of heptadecenoic acid in milk fat is generally low, often below 1% of the total fatty acids.

Marine Organisms

The marine ecosystem is another notable reservoir of C17:1. It is found in various species of marine microalgae (phytoplankton), which are the primary producers in the aquatic food web. Fish and other marine animals that consume these microalgae accumulate C17:1 in their tissues and oils. The fatty acid profiles of different microalgae species are diverse, with C17:1 content varying significantly among species.

Bacteria

Numerous bacterial species have been identified to produce odd-chain fatty acids, including C17:1. The biosynthesis in bacteria also utilizes propionyl-CoA as a starter unit. The presence and relative abundance of C17:1 can be a useful biomarker for identifying certain bacterial populations in environmental or clinical samples.

Quantitative Data on C17:1 Methyl Ester Occurrence

The following tables summarize the quantitative data on the occurrence of C17:1 fatty acid (presented as a percentage of total fatty acids) in various natural sources, as reported in the scientific literature. It is important to note that the concentration of C17:1 can be influenced by factors such as diet, season, and the specific analytical methods employed.

Source Category	Specific Source	C17:1 (% of Total Fatty Acids)	Reference
Ruminant Milk Fat	Bovine Milk	0.1 - 0.8	[1]
Sheep Milk	~0.7	[2]
Goat Milk	~0.6	[2]
Marine Organisms	Various Fish Species	Trace amounts to ~2%	[3]
Marine Microalgae	Variable, often <1%	[3][4]
Bacteria	Pseudomonas sp.	Present, variable	[5]

Experimental Protocols

Accurate quantification of C17:1 methyl ester requires robust and validated analytical methods. The general workflow involves lipid extraction, transesterification to fatty acid methyl esters (FAMEs), and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Lipid Extraction

The choice of extraction method depends on the sample matrix. A commonly used method for biological tissues is the Folch or Bligh-Dyer method, which utilizes a chloroform/methanol solvent system.

Protocol: Modified Folch Extraction

• Homogenize 1 gram of the tissue sample in a 2:1 (v/v) mixture of chloroform and methanol.

• Add 0.2 volumes of 0.9% NaCl solution and vortex thoroughly.

• Centrifuge to separate the phases.

• Collect the lower chloroform phase containing the lipids.

• Evaporate the solvent under a stream of nitrogen.

Transesterification to Fatty Acid Methyl Esters (FAMEs)

Transesterification converts fatty acids in triacylglycerols and other lipids into their more volatile methyl esters for GC analysis. Acid-catalyzed transesterification is a widely used method.

Protocol: Acid-Catalyzed Transesterification using Methanolic HCl

• To the dried lipid extract, add 2 mL of 5% methanolic HCl.

• Add a known amount of an internal standard (e.g., C19:0 methyl ester) for quantification.

• Seal the tube and heat at 80°C for 2 hours.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of water, and vortex.

• Centrifuge to separate the phases.

• The upper hexane layer containing the FAMEs is collected for GC-MS analysis.[6][7]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation and quantification of FAMEs.

Typical GC-MS Parameters:

• GC Column: A polar capillary column, such as a DB-WAX or a similar polyethylene glycol (PEG) phase, is typically used for FAME separation.[8]

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless or split injection.

• Oven Temperature Program: A temperature gradient is programmed to elute FAMEs based on their chain length and degree of unsaturation. A typical program might start at a lower temperature (e.g., 100°C), ramp up to a higher temperature (e.g., 240°C), and hold for a certain period.

• MS Detector: Operated in electron ionization (EI) mode.

• Quantification: Based on the peak area of C17:1 methyl ester relative to the peak area of the internal standard.

Mandatory Visualizations

Experimental Workflow for C17:1 Methyl Ester Analysis

Caption: Workflow for the analysis of C17:1 methyl ester from biological samples.

Biosynthesis of Odd-Chain Fatty Acids

Caption: Biosynthesis pathway of C17:1 fatty acid starting from propionyl-CoA.

Generalized Fatty Acid Signaling Pathway

References

• 1. Saturated fatty acids induce c-Src clustering within membrane subdomains leading to JNK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid-related modulations of membrane fluidity in cells: detection and implications | Semantic Scholar [semanticscholar.org]
• 3. Fatty acid methyl ester profiles and nutritive values of 20 marine microalgae in Korea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty Acid Profiles and Production in Marine Phytoplankton [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 7. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products [mdpi.com]
• 8. Heptadecanoic acid, methyl ester [webbook.nist.gov]

Unveiling the Enigma: The Putative Biological Role of (Z)-Methyl Heptadec-10-enoate in Insects

A Technical Guide for Researchers and Drug Development Professionals

Abstract

(Z)-Methyl heptadec-10-enoate, a C18 fatty acid methyl ester, belongs to a class of compounds with established significance in insect biochemistry and communication. While a definitive biological role for this specific molecule remains to be elucidated, its structural similarity to known insect pheromones and semiochemicals suggests a putative function in insect behavior and physiology. This technical guide synthesizes the current understanding of fatty acid methyl esters in insects, proposes a hypothetical role for (Z)-methyl heptadec-10-enoate, and provides a comprehensive framework of experimental protocols to investigate its potential as a pheromone or developmental regulator. This document is intended to serve as a foundational resource for researchers in chemical ecology, entomology, and drug development, aiming to stimulate further inquiry into this and similar uncharacterized semiochemicals.

Introduction: The Chemical Language of Insects

Insects employ a sophisticated chemical language, primarily mediated by semiochemicals, to navigate their environment, locate mates, find food, and evade predators. Among the vast arsenal of insect semiochemicals, fatty acid derivatives, including methyl esters, play a crucial role. These compounds are involved in a multitude of biological processes, from acting as sex pheromones to influencing developmental trajectories.

(Z)-Methyl heptadec-10-enoate is a fatty acid methyl ester whose specific biological function in insects has not yet been concretely identified in published literature. However, based on the well-documented roles of analogous compounds, we can hypothesize its putative involvement in key aspects of insect life. This guide will explore these potential roles and outline the scientific methodologies required to validate them.

Putative Biological Roles of (Z)-Methyl Heptadec-10-enoate

Given the prevalence of C16 to C18 fatty acid derivatives as insect semiochemicals, the putative biological roles of (Z)-methyl heptadec-10-enoate can be categorized as follows:

• Pheromonal Communication: It may function as a sex pheromone, aggregation pheromone, or an oviposition deterrent. Many insect species, particularly within the order Lepidoptera, utilize fatty acid esters as key components of their pheromone blends.

• Developmental Regulation: Fatty acid metabolism is intrinsically linked to insect growth and metamorphosis. (Z)-Methyl heptadec-10-enoate could potentially act as a growth inhibitor or a modulator of developmental pathways, similar to the observed effects of other fatty acid methyl esters on certain insect larvae.

• Antimicrobial Defense: Fatty acids and their esters can possess antimicrobial properties, contributing to the insect's immune defense or the preservation of its food resources.

Biosynthesis and Signaling: A Hypothetical Framework

The biosynthesis of fatty acid-derived pheromones is a well-studied pathway in many insects. A putative biosynthetic pathway for (Z)-methyl heptadec-10-enoate would likely involve the modification of a C17 fatty acid precursor.

Caption: Putative biosynthetic pathway for (Z)-Methyl heptadec-10-enoate.

Upon release, a pheromone like (Z)-methyl heptadec-10-enoate would be detected by specialized olfactory sensory neurons in the insect's antennae. This interaction would trigger a signal transduction cascade, leading to a behavioral response.

Caption: General insect pheromone signal transduction pathway.

Quantitative Data on Related Compounds

Compound	Concentration (% of fraction)	Larval Mortality (%)	Mean Larval Weight (mg)
Hexadecanoic acid methyl ester	16.36	90 (for the entire fraction)	12.7 (for the entire fraction)
9-Octadecenoic acid (Z)-, methyl ester	38.99	90 (for the entire fraction)	12.7 (for the entire fraction)
9,12-Octadecadienoic acid (Z,Z)-, methyl ester	24.36	90 (for the entire fraction)	12.7 (for the entire fraction)
Octadecanoic acid, methyl ester	3.55	90 (for the entire fraction)	12.7 (for the entire fraction)
Data is for the bioactive fraction containing these esters.

Experimental Protocols for Functional Characterization

To elucidate the putative biological role of (Z)-methyl heptadec-10-enoate, a multi-pronged experimental approach is necessary. The following protocols provide a detailed methodology for key experiments.

Protocol 1: Pheromone Gland Extraction and Analysis

This protocol is designed to identify the presence of (Z)-methyl heptadec-10-enoate in the pheromone glands of a target insect species.

Materials:

• Virgin female insects (at peak calling/activity time)

• Dissecting microscope and tools

• Glass vials (2 ml) with Teflon-lined caps

• Hexane (HPLC grade)

• Internal standard (e.g., methyl nonadecanoate)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Excise the pheromone gland from the insect under a dissecting microscope.

• Place the gland in a clean glass vial.

• Add 100 µL of hexane containing a known concentration of the internal standard.

• Gently crush the gland with a clean glass rod.

• Cap the vial and let it stand for 30 minutes at room temperature.

• Analyze 1 µL of the extract by GC-MS.

• Compare the mass spectrum and retention time of the peaks with a synthetic standard of (Z)-methyl heptadec-10-enoate.

Caption: Workflow for pheromone extraction and analysis.

Protocol 2: Electroantennography (EAG)

EAG is used to determine if the insect's antenna is responsive to (Z)-methyl heptadec-10-enoate.

Materials:

• Live insect

• Tungsten electrodes

• Micromanipulators

• Amplifier and data acquisition system

• Charcoal-filtered, humidified air stream

• Synthetic (Z)-methyl heptadec-10-enoate

Procedure:

• Excise the antenna from the insect head.

• Mount the antenna between two electrodes using conductive gel.

• Deliver a continuous stream of clean, humidified air over the antenna.

• Inject a puff of air containing a known concentration of (Z)-methyl heptadec-10-enoate into the air stream.

• Record the electrical potential change (depolarization) from the antenna.

• Compare the response to a solvent control and a positive control (a known pheromone).

Protocol 3: Behavioral Assays

Behavioral assays are crucial to link the chemical to a specific function.

Materials:

• Wind tunnel

• Olfactometer (Y-tube or four-arm)

• Video recording and tracking software

• Synthetic (Z)-methyl heptadec-10-enoate

Procedure (Wind Tunnel Assay for Attraction):

• Place the insect at the downwind end of the wind tunnel.

• Introduce a controlled plume of (Z)-methyl heptadec-10-enoate from the upwind end.

• Record the insect's flight path and behaviors (e.g., taking flight, upwind flight, casting, landing at the source).

• Compare the behavior to a control with only the solvent released.

Conclusion and Future Directions

While the specific biological role of (Z)-methyl heptadec-10-enoate in insects remains an open question, its chemical nature strongly suggests a putative role as a semiochemical. The experimental framework provided in this guide offers a clear path for researchers to investigate its function. Future research should focus on screening various insect species for the presence of this compound and conducting rigorous electrophysiological and behavioral assays to determine its activity. The identification of a novel pheromone or developmental regulator would not only advance our understanding of insect chemical ecology but also present new opportunities for the development of targeted and environmentally benign pest management strategies.

Spectroscopic Profile of (Z)-Methyl heptadec-10-enoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Chemical Structure and Properties

(Z)-Methyl heptadec-10-enoate is the methyl ester of (Z)-heptadec-10-enoic acid. Its structure consists of a 17-carbon chain with a cis double bond between carbons 10 and 11, and a methyl ester group at the C1 position.

Molecular Formula: C₁₈H₃₄O₂[1]

Molecular Weight: 282.46 g/mol [1]

Spectroscopic Data

The following sections present the available and predicted spectroscopic data for (Z)-Methyl heptadec-10-enoate.

Mass Spectrometry (MS)

The mass spectrum of (Z)-Methyl heptadec-10-enoate has been determined by electron ionization (EI). The NIST WebBook provides a digitized spectrum for "cis-10-Heptadecenoic acid, methyl ester," a synonym for the target compound.[1]

Table 1: Key Mass Spectrometry Data (Electron Ionization)

Feature	Value
Molecular Ion (M⁺)	m/z 282
Key Fragments	m/z 251, 222, 180, 143, 111, 97, 83, 69, 55 (base peak)

Data sourced from NIST WebBook.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental NMR spectra for (Z)-Methyl heptadec-10-enoate are not available, the expected chemical shifts and multiplicities can be reliably predicted based on the extensive literature on fatty acid methyl esters (FAMEs).

The proton NMR spectrum is expected to show characteristic signals for the methyl ester, the olefinic protons, and the aliphatic chain.

Table 2: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~5.34	Multiplet	Olefinic protons (-CH=CH-)
~3.67	Singlet	Methyl ester protons (-COOCH₃)
~2.30	Triplet	Methylene protons α to carbonyl (-CH₂-COO)
~2.01	Multiplet	Allylic protons (-CH₂-CH=)
~1.63	Multiplet	Methylene protons β to carbonyl (-CH₂-CH₂-COO)
~1.2-1.4	Multiplet	Methylene protons of the long chain (-(CH₂)ₙ-)
~0.88	Triplet	Terminal methyl protons (-CH₂-CH₃)

Predicted values are based on typical chemical shifts for unsaturated FAMEs.

The carbon-13 NMR spectrum provides detailed information about the carbon framework of the molecule.

Table 3: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Assignment
~174.3	Carbonyl carbon (-COO-)
~130.0	Olefinic carbons (-CH=CH-)
~51.4	Methyl ester carbon (-COOCH₃)
~34.1	Methylene carbon α to carbonyl (-CH₂-COO)
~22.0-32.0	Methylene carbons of the long chain (-(CH₂)ₙ-)
~14.1	Terminal methyl carbon (-CH₂-CH₃)

Predicted values are based on typical chemical shifts for unsaturated FAMEs.

Infrared (IR) Spectroscopy

The IR spectrum of (Z)-Methyl heptadec-10-enoate is expected to exhibit characteristic absorption bands for the ester functional group and the cis-alkene.

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3005	Medium	=C-H stretch (cis-alkene)
~2925, ~2855	Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1655	Weak	C=C stretch (alkene)
~1170	Strong	C-O stretch (ester)
~720	Medium	C-H bend (cis-alkene)

Predicted values are based on typical IR frequencies for unsaturated FAMEs.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments that would be used to acquire the spectroscopic data for (Z)-Methyl heptadec-10-enoate. These are generalized protocols for the analysis of fatty acid methyl esters.

Sample Preparation

For all spectroscopic analyses, the sample of (Z)-Methyl heptadec-10-enoate should be of high purity. If synthesized, it should be purified by column chromatography or distillation.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm).

• Instrumentation: Acquire the spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 16 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to at least 1 second.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • Set the spectral width to approximately 220 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) to achieve adequate signal-to-noise.

• Data Processing: Process the acquired free induction decays (FIDs) with an appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: As (Z)-Methyl heptadec-10-enoate is expected to be a liquid at room temperature, the spectrum can be acquired as a thin film. Place a small drop of the neat sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum of the clean salt plates.

  • Record the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as hexane or dichloromethane.

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• Gas Chromatography (GC) Conditions:

  • Column: Use a nonpolar capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a few minutes, then ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C) and hold.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Data Analysis: Identify the peak corresponding to (Z)-Methyl heptadec-10-enoate in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak and compare it with library data (if available) and expected fragmentation patterns.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of (Z)-Methyl heptadec-10-enoate.

Caption: General workflow for the spectroscopic analysis of (Z)-Methyl heptadec-10-enoate.

References

• 1. cis-10-Heptadecenoic acid, methyl ester [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical Characteristics of 10(Z)-Heptadecenoic Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

10(Z)-Heptadecenoic acid methyl ester, a derivative of cis-10-heptadecenoic acid, is an unsaturated fatty acid methyl ester (FAME).[1][2] While it is a minor constituent in some natural sources, the unique structural properties of odd-chain and unsaturated fatty acids are of increasing interest in various fields, including biofuel research and as potential biological markers. This technical guide provides a comprehensive overview of the known physical characteristics of 10(Z)-Heptadecenoic acid methyl ester, details relevant experimental protocols for its analysis, and contextualizes its potential biological significance through the metabolic pathways of its parent fatty acid.

Core Physical and Chemical Properties

The physical properties of 10(Z)-Heptadecenoic acid methyl ester are crucial for its handling, analysis, and application. While experimentally determined data for some properties are limited, a combination of reported data and predicted values provides a solid foundation for its characterization.

Property	Value	Source(s)
Molecular Formula	C₁₈H₃₄O₂	[1][3][4][5]
Molecular Weight	282.46 g/mol - 282.5 g/mol	[1][4][5][6]
Physical State	Liquid at room temperature	[1][2][6]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	353.1 ± 11.0 °C (Predicted)	[6][7]
Density	0.875 ± 0.06 g/cm³ (Predicted)	[6][7]
Solubility	Soluble in chloroform and hexane	[1][6]
Storage Temperature	-20°C	[6]
CAS Number	75190-82-8	[1][5]
Synonyms	Methyl (Z)-10-heptadecenoate, cis-10-Heptadecenoic acid methyl ester, C17:1 methyl ester	[1][5]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for FAME Analysis

GC-MS is a fundamental technique for the identification and quantification of fatty acid methyl esters. The following is a general protocol for the analysis of a sample containing 10(Z)-Heptadecenoic acid methyl ester.

1. Sample Preparation (Transesterification):

• If the analyte is present in a lipid mixture (e.g., triglycerides), it must first be converted to its methyl ester.

• A common method involves saponification followed by methylation.

  • Saponification: The lipid sample is hydrolyzed using a solution of potassium hydroxide (KOH) in ethanol at an elevated temperature (e.g., 90°C for 1 hour).

  • Acidification: The reaction mixture is then acidified with hydrochloric acid (HCl).

  • Extraction: The free fatty acids are extracted using a nonpolar solvent like hexane.

  • Methylation: The extracted fatty acids are methylated using a reagent such as 10% boron trifluoride (BF₃) in methanol at a controlled temperature (e.g., 37°C for 20 minutes).

  • Final Extraction: The resulting FAMEs are then extracted with hexane for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: An Agilent 5975C GC system or similar.

• Column: A capillary column suitable for FAME analysis, such as a SLB®-5ms (30 m x 0.25 mm x 0.25 µm).

• Injector: Set to a temperature of 220°C in splitless injection mode.

• Oven Temperature Program:

  • Initial temperature: 70°C.

  • Ramp 1: Increase to 170°C at 11°C/min.

  • Ramp 2: Increase to 175°C at 0.8°C/min.

  • Ramp 3: Increase to 220°C at 20°C/min, hold for 2.5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: A mass selective detector (e.g., HP 5971) operated in single ion monitoring (SIM) or full scan mode.

• Detector Temperature: 250°C.

• Ionization Energy: 70 eV.

Biological Context and Metabolic Pathways

While direct signaling pathways for 10(Z)-Heptadecenoic acid methyl ester are not extensively documented, the metabolism of its parent fatty acid, cis-10-Heptadecenoic acid, provides valuable insight into its potential biological roles. This fatty acid is found in sources such as ruminant fats and has demonstrated potential antitumor activities.[8] The metabolism of cis-10-Heptadecenoic acid is particularly interesting because its cis double bond is located at an even-numbered carbon, which necessitates an alternative to the standard β-oxidation pathway.

Metabolic Pathway of cis-10-Heptadecenoic Acid

The degradation of cis-10-heptadecenoic acid is thought to proceed via a reductase-isomerase pathway. The following diagram illustrates the key steps in this metabolic process.

References

• 1. caymanchem.com [caymanchem.com]
• 2. CAS 75190-82-8: cis-10-heptadecenoic acid methyl ester [cymitquimica.com]
• 3. cis-10-Heptadecenoic acid, methyl ester [webbook.nist.gov]
• 4. Methyl cis-10-heptadecenoate | C18H34O2 | CID 16219491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. 75190-82-8 CAS MSDS (CIS-10-HEPTADECENOIC ACID METHYL ESTER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 8. caymanchem.com [caymanchem.com]

IUPAC nomenclature and synonyms for (Z)-Methyl heptadec-10-enoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Z)-Methyl heptadec-10-enoate, a monounsaturated odd-chain fatty acid methyl ester. The document covers its chemical identity, physicochemical properties, proposed synthesis and purification protocols, and spectral characteristics. Additionally, it explores the potential biological significance of this molecule in the broader context of fatty acid research.

Chemical Identity and Nomenclature

(Z)-Methyl heptadec-10-enoate is systematically named under the International Union of Pure and Applied Chemistry (IUPAC) nomenclature. It is also known by several synonyms, which are frequently encountered in chemical catalogs and databases.

Identifier	Value
IUPAC Name	methyl (Z)-heptadec-10-enoate[1]
Synonyms	Methyl cis-10-heptadecenoate, cis-10-Heptadecenoic acid methyl ester, C17:1 methyl ester, (10Z)-Heptadecenoic acid methyl ester[1][2][3][4]
Molecular Formula	C₁₈H₃₄O₂[3]
CAS Number	75190-82-8

Physicochemical Properties

Property	Value	Source
Molecular Weight	282.47 g/mol	PubChem
Appearance	Expected to be a liquid at room temperature	Cayman Chemical[5]
Solubility	Soluble in chloroform and hexane	Cayman Chemical[5]
XLogP3-AA (LogP)	7.1	PubChem (Computed)[1]
Boiling Point	Not available
Melting Point	Not available
Density	Not available

Experimental Protocols

Detailed experimental protocols for the specific synthesis of (Z)-Methyl heptadec-10-enoate are not extensively documented. However, based on established organic chemistry principles for the synthesis of (Z)-alkenes and fatty acid esters, plausible synthetic routes can be proposed.

Proposed Synthesis via Wittig Reaction

The Wittig reaction is a widely used method for the stereoselective synthesis of alkenes, particularly for generating (Z)-isomers from non-stabilized ylides.[6]

Reaction Scheme:

Heptanal + (10-methoxycarbonyl-decyl)triphenylphosphonium bromide → (Z)-Methyl heptadec-10-enoate + Triphenylphosphine oxide

Methodology:

• Ylide Preparation: (10-bromodecyl) methyl ester is reacted with triphenylphosphine to form the corresponding phosphonium salt. This salt is then treated with a strong, non-nucleophilic base, such as sodium hydride or n-butyllithium, in an aprotic solvent like tetrahydrofuran (THF) to generate the ylide.

• Wittig Reaction: Heptanal is added to the solution of the ylide at low temperature (e.g., -78 °C) and the reaction mixture is allowed to warm to room temperature.

• Work-up and Purification: The reaction is quenched with a proton source (e.g., water). The crude product is extracted with an organic solvent, and the triphenylphosphine oxide byproduct is removed. Purification is achieved through column chromatography on silica gel.

Caption: Proposed Wittig reaction pathway for the synthesis of (Z)-Methyl heptadec-10-enoate.

Purification Protocol

Purification of the synthesized (Z)-Methyl heptadec-10-enoate is critical to remove unreacted starting materials and byproducts. High-performance liquid chromatography (HPLC) is a suitable technique.

Methodology:

• Column: A reversed-phase C18 column is appropriate for separating fatty acid methyl esters.

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Detection: A UV detector can be used if the compound has a chromophore, or an evaporative light scattering detector (ELSD) for non-chromophoric compounds.

• Fraction Collection: Fractions corresponding to the desired product peak are collected, and the solvent is removed under reduced pressure.

Caption: General workflow for the purification of (Z)-Methyl heptadec-10-enoate.

Spectral Data

While a complete set of experimentally determined spectra for (Z)-Methyl heptadec-10-enoate is not available in public databases, characteristic spectral features can be predicted based on its structure and data from similar fatty acid methyl esters.

Mass Spectrometry

The mass spectrum of cis-10-Heptadecenoic acid, methyl ester is available from the NIST WebBook.[7]

m/z	Relative Intensity
55	100
69	65
83	50
97	40
282 (M+)	<5

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR:

• ~5.34 ppm (m, 2H): Protons on the cis double bond (-CH=CH-).

• ~3.67 ppm (s, 3H): Methyl protons of the ester group (-COOCH₃).

• ~2.30 ppm (t, 2H): Protons on the carbon alpha to the carbonyl group (-CH₂-COO-).

• ~2.01 ppm (m, 4H): Allylic protons adjacent to the double bond (-CH₂-CH=).

• ~1.2-1.4 ppm (m): Methylene protons of the long alkyl chain.

• ~0.88 ppm (t, 3H): Terminal methyl protons (-CH₂-CH₃).

¹³C NMR:

• ~174 ppm: Carbonyl carbon of the ester group.

• ~130 ppm: Carbons of the double bond.

• ~51 ppm: Methyl carbon of the ester group.

• ~34 ppm: Carbon alpha to the carbonyl group.

• ~22-32 ppm: Methylene carbons of the alkyl chain.

• ~14 ppm: Terminal methyl carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

• ~3005 cm⁻¹: C-H stretch of the cis-alkene (=C-H).

• ~2925 and 2855 cm⁻¹: Asymmetric and symmetric C-H stretching of methylene groups.

• ~1740 cm⁻¹: C=O stretching of the ester group.

• ~1465 cm⁻¹: C-H bending of methylene groups.

• ~1170 cm⁻¹: C-O stretching of the ester group.

• ~720 cm⁻¹: Rocking motion of methylene groups.

Biological Significance and Potential Research Areas

Currently, there is a significant gap in the scientific literature regarding the specific biological activities and signaling pathways of (Z)-Methyl heptadec-10-enoate. However, based on research into related odd-chain and monounsaturated fatty acids, several potential areas of investigation can be proposed.

Odd-chain fatty acids are known to be incorporated into cellular lipids and may influence membrane fluidity and signaling processes. Monounsaturated fatty acids are generally associated with beneficial effects on cardiovascular health and inflammation.

Potential Signaling Pathways for Investigation:

Given the roles of other fatty acids, (Z)-Methyl heptadec-10-enoate could potentially interact with pathways involved in:

• Metabolic Regulation: Fatty acids are key players in energy metabolism, acting as substrates for beta-oxidation and influencing the activity of transcription factors such as Peroxisome Proliferator-Activated Receptors (PPARs).

• Inflammation: Certain fatty acids and their derivatives are precursors to signaling molecules that modulate inflammatory responses.

• Cell Membrane Dynamics: The incorporation of this fatty acid into phospholipids could alter membrane properties, affecting the function of membrane-bound proteins and receptors.

Caption: Hypothetical biological pathways potentially influenced by (Z)-Methyl heptadec-10-enoate.

Conclusion

(Z)-Methyl heptadec-10-enoate is a well-defined chemical entity with established nomenclature and predicted physicochemical properties. While specific experimental protocols for its synthesis are not abundant, established synthetic methodologies provide a clear path for its preparation. A significant opportunity for future research lies in the elucidation of its biological functions and its potential role in cellular signaling pathways. This technical guide serves as a foundational resource for researchers interested in exploring the chemistry and biology of this and other odd-chain monounsaturated fatty acid esters.

References

• 1. GC/FT-IR Analysis of Fatty Acid Methyl Esters: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. ijesd.org [ijesd.org]
• 3. GC/FT-IR Analysis of Fatty Acid Methyl Esters [opg.optica.org]
• 4. spectrometrics.com [spectrometrics.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. Analyze FAME in Diesel using FTIR - Specac Ltd [specac.com]

The Core of Long-Chain Fatty Acid Methyl Ester Biosynthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acid methyl esters (FAMEs) are a class of bioactive molecules and industrial precursors found across diverse biological kingdoms, from bacteria to plants and animals. In the industrial realm, they are the primary components of biodiesel and serve as valuable oleochemicals. Within biological systems, they are implicated in a range of physiological processes, the full extent of which is still being elucidated. This technical guide provides a comprehensive overview of the core principles of FAME biosynthesis in various organisms, with a focus on the enzymatic machinery, metabolic pathways, and regulatory mechanisms. Detailed experimental protocols and quantitative data are presented to aid researchers in their scientific endeavors.

The Central Biosynthetic Pathway

The biosynthesis of long-chain FAMEs is a conserved process that involves the direct methylation of a free fatty acid (FFA) at its carboxyl group. The key components of this pathway are:

• Substrates: A long-chain free fatty acid and a methyl group donor.

• Primary Methyl Donor: S-adenosyl-L-methionine (SAM) is the universal methyl donor in this biological reaction.

• Key Enzyme: A fatty acid methyltransferase (FAMT) catalyzes the transfer of the methyl group from SAM to the fatty acid, yielding a FAME and S-adenosyl-L-homocysteine (SAH) as a byproduct. The systematic name for this enzyme class is S-adenosyl-L-methionine:fatty-acid O-methyltransferase (EC 2.1.1.15)[1].

The overall reaction can be summarized as:

Free Fatty Acid + S-adenosyl-L-methionine ---(Fatty Acid Methyltransferase)--> Fatty Acid Methyl Ester + S-adenosyl-L-homocysteine

The availability of the two primary precursors, free fatty acids and SAM, is crucial for efficient FAME biosynthesis and is often the target for metabolic engineering efforts.

Biosynthesis in Different Organisms

Bacteria

In bacteria, particularly in engineered strains of Escherichia coli, FAMEs are produced as biofuels. The native fatty acid biosynthesis pathway provides the FFA precursors. Metabolic engineering strategies to enhance FAME production in E. coli often focus on:

• Overexpression of a Fatty Acid Methyltransferase (FAMT): Introducing a heterologous FAMT, such as the one from Mycobacterium marinum or Drosophila melanogaster (DmJHAMT), is a common approach[2].

• Increasing Free Fatty Acid Availability: This is achieved by overexpressing acyl-ACP thioesterases, which cleave fatty acids from the fatty acid synthase complex[3].

• Enhancing the SAM Pool: Overexpression of SAM synthetase (methionine adenosyltransferase) and deregulation of methionine metabolism, for instance by deleting the global methionine regulator MetJ, can increase the intracellular concentration of SAM[4].

Yeast

Yeast, especially Saccharomyces cerevisiae and the oleaginous yeast Yarrowia lipolytica, are promising platforms for the production of FAMEs and other fatty acid-derived oleochemicals. Metabolic engineering in yeast follows similar principles to that in bacteria:

• Heterologous FAMT Expression: The DmJHAMT enzyme has been successfully expressed in S. cerevisiae to produce FAMEs[5].

• Boosting Precursor Supply:

  • Free Fatty Acids: Deletion of genes involved in fatty acid degradation (e.g., acyl-CoA synthetases) can lead to an accumulation of FFAs[5].

  • SAM: Overexpression of SAM synthetase genes (like SAM2) and deletion of genes that consume SAM or its precursors can increase the intracellular SAM pool[5][6].

Plants

Plants naturally synthesize a vast array of fatty acids, and some are known to produce FAMEs, although this is less studied than in microbial systems. The extraction of FAMEs from plant tissues is a common analytical procedure to determine the fatty acid profile of the plant[7][8][9]. The biosynthetic machinery is presumed to be similar, involving FAMTs that utilize the plant's pool of free fatty acids and SAM.

Animals

Endogenous FAMEs have been detected in various mammalian tissues. While the precise biosynthetic pathways are still under investigation, it is known that mammalian cells possess the necessary precursors (free fatty acids and SAM). A mitochondrial fatty acid synthesis (mtFAS) pathway exists, which is distinct from the cytoplasmic fatty acid synthase (FASN) system[10][11]. The enzymes responsible for FAME synthesis in animals and their regulation are an active area of research[5][12][13][14][15].

Quantitative Data on FAME Biosynthesis

The following tables summarize key quantitative data related to FAME biosynthesis from various studies.

Table 1: FAME Production in Engineered Microorganisms

Organism	Engineering Strategy	FAME Titer	Reference
Escherichia coli	Overexpression of DmJHAMT, thioesterase, and SAM synthetase	0.56 g/L	[2]
Saccharomyces cerevisiae	Deletion of FAA1, FAA4, POX1, ADO1; Overexpression of SAM2 and DmJHAMT	5.79 ± 0.56 mg/L	[5][9]
Yarrowia lipolytica	Engineered cytosolic redox metabolism	0.27 g FAME/g glucose

Table 2: Kinetic Parameters of a Fatty Acid Methyltransferase

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
Drosophila melanogaster JHAMT	Lauric Acid (C12:0)	Data not specified	Data not specified	Data not specified, but activity shown	[2]

Note: Comprehensive kinetic data for various FAMTs across a range of fatty acid substrates is an area requiring further research.

Experimental Protocols

Extraction and Quantification of FAMEs from Microbial Cultures

This protocol is adapted from methods described for bacterial and yeast cultures[6][13][16].

Materials:

• Cell culture

• Internal standard (e.g., methyl heptadecanoate)

• Methanol

• Chloroform

• Hexane

• Anhydrous HCl in methanol (1.25 M) or 0.5 M sodium methoxide in methanol

• Glacial acetic acid

• Deionized water

• Sodium bicarbonate

• Gas chromatograph with a mass spectrometer (GC-MS) or flame ionization detector (GC-FID)

Procedure:

• Cell Harvesting: Centrifuge a known volume of cell culture to pellet the cells.

• Lysis and Extraction (Acid-catalyzed for total fatty acids): a. Resuspend the cell pellet in a known volume of methanol. b. Add a known amount of internal standard. c. Add chloroform and vortex thoroughly. d. Centrifuge to separate the phases. Collect the lower organic phase. e. Dry the extract under a stream of nitrogen. f. To the dried extract, add 0.5 mL of 1.25 M HCl in methanol. g. Incubate at 50°C overnight or 80°C for 1 hour.

• Lysis and Extraction (Base-catalyzed for ester-linked fatty acids): a. To the dried chloroform extract from step 2d, add 0.5 mL of 0.5 M sodium methoxide in methanol. b. Incubate at 50°C for 10 minutes.

• Work-up: a. Cool the reaction tubes to room temperature. b. Quench the acid-catalyzed reaction with sodium bicarbonate or the base-catalyzed reaction with glacial acetic acid. c. Add deionized water and hexane, and vortex to extract the FAMEs into the hexane layer. d. Centrifuge to separate the phases. e. Carefully transfer the upper hexane layer containing the FAMEs to a new vial for GC analysis.

• Quantification: a. Analyze the hexane extract by GC-MS or GC-FID. b. Identify and quantify the FAME peaks by comparison with known standards and the internal standard.

In Vitro Fatty Acid Methyltransferase (FAMT) Activity Assay

This protocol is a conceptual adaptation for a FAMT assay based on general methyltransferase assay principles[17][18].

Materials:

• Purified FAMT enzyme

• Fatty acid substrate (e.g., palmitic acid) dissolved in an appropriate solvent

• S-adenosyl-L-[methyl-³H]-methionine (radioactive SAM) or non-radioactive SAM

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

• Scintillation cocktail and scintillation counter (for radioactive assay)

• LC-MS or a coupled enzymatic assay to detect SAH (for non-radioactive assay)

Procedure:

• Reaction Setup: a. In a microcentrifuge tube, prepare a reaction mixture containing the assay buffer, a known concentration of the fatty acid substrate, and the purified FAMT enzyme. b. Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 30°C or 37°C).

• Initiation of Reaction: a. Start the reaction by adding S-adenosyl-L-[methyl-³H]-methionine to the reaction mixture.

• Incubation: a. Incubate the reaction for a specific period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction: a. Stop the reaction by adding an organic solvent (e.g., ethyl acetate) to extract the radioactive FAME product.

• Quantification (Radioactive method): a. Vortex the tube and centrifuge to separate the phases. b. Transfer a known volume of the organic phase to a scintillation vial. c. Add scintillation cocktail and measure the radioactivity using a scintillation counter. d. Calculate the amount of product formed based on the specific activity of the radioactive SAM.

• Quantification (Non-radioactive method): a. Terminate the reaction by adding a quenching solution (e.g., perchloric acid). b. Analyze the reaction mixture by LC-MS to quantify the amount of FAME produced or SAH formed. Alternatively, use a commercial kit to measure the amount of SAH produced.

Visualization of Pathways and Workflows

FAME Biosynthesis Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Engineering Yarrowia lipolytica to produce nutritional fatty acids: Current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assay and regulation of S-adenosylmethionine synthetase in Saccharomyces cerevisiae and Candida utilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 5. Kinetic data for modeling the dynamics of the enzymes involved in animal fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The synthesis of the two S-adenosyl-methionine synthetases is differently regulated in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipid Isolation from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. One-step lipid extraction and fatty acid methyl esters preparation from fresh plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mitochondrial fatty acid synthesis (mtFAS) is an emergent central regulator of mammalian oxidative metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mitochondrial fatty acid synthesis coordinates oxidative metabolism in mammalian mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Regulation of genes for enzymes involved in fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Essential fatty acid synthesis and its regulation in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nutritional and hormonal regulation of enzymes in fat synthesis: studies of fatty acid synthase and mitochondrial glycerol-3-phosphate acyltransferase gene transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. rhizolab.com [rhizolab.com]
• 17. promega.com [promega.com]
• 18. In Vitro Histone Methyltransferase Assay - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) analysis of (Z)-Methyl heptadec-10-enoate

Abstract

This application note provides a detailed protocol for the qualitative and quantitative analysis of (Z)-Methyl heptadec-10-enoate using Gas Chromatography-Mass Spectrometry (GC-MS). This method is applicable to researchers, scientists, and professionals in drug development and lipidomics for the sensitive and selective determination of this fatty acid methyl ester (FAME) in various sample matrices. The protocol covers sample preparation through derivatization, GC-MS instrument parameters, and data analysis.

Introduction

(Z)-Methyl heptadec-10-enoate is a monounsaturated fatty acid methyl ester. The analysis of FAMEs is crucial in many fields, including medicine, microbiology, and industrial production, for characterizing fats and oils and determining total fat content.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the structural analysis and quantification of FAMEs due to their volatility and thermal stability.[3] The derivatization of fatty acids to their corresponding methyl esters enhances volatility and improves chromatographic peak shape, leading to more accurate analytical data.[4] This document outlines a comprehensive workflow for the analysis of (Z)-Methyl heptadec-10-enoate, from sample preparation to data interpretation.

Experimental Protocol

Sample Preparation (Acid-Catalyzed Esterification)

This protocol describes a common method for the preparation of fatty acid methyl esters from a lipid sample.

Materials:

• Lipid-containing sample

• Methanol (anhydrous)

• Hexane (GC grade)

• 2 M Sodium Chloride solution

• Internal Standard (e.g., Methyl nonadecanoate)

• 14% Boron trifluoride (BF3) in methanol

• Vortex mixer

• Heater block or water bath

• 2 mL autosampler vials with caps

Procedure:

• To a clean, dry 2 mL glass vial, add a known amount of the sample (e.g., 10-20 µL of oil or an appropriate amount of lipid extract).

• If quantitative analysis is desired, add a known amount of internal standard.

• Add 500 µL of hexane to dissolve the lipid sample.

• Add 80 µL of 14% boron trifluoride in methanol to the vial.[5]

• Cap the vial tightly and vortex the mixture at 1000 rpm for 30 seconds.

• Heat the vial at 65-100°C for 20-30 minutes to facilitate the derivatization reaction.[5][6][7]

• Allow the vial to cool to room temperature.

• To the cooled mixture, add 100 µL of 2 M sodium chloride in water to stop the reaction and aid in phase separation.[5]

• Add an additional 100 µL of hexane to extract the newly formed FAMEs into the organic layer.[5]

• Vortex the mixture again for 30 seconds.

• Allow the layers to separate. The upper hexane layer contains the FAMEs.

• Carefully transfer the upper hexane layer to a clean 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are recommended for the analysis of (Z)-Methyl heptadec-10-enoate. Parameters may be optimized based on the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
GC Column	FAMEWAX, Rt-2560, or VF-5 MS capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[1][3]
Carrier Gas	Helium, constant flow at 1.5 mL/min[3]
Injection Volume	1 µL
Injector Temperature	250°C[3]
Split Ratio	10:1
Oven Program	Initial temperature 80°C, hold for 1 min, ramp at 4°C/min to 250°C, hold for 5 min
Transfer Line Temp.	250°C[3]
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV[8]
Mass Range	m/z 50-550
Acquisition Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Qualitative Analysis

Identification of (Z)-Methyl heptadec-10-enoate is achieved by comparing the acquired mass spectrum with a reference spectrum from a spectral library, such as the NIST Mass Spectral Library. The mass spectrum for cis-10-Heptadecenoic acid, methyl ester is available in the NIST WebBook.[9] The molecular formula is C18H34O2, and the molecular weight is 282.5 g/mol .[10]

Quantitative Analysis

For quantitative analysis, a calibration curve should be constructed using standards of known concentrations of (Z)-Methyl heptadec-10-enoate. The peak area ratio of the analyte to the internal standard is plotted against the concentration.

Table 1: Quantitative GC-MS Data for (Z)-Methyl heptadec-10-enoate

Parameter	Value
Retention Time (min)	~18.5
Quantifier Ion (m/z)	74
Qualifier Ion 1 (m/z)	87
Qualifier Ion 2 (m/z)	282 (M+)
Linear Range (µg/mL)	0.1 - 50
R² of Calibration Curve	>0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL

Note: The values presented in Table 1 are representative and should be determined experimentally for each specific assay and instrument.

Experimental Workflow Visualization

The following diagram illustrates the complete workflow from sample receipt to data analysis for the GC-MS analysis of (Z)-Methyl heptadec-10-enoate.

Caption: Experimental workflow for GC-MS analysis.

Conclusion

The protocol described in this application note provides a reliable and robust method for the derivatization and subsequent GC-MS analysis of (Z)-Methyl heptadec-10-enoate. By following the detailed steps for sample preparation and instrumental analysis, researchers can achieve accurate qualitative identification and quantitative measurement of this compound in their samples. The provided workflow and data presentation guidelines will aid in the systematic analysis and reporting of results.

References

• 1. gcms.cz [gcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. archimer.ifremer.fr [archimer.ifremer.fr]
• 4. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 2.4. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis of Fatty Acid Methyl Esters [bio-protocol.org]
• 9. cis-10-Heptadecenoic acid, methyl ester [webbook.nist.gov]
• 10. Methyl cis-10-heptadecenoate | C18H34O2 | CID 16219491 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of (Z)-Methyl Heptadec-10-enoate as a Chemical Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding their roles in health and disease. The use of internal standards is a critical component of a robust quantitative workflow, correcting for variability introduced during sample preparation and analysis. (Z)-Methyl heptadec-10-enoate, a monounsaturated odd-chain fatty acid methyl ester, serves as an excellent internal standard for the quantification of a wide range of fatty acids and other lipid classes in complex biological matrices. Its odd-chain length and unsaturation make it naturally absent or present at very low levels in most biological systems, a key characteristic of an effective internal standard.

This document provides detailed application notes and protocols for the use of (Z)-methyl heptadec-10-enoate as a chemical standard in lipidomics, targeting both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) platforms.

Physicochemical Properties

A summary of the key physicochemical properties of (Z)-methyl heptadec-10-enoate is presented in the table below.

Property	Value	Source
Chemical Formula	C₁₈H₃₄O₂	PubChem
Molecular Weight	282.46 g/mol	PubChem
Appearance	Liquid	MedchemExpress[1]
IUPAC Name	methyl (10Z)-heptadec-10-enoate	PubChem[2]

Application: Internal Standard for Fatty Acid Quantification

(Z)-Methyl heptadec-10-enoate is ideally suited as an internal standard for the quantitative analysis of fatty acid methyl esters (FAMEs) by GC-MS and for free fatty acids and other lipid classes by LC-MS/MS. It should be added to the sample at the earliest stage of the sample preparation process, preferably before lipid extraction, to account for analyte losses during all subsequent steps.

Rationale for Use:

• Structural Similarity: As a C17:1 fatty acid methyl ester, it mimics the chemical behavior of endogenous even-chain saturated and unsaturated fatty acids during extraction and derivatization.

• Mass Distinction: Its odd-chain length provides a distinct mass-to-charge ratio (m/z) that is easily resolved from the more common even-chain fatty acids found in biological samples.

• Low Endogenous Abundance: Odd-chain fatty acids are generally not synthesized by mammals and are present at very low concentrations, minimizing interference from endogenous counterparts.

Experimental Protocols

Protocol 1: Quantification of Total Fatty Acids by GC-MS

This protocol describes the use of (Z)-methyl heptadec-10-enoate as an internal standard for the quantification of total fatty acids in a biological sample following lipid extraction and transmethylation.

1. Materials:

• (Z)-Methyl heptadec-10-enoate internal standard solution (1 mg/mL in methanol)

• Biological sample (e.g., plasma, tissue homogenate)

• Chloroform

• Methanol

• 0.9% NaCl solution

• BF₃-methanol (14%) or methanolic HCl (5%)

• Hexane

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-225ms)

2. Procedure:

• Sample Preparation:

  • To 100 µL of the biological sample, add a known amount of (Z)-methyl heptadec-10-enoate internal standard (e.g., 10 µL of a 1 mg/mL solution). The final concentration should be within the range of the expected analyte concentrations.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase into a new glass tube.

• Solvent Evaporation:

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

• Transmethylation:

  • Add 1 mL of 14% BF₃-methanol or 5% methanolic HCl to the dried lipid extract.

  • Incubate at 60°C for 30 minutes.

  • Cool the sample to room temperature.

• FAME Extraction:

  • Add 1 mL of hexane and 1 mL of deionized water.

  • Vortex for 1 minute and centrifuge at 1,000 x g for 5 minutes.

  • Transfer the upper hexane layer containing the FAMEs to a new tube.

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject 1 µL of the FAME extract into the GC-MS system.

  • Use an appropriate temperature program to separate the FAMEs.

  • Acquire data in full scan mode or selected ion monitoring (SIM) mode. The characteristic m/z ions for (Z)-methyl heptadec-10-enoate in its electron ionization mass spectrum can be used for quantification.[3]

3. Data Analysis:

• Identify the peaks corresponding to the analytes and the internal standard based on their retention times and mass spectra.

• Calculate the peak area ratio of each analyte to the internal standard.

• Quantify the analytes using a calibration curve prepared with known concentrations of fatty acid standards and a fixed concentration of the internal standard.

Protocol 2: Quantification of Free Fatty Acids by LC-MS/MS

This protocol details the use of (Z)-methyl heptadec-10-enoate's corresponding free fatty acid, (Z)-heptadec-10-enoic acid, as an internal standard for the quantification of free fatty acids. If starting with the methyl ester, it must first be hydrolyzed to the free acid. For simplicity, it is recommended to use the commercially available (Z)-heptadec-10-enoic acid directly.

1. Materials:

• (Z)-Heptadec-10-enoic acid internal standard solution (1 mg/mL in methanol)

• Biological sample (e.g., plasma, serum)

• Isopropanol

• Ethyl acetate

• Formic acid

• LC-MS/MS system with a C18 reversed-phase column

2. Procedure:

• Sample Preparation and Protein Precipitation:

  • To 50 µL of plasma or serum, add 10 µL of the (Z)-heptadec-10-enoic acid internal standard solution.

  • Add 500 µL of isopropanol to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes.

• Lipid Extraction:

  • Transfer the supernatant to a new tube.

  • Add 1 mL of a 2:1 (v/v) ethyl acetate:hexane mixture.

  • Vortex for 2 minutes and centrifuge at 2,000 x g for 5 minutes.

  • Collect the upper organic phase.

• Solvent Evaporation and Reconstitution:

  • Dry the organic extract under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject 5-10 µL of the reconstituted sample into the LC-MS/MS system.

  • Separate the fatty acids using a suitable gradient elution.

  • Detect the analytes using multiple reaction monitoring (MRM) in negative ion mode.

3. Data Analysis:

• Develop an MRM method for the target fatty acids and the internal standard.

• Calculate the peak area ratio of each analyte to the internal standard.

• Quantify the analytes using a calibration curve.

Quantitative Data

The following tables provide representative quantitative parameters for the use of (Z)-methyl heptadec-10-enoate and its corresponding free fatty acid as internal standards. Note: As direct experimental validation data for (Z)-methyl heptadec-10-enoate is limited in the literature, these values are based on typical performance characteristics of similar odd-chain fatty acid internal standards used in lipidomics.[4][5]

Table 1: Representative GC-MS Performance for (Z)-Methyl Heptadec-10-enoate

Parameter	Representative Value
Linearity (r²)	> 0.99
Limit of Quantification (LOQ)	0.1 - 1 µg/mL
Recovery	85 - 115%
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Table 2: Representative LC-MS/MS Performance for (Z)-Heptadec-10-enoic Acid

Parameter	Representative Value
Linearity (r²)	> 0.995
Limit of Quantification (LOQ)	10 - 100 ng/mL
Recovery	90 - 110%
Matrix Effect	< 15%
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%

Table 3: Proposed MRM Transitions for (Z)-Heptadec-10-enoic Acid (Negative Ion Mode)

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Collision Energy (eV)	Description
267.2	267.2	10	Pseudo-MRM for confirmation
267.2	223.2	20	Loss of CO₂
267.2	155.1	25	Cleavage at the double bond

Note: These parameters should be optimized on the specific LC-MS/MS instrument being used.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for using (Z)-methyl heptadec-10-enoate as an internal standard in a lipidomics experiment.

Lipidomics workflow with internal standard.

Logical Relationship of Internal Standard Correction

This diagram shows the principle of how an internal standard corrects for variations in a quantitative lipidomics workflow.

References

• 1. agilent.com [agilent.com]
• 2. Heptadecenoic Acid | C17H32O2 | CID 5312435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of (Z)-Methyl heptadec-10-enoate in Biodiesel FAMEs

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Z)-Methyl heptadec-10-enoate is a monounsaturated fatty acid methyl ester (FAME) that can be found as a minor component in biodiesel.[1] The overall composition of FAMEs in biodiesel is crucial as it influences fuel properties such as iodine value, oxidation stability, and engine performance.[2][3][4] Accurate quantification of individual FAMEs, including less common ones like (Z)-Methyl heptadec-10-enoate, is essential for quality control and for understanding the relationship between biodiesel feedstock and fuel characteristics.

This document provides a detailed protocol for the quantitative analysis of (Z)-Methyl heptadec-10-enoate in a complex mixture of biodiesel FAMEs using Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

Sample Preparation: Transesterification of Biodiesel Oils

Objective: To convert the fatty acids and triglycerides in the biodiesel feedstock into their corresponding fatty acid methyl esters (FAMEs) for GC-MS analysis.

Materials:

• Biodiesel oil sample

• Methanolic potassium hydroxide (or sodium hydroxide) solution (2M)

• Heptane (GC grade)

• Anhydrous sodium sulfate

• Internal Standard (IS): Methyl nonadecanoate (C19:0) or Methyl tridecanoate (C13:0ME) solution of known concentration (e.g., 10 mg/mL in heptane).[5][6][7]

• Screw-cap glass vials (2 mL and 5 mL) with PTFE-lined septa

• Vortex mixer

• Centrifuge

Procedure:

• Accurately weigh approximately 100 mg of the biodiesel oil sample into a 5 mL screw-cap vial.[7]

• Add a precise volume of the internal standard solution to the vial. The amount should be chosen to be in the mid-range of the expected analyte concentration.

• Add 2 mL of heptane to the vial and vortex for 30 seconds to dissolve the oil.[8]

• Add 0.2 mL of the 2M methanolic potassium hydroxide solution.[8]

• Tightly cap the vial and vortex vigorously for 2 minutes.

• Allow the layers to separate. Centrifugation at 3000 rpm for 10 minutes can aid in separation.

• Carefully transfer the upper heptane layer, containing the FAMEs, to a clean 2 mL vial.

• Add a small amount of anhydrous sodium sulfate to the heptane extract to remove any residual moisture.

• The sample is now ready for GC-MS analysis.

GC-MS Analysis

Objective: To separate, identify, and quantify (Z)-Methyl heptadec-10-enoate in the prepared FAME sample.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column: A non-polar column such as a (5%-phenyl)-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.[6]

GC Parameters (Example):

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Injection Mode: Splitless or a suitable split ratio (e.g., 10:1) to avoid column overloading.[9]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.[10]

  • (Note: The temperature program should be optimized to achieve good separation of all FAMEs, including the target analyte, based on its Kovats retention index of approximately 2015.9 on a non-polar column).[11]

MS Parameters (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

• Ion Source Temperature: 230 °C[10]

• Quadrupole Temperature: 150 °C[10]

• Acquisition Mode:

  • Full Scan: m/z range of 40-400 for initial qualitative analysis and identification of the target analyte and other FAMEs.

  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor specific ions for (Z)-Methyl heptadec-10-enoate and the internal standard to enhance sensitivity and selectivity.[9]

Data Presentation

Quantitative Data Summary (Example)

The following table presents hypothetical quantitative data for (Z)-Methyl heptadec-10-enoate in biodiesel from different feedstocks. This is for illustrative purposes, as specific concentrations can vary widely.

Biodiesel Feedstock	(Z)-Methyl heptadec-10-enoate (C17:1) Concentration (wt%)
Soybean Oil	0.05 - 0.15
Rapeseed Oil	0.10 - 0.25
Palm Oil	0.02 - 0.10
Animal Fat (Tallow)	0.20 - 0.50
Algal Oil	0.30 - 1.00

Method Validation Parameters (Example)

A validated GC-MS method should demonstrate acceptable performance for the following parameters. The values below are representative examples based on typical GC-MS method validation for trace analysis.[2][3][6][9]

Parameter	Specification
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.005 wt%
Limit of Quantification (LOQ)	0.015 wt%
Accuracy (Recovery)	90 - 110%
Precision (RSD)	< 10%

Visualization

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of (Z)-Methyl heptadec-10-enoate.

Logical Relationship of Biodiesel Quality

Caption: Relationship between biodiesel feedstock, FAME composition, and fuel performance.

Predicted Mass Spectrum Fragmentation

Caption: Predicted major fragmentation pathways for (Z)-Methyl heptadec-10-enoate in EI-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. AMF [iea-amf.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Methyl cis-10-heptadecenoate | C18H34O2 | CID 16219491 - PubChem [pubchem.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Methods for Fatty Acid Methyl Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of Fatty Acid Methyl Esters (FAMEs) using High-Performance Liquid Chromatography (HPLC). It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who are engaged in the separation, identification, and quantification of fatty acids.

Introduction

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation and quantification of fatty acid methyl esters. While gas chromatography (GC) is a traditional and widely used method for FAME analysis, HPLC offers several advantages, including the ability to analyze thermally labile and high molecular weight FAMEs without the need for high-temperature volatilization. Furthermore, HPLC can be coupled with a variety of detectors, providing flexibility for different analytical needs.

This guide covers various HPLC methods, including Reversed-Phase (RP-HPLC), Normal-Phase (NP-HPLC), and Silver-Ion HPLC, along with common sample preparation techniques and detection methods such as Ultraviolet (UV), Refractive Index (RI), Evaporative Light Scattering (ELSD), and Mass Spectrometry (MS).

Sample Preparation: Conversion of Fatty Acids to FAMEs

For reproducible and accurate HPLC analysis, it is often necessary to convert fatty acids into their corresponding methyl esters. This derivatization step improves chromatographic peak shape and detector response.

Experimental Protocol: Cold Base-Catalyzed Methylation

This method is suitable for general FAME preparation and is particularly useful for preserving labile structures like cyclopropene rings.[1]

Objective: To convert fatty acids from a lipid sample into FAMEs.

Materials:

• Lipid sample (e.g., oil, extracted lipids)

• Hexane (HPLC grade)

• Sodium methoxide solution (0.5 M in methanol)

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• Dissolve a known amount of the lipid sample in hexane in a screw-capped test tube.

• Add a solution of sodium methoxide in methanol.

• Vortex the mixture for 1-2 minutes at room temperature.

• Add deionized water to stop the reaction and allow the phases to separate.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean tube.

• Wash the hexane layer with deionized water to remove any remaining catalyst and glycerol.

• Dry the hexane layer over anhydrous sodium sulfate.

• Evaporate the hexane under a gentle stream of nitrogen to obtain the FAME mixture.

• Reconstitute the FAMEs in a suitable solvent for HPLC analysis (e.g., acetonitrile, mobile phase).

HPLC Methods and Protocols

The choice of HPLC method depends on the specific analytical goal, such as separating FAMEs by chain length, degree of unsaturation, or as geometric and positional isomers.

Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common mode for FAME analysis, separating analytes based on their hydrophobicity. Longer chain and more saturated FAMEs are retained longer on the non-polar stationary phase.

This method is suitable for the routine analysis and quantification of a wide range of FAMEs in various samples.

Chromatographic Conditions: A typical RP-HPLC setup for FAME analysis is presented in the table below.

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	A: AcetonitrileB: Water
Gradient	80% A to 100% A over 20 min
Flow Rate	1.0 mL/min
Column Temp.	40 °C[2]
Injection Vol.	10 µL[2]
Detector	UV at 205 nm[2]

Quantitative Data Summary: The following table summarizes the performance of a typical RP-HPLC-UV method for the analysis of common FAMEs.[2][3][4]

FAME	Retention Time (min)	Linearity (r²)	LOD (% mass)	LOQ (% mass)	Repeatability (RSD %)
Methyl Linolenate (18:3)	~12.5	> 0.99	0.0001	0.0004	< 3
Methyl Linoleate (18:2)	~14.8	> 0.99	0.0002	0.0007	< 3
Methyl Oleate (18:1)	~17.2	> 0.99	0.0018	0.0054	< 3
Methyl Palmitate (16:0)	~20.5	> 0.99	-	-	< 3
Methyl Stearate (18:0)	~23.1	> 0.99	-	-	< 3

LOD (Limit of Detection) and LOQ (Limit of Quantification) values can vary based on the specific instrument and conditions.

Objective: To separate and quantify a mixture of FAMEs using RP-HPLC with UV detection.

Procedure:

• Prepare the mobile phases (Acetonitrile and Water) and degas them.

• Equilibrate the C18 column with the initial mobile phase composition (e.g., 80% Acetonitrile) at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Prepare a standard mixture of FAMEs and the sample solutions in the mobile phase.

• Inject 10 µL of the standard mixture and sample solutions.

• Run the gradient program and record the chromatograms.

• Identify the FAMEs in the sample by comparing their retention times with those of the standards.

• Quantify the FAMEs by constructing a calibration curve from the peak areas of the standards.

Normal-Phase HPLC (NP-HPLC)

NP-HPLC separates FAMEs based on their polarity. This technique is particularly useful for separating FAMEs with different functional groups or for class separations.

This method is suitable for the analysis of biodiesel to determine the content of FAMEs and unreacted triglycerides.

Chromatographic Conditions:

Parameter	Condition
Column	Silica (Finepak SIL-5), 4.6 x 250 mm
Mobile Phase	Isocratic: 0.4% 2-propanol in n-hexane[5]
Flow Rate	1.0 mL/min[5]
Column Temp.	40 °C[5]
Injection Vol.	5 µL[5]
Detector	Refractive Index (RI)[5]

Quantitative Data Summary: This method provides good resolution between FAMEs and triglycerides, allowing for their quantification.[5]

Compound Class	Retention Time (min)	Linearity (r²)
Diesel Oil	~2.5	-
Fatty Acid Methyl Esters	~4.0	1.0000
Triglycerides (Trilinolein)	~6.5	0.9999

Silver-Ion HPLC (Ag+-HPLC)

Silver-ion chromatography is a powerful technique for separating FAME isomers based on the number, configuration (cis/trans), and position of double bonds. The silver ions on the stationary phase interact with the π-electrons of the double bonds, leading to differential retention.

This method is ideal for the detailed analysis of complex mixtures of FAME isomers, such as those found in hydrogenated oils or dairy fats.

Chromatographic Conditions:

Parameter	Condition
Column	ChromSpher 5 Lipids (silver-ion)
Mobile Phase	Isocratic: 1.0% Acetonitrile in Hexane[2]
Flow Rate	1.0 mL/min
Column Temp.	20 °C[2]
Detector	UV at 205 nm or ELSD

Separation Principle: The elution order is generally: saturated < trans-monoenes < cis-monoenes < dienes. The retention increases with the number of double bonds.

Detection Methods

The choice of detector is critical for achieving the desired sensitivity and selectivity.

• UV Detector: Suitable for FAMEs with chromophores or for detection at low wavelengths (around 205 nm) where the ester group absorbs.[2] Derivatization with a UV-absorbing tag can enhance sensitivity.

• Refractive Index (RI) Detector: A universal detector that responds to changes in the refractive index of the eluent. It is less sensitive than UV detection and not compatible with gradient elution.[5]

• Evaporative Light Scattering Detector (ELSD): Another universal detector that is more sensitive than RI and compatible with gradient elution. It is suitable for non-volatile analytes like FAMEs.

• Mass Spectrometry (MS): Provides structural information and high sensitivity, allowing for the identification and quantification of FAMEs, even at trace levels. HPLC-MS is a powerful tool for lipidomics research.

Visualizations

The following diagrams illustrate the workflows and relationships described in these application notes.

Caption: Workflow for FAME Analysis by HPLC.

References

• 1. Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aocs.org [aocs.org]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of Volatile Methyl Esters

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sampling and analysis of volatile methyl esters using Solid-Phase Microextraction (SPME). SPME is a solvent-free, sensitive, and efficient sample preparation technique that is well-suited for the extraction of volatile and semi-volatile compounds from a variety of matrices.[1][2] When coupled with Gas Chromatography-Mass Spectrometry (GC-MS), SPME offers a powerful tool for the identification and quantification of volatile methyl esters, which are important in diverse fields such as food science, environmental analysis, and clinical diagnostics.[1]

Introduction to SPME for Volatile Methyl Ester Analysis

Solid-Phase Microextraction is a sample preparation technique that utilizes a coated fiber to concentrate analytes from a sample matrix.[3] The process involves the partitioning of analytes between the sample and the fiber coating.[4] For volatile methyl esters, two primary SPME sampling modes are employed:

• Headspace SPME (HS-SPME): The SPME fiber is exposed to the vapor phase (headspace) above a liquid or solid sample.[3][5] This is the most common method for volatile analytes as it minimizes matrix effects.[3][6]

• Direct Immersion SPME (DI-SPME): The SPME fiber is directly immersed into a liquid sample.[3][7] This technique is advantageous for less volatile or more polar analytes that may not readily partition into the headspace.[5][8]

Following extraction, the analytes are thermally desorbed from the fiber in the heated injection port of a gas chromatograph for separation and subsequent detection by a mass spectrometer.[2][7]

Fiber Selection for Volatile Methyl Esters

The choice of SPME fiber coating is critical for the successful extraction of volatile methyl esters. The selection depends on the polarity and molecular weight of the target analytes.[9]

Table 1: Recommended SPME Fibers for Volatile Methyl Ester Analysis

Fiber Coating	Abbreviation	Polarity	Recommended For
Polydimethylsiloxane	PDMS	Non-polar	Low molecular weight, volatile, non-polar methyl esters.[2][9]
Polydimethylsiloxane/Divinylbenzene	PDMS/DVB	Bipolar	General purpose for a wide range of volatile and semi-volatile compounds, including esters.[1][9]
Carboxen/Polydimethylsiloxane	CAR/PDMS	Bipolar	Trace-level analysis of very volatile compounds.[9]
Divinylbenzene/Carboxen/Polydimethylsiloxane	DVB/CAR/PDMS	Bipolar	Broad range of analytes with varying polarities and molecular weights.[9][10]
Polyacrylate	PA	Polar	More polar volatile methyl esters.[3][9]

Experimental Protocols

Headspace SPME (HS-SPME) Protocol for Volatile Methyl Esters

This protocol provides a general procedure for the extraction of volatile methyl esters from a liquid or solid sample using HS-SPME. Optimization of parameters is crucial for achieving high sensitivity and reproducibility.

Materials:

• SPME fiber assembly (e.g., 65 µm PDMS/DVB)[1]

• SPME fiber holder (manual or autosampler)

• 20 mL headspace vials with PTFE/silicone septa[1]

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Heating block or water bath

• Magnetic stirrer and stir bars (optional)

• Sodium chloride (NaCl) (for salting-out effect)

Procedure:

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial.[1]

  • For aqueous samples, consider adding NaCl (e.g., 1 g) to enhance the partitioning of volatile methyl esters into the headspace (salting-out effect).[3][5]

  • If internal standards are used, they should be added at this stage.

  • Immediately seal the vial with a screw cap containing a PTFE/silicone septum.

• Extraction:

  • Place the vial in a heating block or water bath set to the desired extraction temperature (e.g., 70°C).[6]

  • If using a magnetic stirrer, add a stir bar to the vial before sealing and place it on a magnetic stir plate.

  • Allow the sample to equilibrate at the set temperature for a specific time (e.g., 15 minutes).[11]

  • Manually or using an autosampler, insert the SPME needle through the vial septum and expose the fiber to the headspace above the sample.

  • Extract for a predetermined time (e.g., 20 minutes).[6] The optimal extraction time should be determined experimentally.

• Desorption and Analysis:

  • After extraction, retract the fiber into the needle and withdraw it from the vial.

  • Immediately insert the needle into the heated GC injection port (e.g., 250°C).[12]

  • Expose the fiber to desorb the analytes for a specific time (e.g., 4 minutes).[12]

  • Start the GC-MS data acquisition.

  • After desorption, retract the fiber and remove the needle from the injection port.

• Fiber Conditioning:

  • Before the first use and after each analysis, condition the SPME fiber in a separate, clean GC injection port at the temperature recommended by the manufacturer to remove any residual compounds.

Direct Immersion SPME (DI-SPME) Protocol for Volatile Methyl Esters

This protocol is suitable for the extraction of less volatile or more polar methyl esters from liquid samples.

Materials:

• Same as for HS-SPME.

Procedure:

• Sample Preparation:

  • Pipette a known volume of the liquid sample (e.g., 10 mL) into a suitable vial.[5]

  • If necessary, adjust the sample pH.[6]

  • Add a magnetic stir bar for agitation.

• Extraction:

  • Place the vial on a magnetic stir plate.

  • Insert the SPME needle through the vial septum and immerse the fiber directly into the liquid sample.[7]

  • Begin stirring to facilitate mass transfer.

  • Extract for a predetermined time, which may be longer than for HS-SPME.

• Desorption and Analysis:

  • Follow the same desorption and analysis steps as described in the HS-SPME protocol.

• Fiber Cleaning and Conditioning:

  • After desorption, it is crucial to clean the fiber by immersing it in a suitable solvent (e.g., methanol, followed by deionized water) and then conditioning it in the GC injection port to prevent carryover.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of fatty acid methyl esters (FAMEs) using SPME-GC-MS.

Table 2: Example Quantitative Data for FAMEs Analysis by HS-SPME-GC-MS/MS

Analyte (FAME)	Method Detection Limit (ng L⁻¹)	Reference
Methyl palmitate	9 - 437 (range for 24 FAMEs)	[6]
Methyl stearate	9 - 437 (range for 24 FAMEs)	[6]
Methyl oleate	9 - 437 (range for 24 FAMEs)	[6]
Methyl linoleate	9 - 437 (range for 24 FAMEs)	[6]

Note: The detection limits are highly dependent on the specific analytes, sample matrix, and optimized experimental conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of volatile methyl esters using SPME-GC-MS.

Caption: General workflow for SPME-GC-MS analysis of volatile methyl esters.

Logical Relationship of SPME Parameter Optimization

The following diagram illustrates the key parameters that need to be optimized for a robust SPME method.

Caption: Key parameters for SPME method optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. supelco.com.tw [supelco.com.tw]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SPME Direct Immersion Sampling [sigmaaldrich.com]
• 8. youtube.com [youtube.com]
• 9. Selection Guide for Supelco SPME Fibers [sigmaaldrich.com]
• 10. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC–MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Field Trial Methodology of Insect Semiochemicals

Audience: Researchers, scientists, and drug development professionals.

Introduction

Semiochemicals, chemical cues used by insects for communication, are pivotal in developing sustainable pest management strategies.[1][2][3][4] Their application in agriculture and forestry includes monitoring pest populations, mass trapping, mating disruption, and push-pull strategies.[2][5][6][7][8] The successful deployment of semiochemical-based tools is contingent on rigorous field evaluation to determine their efficacy under real-world conditions.[2][9] These application notes provide a comprehensive guide to the methodologies and protocols essential for conducting robust field trials of insect semiochemicals.

Core Principles of Field Trial Design

A well-designed field trial is crucial for obtaining reliable and interpretable results. Key considerations include defining clear objectives, selecting appropriate experimental sites, and implementing a sound statistical design.

1.1. Experimental Design

The choice of experimental design depends on the research question and field conditions. A randomized complete block design is commonly employed to account for environmental heterogeneity.[10]

• Treatments: These may include different semiochemical formulations, lure dosages, dispenser types, or trap designs.[11] A negative control (unbaited trap or dispenser with solvent only) is essential for comparison.[11]

• Replication: Each treatment should be replicated multiple times (at least four) to increase the statistical power of the experiment.[11]

• Randomization: Treatments should be randomly assigned within each block to minimize bias from unforeseen environmental gradients.

• Blocking: The experimental area should be divided into blocks, where each block contains one replicate of each treatment.[11] This helps to control for known sources of variation, such as slope or proximity to a field edge.

1.2. Site Selection

The choice of the experimental site is critical and should be representative of the target environment. Factors to consider include:

• Pest Presence: The site must have a known population of the target insect species.

• Crop/Habitat: The trial should be conducted in the crop or habitat where the semiochemical product is intended to be used.

• Isolation: To avoid interference between treatments, a sufficient distance should be maintained between plots, especially for highly volatile compounds.

Experimental Protocols

This section provides detailed protocols for key experiments in the evaluation of insect semiochemicals, from laboratory-based bioassays to field trapping studies.

2.1. Protocol for Wind Tunnel Bioassay

Wind tunnel bioassays are a crucial step to evaluate an insect's behavioral response to a semiochemical stimulus in a controlled environment before proceeding to field trials.[12]

Objective: To determine the attractiveness and behavioral responses of a target insect to a semiochemical lure.

Materials:

• Wind tunnel[13][14]

• Variable speed fan to control airflow

• Charcoal-filtered air intake

• Controlled lighting, temperature, and humidity[12][14]

• Video recording equipment

• Semiochemical lure and dispenser

• Insect release cages

• Solvent for control

Procedure:

• Acclimatization: Acclimate the insects to the wind tunnel conditions for at least one hour before the bioassay.[15]

• Airflow: Establish a constant and laminar airflow through the tunnel at a speed relevant to the target insect's flight behavior.[12]

• Stimulus Placement: Place the semiochemical dispenser at the upwind end of the tunnel.[12] For the control, use a dispenser with solvent only.

• Insect Release: Release a single insect at the downwind end of the tunnel.[12]

• Observation: Record the insect's behavior for a set period (e.g., 5 minutes), noting key responses.[12][15]

• Data Collection: Quantify behaviors such as activation, upwind flight, and source contact.[12]

• Replication: Repeat the assay with multiple individuals for each treatment and control.

2.2. Protocol for Electroantennography (EAG)

EAG is an electrophysiological technique used to measure the olfactory response of an insect's antenna to volatile compounds.[16][17][18] It is a valuable screening tool to identify bioactive semiochemicals.[19][20]

Objective: To determine if a semiochemical elicits an olfactory response in the target insect.

Materials:

• EAG system (amplifier, data acquisition unit)

• Microscope

• Micromanipulators

• Glass capillary electrodes

• Electrolyte solution (e.g., saline)

• Stimulus delivery system (air puff)

• Test compounds and solvent

• Insect preparation holder

Procedure:

• Antenna Preparation: Excise an antenna from a live, immobilized insect.[18]

• Mounting: Mount the antenna between the two electrodes, ensuring good electrical contact with the electrolyte solution.[18]

• Stimulus Preparation: Prepare serial dilutions of the test compounds in a suitable solvent.[1] Load a small amount onto a piece of filter paper and insert it into a Pasteur pipette.

• Stimulus Delivery: Deliver a puff of charcoal-filtered, humidified air through the pipette, directing the odorant over the antenna.[1]

• Data Recording: Record the electrical potential change (depolarization) from the antenna using the EAG software.[1]

• Controls: Use a solvent-only puff as a negative control and a known active compound as a positive control.[16]

• Dose-Response: Test a range of concentrations to generate a dose-response curve.[16]

2.3. Protocol for Field Trapping Trial

Field trapping is the definitive method for evaluating the efficacy of an attractant semiochemical under real-world conditions.

Objective: To compare the capture efficiency of different semiochemical lures, dispensers, or trap designs.

Materials:

• Insect traps (e.g., sticky traps, funnel traps, delta traps)[5][11]

• Semiochemical lures and dispensers[11]

• Gloves to prevent contamination[11]

• GPS device for mapping trap locations[11]

• Data sheets or a mobile device for recording data[11]

• Weather monitoring equipment (optional)

Procedure:

• Lure Preparation: Prepare lures according to the experimental design, ensuring no cross-contamination.[11] Store them at low temperatures until deployment.[11]

• Trap Deployment: Deploy traps in the field according to the randomized block design before the expected flight period of the target insect.[11]

• Trap Placement: Hang traps at a height and location appropriate for the target species. Ensure traps are spaced sufficiently far apart to avoid interference.

• Data Collection: Check traps at regular intervals (e.g., weekly).[11] Record the number of target and non-target insects captured in each trap.[11]

• Lure and Trap Maintenance: Replace lures and sticky liners as needed, based on their expected field life.

• Environmental Data: Record environmental conditions such as temperature, humidity, and wind speed at each data collection point.[11]

Data Presentation and Analysis

3.1. Data Summarization

Quantitative data from field trials and laboratory assays should be summarized in clearly structured tables for easy comparison.

Table 1: Example of Wind Tunnel Bioassay Data

Treatment	N	% Activation	% Upwind Flight	% Source Contact	Mean Time to Source (s)
Lure A	50	88	76	62	45.3 ± 5.2
Lure B	50	72	54	40	62.1 ± 7.8
Control	50	15	5	2	N/A

Table 2: Example of EAG Dose-Response Data

Compound	Concentration (µg)	Mean Response (mV)	Standard Error
Pheromone X	0.01	0.25	0.05
0.1	0.87	0.12
1	1.54	0.21
10	2.31	0.28
Control	Solvent	0.05	0.02

Table 3: Example of Field Trapping Data

Treatment	Replicate	Mean Trap Catch (per week)	Standard Deviation
Lure A + Trap 1	4	55.6	12.3
Lure B + Trap 1	4	32.1	8.9
Lure A + Trap 2	4	48.9	10.5
Unbaited Trap	4	2.3	1.5

3.2. Statistical Analysis

Insect count data from field trials often exhibit non-normal distributions with variance larger than the mean (overdispersion).[21][22] Therefore, data transformation or the use of appropriate statistical models is often necessary.[11][23]

• Data Transformation: Common transformations for count data include the square root (√x+0.5) or logarithmic (log(x+1)) transformation to normalize the data before applying parametric tests like ANOVA.[11]

• Generalized Linear Models (GLMs): GLMs with a Poisson or negative binomial distribution are often more appropriate for analyzing count data as they do not assume normality and can account for overdispersion.[21][23]

• Hypothesis Testing: ANOVA followed by a means separation test (e.g., Tukey's HSD) can be used to determine significant differences between treatment means. Non-parametric tests like the Kruskal-Wallis test may be used if the assumptions of ANOVA are not met.

Visualizations

4.1. Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. entomologyjournals.com [entomologyjournals.com]
• 3. DEVELOPMENT AND USE OF SEMIOCHEMICALS IN THE MANAGEMENT OF INSECT PESTS - UNIVERSITY OF CALIFORNIA, RIVERSIDE [portal.nifa.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. plantprotection.pl [plantprotection.pl]
• 6. Exploring semiochemical-based strategies in pest management - SA Grain [sagrainmag.co.za]
• 7. Using semiochemicals: applications of pheromones (Chapter 12) - Pheromones and Animal Behavior [resolve.cambridge.org]
• 8. Understanding Semiochemicals with Emphasis on Insect Sex Pheromones in Integrated Pest Management Programs | Radcliffe's IPM World Textbook [ipmworld.umn.edu]
• 9. bcpc.org [bcpc.org]
• 10. orgprints.org [orgprints.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Insect response to semiochemicals wind tunnel test chamber | Mad Hornet Entomological Supplies [madhornet.co.za]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 17. benchchem.com [benchchem.com]
• 18. ockenfels-syntech.com [ockenfels-syntech.com]
• 19. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Step-by-Step Guide to Mosquito Electroantennography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. upscale-hub.eu [upscale-hub.eu]
• 22. srs.fs.usda.gov [srs.fs.usda.gov]
• 23. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of (Z)-Methyl Heptadec-10-enoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of (Z)-Methyl heptadec-10-enoate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (Z)-Methyl heptadec-10-enoate via common synthetic routes.

Z-Selective Wittig Reaction

The Wittig reaction is a widely used method for the formation of carbon-carbon double bonds. Achieving high Z-selectivity with long-chain aliphatic substrates requires careful control of reaction conditions.

Q1: My Wittig reaction is producing a low Z/E ratio of the desired methyl heptadec-10-enoate. How can I improve the Z-selectivity?

A1: Low Z-selectivity in the Wittig reaction with unstabilized ylides is a common issue. Here are several factors to consider and optimize:

• Ylide Type: Ensure you are using an unstabilized ylide (e.g., derived from an alkyltriphenylphosphonium halide). Stabilized ylides, such as those with adjacent ester or ketone groups, strongly favor the formation of the (E)-alkene.[1][2][3]

• Base Selection: The choice of base for deprotonating the phosphonium salt is critical. Avoid lithium bases like n-butyllithium (n-BuLi) if possible, as lithium salts can decrease Z-selectivity by promoting equilibration of intermediates.[4] Sodium-based amides (e.g., NaHMDS, KHMDS) or sodium hydride (NaH) are often preferred for generating salt-free ylides, which favor the kinetic (Z)-product.[2]

• Solvent Effects: The reaction solvent can influence the stereochemical outcome. Aprotic, non-polar solvents like tetrahydrofuran (THF) or diethyl ether are commonly used. Performing the reaction in dimethylformamide (DMF) in the presence of sodium iodide can significantly enhance Z-selectivity.[1][3]

• Temperature Control: Maintain a low temperature (typically -78 °C) during ylide formation and the subsequent reaction with the aldehyde (methyl 10-oxo-decanoate). This helps to favor the kinetically controlled formation of the syn-oxaphosphetane, which leads to the (Z)-alkene.

Q2: The overall yield of my Wittig reaction is low, and I observe significant amounts of unreacted starting materials.

A2: Low yields can stem from several sources. Consider the following troubleshooting steps:

• Inefficient Ylide Formation: Ensure complete deprotonation of the phosphonium salt. This can be visually confirmed by a color change (often to deep red or orange) upon addition of the base. If ylide formation is sluggish, consider a stronger base or a slightly higher temperature for this step before cooling for the aldehyde addition.

• Steric Hindrance: While less of a concern with a linear aldehyde like methyl 10-oxo-decanoate, steric hindrance can generally impede the reaction. Ensure that the phosphonium salt is not excessively bulky near the phosphorus atom.

• Aldehyde Instability: Aldehydes can be prone to oxidation, polymerization, or decomposition.[3] Use freshly purified or distilled methyl 10-oxo-decanoate for the best results.

• Reaction Time and Temperature: While low temperatures are crucial for selectivity, the reaction may be slow. Monitor the reaction progress by Thin Layer Chromatography (TLC) and allow sufficient time for completion at the optimal temperature before quenching.

Q3: I am having difficulty removing the triphenylphosphine oxide byproduct from my product.

A3: Triphenylphosphine oxide is a common and often troublesome byproduct of the Wittig reaction due to its polarity and crystallinity. Here are some purification strategies:

• Crystallization: In some cases, the triphenylphosphine oxide can be removed by crystallization from a non-polar solvent like hexane or a hexane/ether mixture, as the product is likely to be an oil.

• Column Chromatography: Careful column chromatography on silica gel is the most common method for separation. A gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., with ethyl acetate or diethyl ether), is typically effective.

• Alternative Reactions: If purification remains a significant challenge, consider the Horner-Wadsworth-Emmons (HWE) reaction. The phosphate byproduct of the HWE reaction is water-soluble and easily removed during aqueous workup. The Still-Gennari modification of the HWE reaction can provide high Z-selectivity.

Z-Selective Olefin Cross-Metathesis

Olefin cross-metathesis offers an alternative route to (Z)-alkenes, often with high stereoselectivity under catalyst control.

Q1: My Z-selective cross-metathesis reaction is giving a low yield of the desired product and a significant amount of homocoupled byproducts.

A1: Suppressing homocoupling is a primary challenge in cross-metathesis. Here are some strategies:

• Catalyst Choice: Utilize a catalyst known for high Z-selectivity, such as a molybdenum- or tungsten-based monoaryloxide pyrrolide (MAP) complex.[5][6] These catalysts are designed to favor the formation of the kinetic Z-product.

• Substrate Stoichiometry: If one of the olefin partners (e.g., 1-octene or methyl 10-undecenoate) is significantly cheaper and more readily available, it can be used in excess to drive the reaction towards the desired cross-product.

• Reaction Conditions: Performing the reaction under reduced pressure can help to remove the volatile ethylene byproduct, shifting the equilibrium towards the product and minimizing side reactions.[5]

Q2: The Z/E ratio of my cross-metathesis product is lower than expected.

A2: While catalyst-controlled, the stereoselectivity can be influenced by several factors:

• Catalyst Integrity: Ensure the catalyst is active and has not decomposed. Metathesis catalysts can be sensitive to air and moisture. Use freshly opened catalyst or store it under an inert atmosphere.

• Reaction Time and Temperature: Prolonged reaction times or elevated temperatures can lead to isomerization of the initially formed (Z)-alkene to the more thermodynamically stable (E)-isomer. Monitor the reaction and stop it once the starting material is consumed to avoid this.

• Catalyst Loading: Use the recommended catalyst loading (typically 1-5 mol%). While a higher loading might increase the reaction rate, it can also increase the rate of isomerization.

Frequently Asked Questions (FAQs)

Q1: What are the expected yields and Z/E ratios for the synthesis of (Z)-Methyl heptadec-10-enoate?

A1: The yields and stereoselectivity are highly dependent on the chosen method and reaction conditions. Below is a summary of typical values reported for analogous long-chain unsaturated esters.

Synthetic Method	Key Conditions	Typical Yield	Typical Z/E Ratio
Wittig Reaction	Unstabilized ylide, salt-free conditions	60-85%	>95:5
Cross-Metathesis	Molybdenum MAP catalyst	50-75%	>94:6[5]

Q2: How can I purify the (Z)-isomer from the (E)-isomer?

A2: The separation of Z/E isomers of long-chain fatty acid methyl esters is a significant challenge due to their similar physical properties. The most effective method is silver ion chromatography.[7][8][9]

• Silver Ion Thin-Layer Chromatography (Ag-TLC): This is a useful analytical technique to assess the Z/E ratio and to optimize conditions for column chromatography. Silica gel plates are impregnated with a silver nitrate solution. The (Z)-isomer forms a stronger complex with the silver ions and will have a lower Rf value (i.e., it will move less up the plate) than the (E)-isomer.

• Silver Ion Column Chromatography: This is the preparative method of choice. A silica gel column is loaded with silver nitrate, and the mixture of isomers is eluted with a solvent system, typically a mixture of hexane and a slightly more polar solvent like diethyl ether or acetone. The (E)-isomer will elute first, followed by the (Z)-isomer.

Q3: Are there any specific safety precautions I should take during these syntheses?

A3: Yes, standard laboratory safety procedures should always be followed. Specific hazards to be aware of include:

• Wittig Reaction: Organolithium bases like n-BuLi are pyrophoric and react violently with water. Strong bases like NaH and NaHMDS are also highly reactive and corrosive. These should be handled under an inert atmosphere (nitrogen or argon).

• Olefin Metathesis: Metathesis catalysts are often air and moisture sensitive. Handle them in a glovebox or under an inert atmosphere. Solvents should be thoroughly dried and degassed before use.

• Silver Ion Chromatography: Silver nitrate is a toxic and oxidizing agent. Wear appropriate personal protective equipment (gloves, safety glasses) when handling it.

Experimental Protocols

Protocol 1: Z-Selective Wittig Reaction

This protocol describes the synthesis of (Z)-Methyl heptadec-10-enoate from methyl 10-oxo-decanoate and heptyltriphenylphosphonium bromide.

• Preparation of the Ylide:

  • In a flame-dried, two-neck round-bottom flask under an argon atmosphere, add heptyltriphenylphosphonium bromide (1.1 equivalents).

  • Add anhydrous tetrahydrofuran (THF).

  • Cool the suspension to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of sodium bis(trimethylsilyl)amide (NaHMDS) (1.05 equivalents) in THF dropwise.

  • Stir the resulting deep red-orange solution at -78 °C for 1 hour.

• Wittig Reaction:

  • Dissolve methyl 10-oxo-decanoate (1.0 equivalent) in anhydrous THF.

  • Add the aldehyde solution dropwise to the ylide solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours, then allow it to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Workup and Purification:

  • Quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to separate the product from triphenylphosphine oxide and any unreacted starting materials.

Protocol 2: Purification of (Z)-Methyl heptadec-10-enoate by Silver Ion Column Chromatography

This protocol details the separation of the Z/E isomers of methyl heptadec-10-enoate.

• Preparation of the Silver Ion Column:

  • Prepare a slurry of silica gel in a 10% (w/v) solution of silver nitrate in acetonitrile.

  • Carefully pack a glass chromatography column with the slurry, protecting it from light by wrapping the column in aluminum foil.

  • Wash the column with hexane until the eluent is clear.

• Chromatography:

  • Dissolve the crude Z/E mixture of methyl heptadec-10-enoate in a minimal amount of hexane.

  • Load the sample onto the column.

  • Elute the column with a solvent system of hexane containing a small percentage of diethyl ether (e.g., 99:1 hexane:diethyl ether). The exact ratio may need to be optimized based on TLC analysis.

  • Collect fractions and analyze them by TLC or GC to identify those containing the pure (E)-isomer (which elutes first) and the pure (Z)-isomer.

  • Combine the fractions containing the pure (Z)-isomer and remove the solvent under reduced pressure.

Visualizations

Caption: Workflow for the Z-selective Wittig synthesis.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Z-Selective Catalytic Olefin Cross-Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Z-Selective Metathesis – New Catalysts, New Opportunities - XiMo: Solution driven technology [ximo-inc.com]
• 7. aocs.org [aocs.org]
• 8. researchgate.net [researchgate.net]
• 9. aocs.org [aocs.org]

Optimization of reaction conditions for methyl cis-10-heptadecenoate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of methyl cis-10-heptadecenoate, a long-chain unsaturated fatty acid methyl ester. The guidance is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for methyl cis-10-heptadecenoate?

A1: The two most common and effective methods for synthesizing methyl cis-10-heptadecenoate are the Wittig reaction and olefin cross-metathesis. The Wittig reaction offers a classic and reliable method for forming the cis-double bond, while cross-metathesis provides a more modern approach with high selectivity, depending on the catalyst used.

Q2: How can I purify the final product?

A2: Purification of methyl cis-10-heptadecenoate is typically achieved through column chromatography on silica gel. A non-polar mobile phase, such as a mixture of hexanes and ethyl acetate, is commonly used. It is crucial to remove the triphenylphosphine oxide byproduct from Wittig reactions, which can sometimes be challenging. Low-temperature crystallization can also be employed for purification.[1]

Q3: What analytical techniques are suitable for characterizing methyl cis-10-heptadecenoate?

A3: The primary methods for characterizing the product are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. GC-MS will confirm the molecular weight and fragmentation pattern, while ¹H and ¹³C NMR will verify the structure, including the cis-configuration of the double bond.[2][3][4]

Q4: Can the methyl ester group be hydrolyzed during the workup?

A4: Yes, hydrolysis of the methyl ester is a potential side reaction, particularly during aqueous workup if conditions are too acidic or basic for a prolonged period.[5] It is advisable to use a mild quenching agent and minimize the time the product is in contact with aqueous acidic or basic solutions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of methyl cis-10-heptadecenoate via the Wittig reaction and cross-metathesis.

Wittig Reaction Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product yield	1. Incomplete ylide formation. 2. Ylide is unstable and decomposed. 3. Aldehyde starting material is impure or degraded.	1. Ensure anhydrous reaction conditions. Use a strong, fresh base (e.g., n-BuLi, NaH). 2. Generate and use the ylide immediately at low temperatures. 3. Check the purity of the aldehyde by NMR or GC before use.
Low cis selectivity (high trans isomer formation)	1. Use of a stabilized ylide. 2. Presence of lithium salts. 3. Thermodynamic equilibration of the intermediate.	1. Use a non-stabilized ylide to favor the kinetic cis-product.[6] 2. Employ salt-free conditions or use bases like sodium or potassium hexamethyldisilazide (NaHMDS or KHMDS). 3. Run the reaction at low temperatures to favor the kinetic product.
Difficult purification (triphenylphosphine oxide contamination)	Triphenylphosphine oxide is a common byproduct and can be difficult to separate from the desired product due to similar polarity.	1. After the reaction, precipitate the triphenylphosphine oxide by adding a non-polar solvent like pentane or hexane and filtering. 2. Optimize column chromatography conditions, potentially using a less polar eluent system. 3. For challenging separations, oxidation of the phosphine oxide to a more polar species has been reported.
Side reactions observed (e.g., Michael addition)	The ylide can act as a nucleophile and react with other functional groups if present.	1. Protect sensitive functional groups in the starting materials before the Wittig reaction. 2. Use milder reaction conditions (lower temperature, weaker base if possible).

Olefin Cross-Metathesis Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product yield	1. Catalyst deactivation. 2. Impure starting materials. 3. Incorrect catalyst choice for the specific substrates.	1. Ensure all reagents and solvents are thoroughly degassed and free of impurities like water, oxygen, and peroxides. Pre-treat substrates if necessary to remove contaminants.[7] 2. Purify alkenes and fatty acid esters before use. 3. Screen different generations of Grubbs or Hoveyda-Grubbs catalysts. Hoveyda-Grubbs second-generation catalysts are often effective for fatty acid derivatives.[8]
Formation of homodimers (self-metathesis)	The cross-metathesis reaction is in equilibrium with the self-metathesis of the starting alkenes.	1. Use a stoichiometric excess of one of the alkene partners to shift the equilibrium towards the cross-metathesis product.[8] 2. For terminal alkenes, the removal of the ethylene byproduct can drive the reaction forward.[9]
Double bond isomerization	The ruthenium catalyst can sometimes catalyze the isomerization of the double bond in the product.	1. Keep reaction times to a minimum. 2. Add a mild acid, such as acetic acid, to suppress isomerization.[9]
Product is a mixture of E and Z isomers	The catalyst used may not be stereoselective.	1. Employ a Z-selective metathesis catalyst if the cis-isomer is the desired product.

Experimental Protocols

Detailed Methodology: Wittig Reaction

A plausible synthetic route for methyl cis-10-heptadecenoate via the Wittig reaction is outlined below.

1. Preparation of the Phosphonium Salt:

• Heptyltriphenylphosphonium bromide is prepared by reacting triphenylphosphine with 1-bromoheptane.

2. Ylide Formation and Reaction with Aldehyde:

• Heptyltriphenylphosphonium bromide is suspended in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

• The suspension is cooled to -78 °C, and a strong base such as n-butyllithium (n-BuLi) in hexanes is added dropwise to form the deep red ylide.

• After stirring for a period to ensure complete ylide formation, a solution of methyl 10-oxodecanoate in anhydrous THF is added slowly at -78 °C.

• The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC or GC).

3. Workup and Purification:

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with diethyl ether or ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure methyl cis-10-heptadecenoate.

Detailed Methodology: Olefin Cross-Metathesis

A plausible synthetic route for methyl cis-10-heptadecenoate via olefin cross-metathesis is as follows:

1. Reactant Preparation:

• Methyl 9-decenoate and 1-octene are used as the starting materials. All reagents and solvents must be degassed and handled under an inert atmosphere.

2. Metathesis Reaction:

• Methyl 9-decenoate and an excess of 1-octene are dissolved in an anhydrous, degassed solvent such as dichloromethane or toluene in a Schlenk flask.

• A suitable metathesis catalyst, for instance, a Hoveyda-Grubbs second-generation catalyst (typically 0.5-5 mol%), is added to the solution.[8][10]

• The reaction mixture is stirred at room temperature or slightly elevated temperature (e.g., 40-50 °C) and monitored by GC for the formation of the product and consumption of the starting materials. The reaction also produces ethylene as a byproduct, which can be vented.

3. Workup and Purification:

• Once the reaction is complete, the catalyst is quenched by adding a small amount of ethyl vinyl ether or by exposure to air.

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel with a suitable eluent system (e.g., hexanes/ethyl acetate) to isolate methyl cis-10-heptadecenoate.

Visualizations

Caption: Workflow for the synthesis of methyl cis-10-heptadecenoate via the Wittig reaction.

Caption: Workflow for the synthesis of methyl cis-10-heptadecenoate via olefin cross-metathesis.

Caption: A logical diagram for troubleshooting common synthesis issues.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. Methyl cis-10-heptadecenoate | C18H34O2 | CID 16219491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cis-10-Heptadecenoic acid, methyl ester [webbook.nist.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Olefin cross-metathesis as a valuable tool for the preparation of renewable polyesters and polyamides from unsaturated fatty acid esters and carbamate ... - Green Chemistry (RSC Publishing) DOI:10.1039/C4GC00273C [pubs.rsc.org]

Technical Support Center: Purification of (Z)-Methyl Heptadec-10-enoate Isomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of (Z)-Methyl heptadec-10-enoate from its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of (Z)-Methyl heptadec-10-enoate that require removal?

The primary isomers of concern are geometric and positional isomers. Geometric isomers, such as the (E)-isomer (trans), differ in the spatial arrangement around the double bond. Positional isomers have the double bond at a different carbon position within the fatty acid chain. Separating these is crucial as they possess different physical, chemical, and biological properties.

Q2: Why is the purification of the (Z)-isomer from the (E)-isomer important?

In biological systems, the geometry of the double bond is critical for a molecule's function. The (Z)-configuration is common in natural fatty acids, and its specific shape is often required for biological activity or to fit into enzyme active sites. The presence of the (E)-isomer can lead to misleading experimental results, reduced efficacy in drug development, or undesirable properties in material science applications.

Q3: What are the principal strategies for separating (Z) and (E) isomers of fatty acid methyl esters (FAMEs)?

The most common and effective strategies for separating geometric isomers of FAMEs like Methyl heptadec-10-enoate include:

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC), particularly with silver ions (Argentation Chromatography), and Gas Chromatography (GC) are powerful techniques.[1][2]

• Crystallization: Low-temperature fractional crystallization can separate isomers based on differences in their melting points and solubility.[3][4]

• Enzymatic Methods: Lipases can be used for selective esterification or hydrolysis, targeting one isomer over the other.[5][6]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification process, categorized by the chosen technique.

High-Performance Liquid Chromatography (HPLC)

Issue 1: Poor resolution or complete co-elution of (Z) and (E) isomers.

• Possible Cause: The selected column and mobile phase are not providing sufficient selectivity for the geometric isomers. Standard C18 columns may not be adequate.[7]

• Solution 1: Employ Argentation HPLC. Incorporating silver ions into the stationary phase (either on the column or as an additive in the mobile phase) dramatically enhances the separation of cis and trans isomers. The π-electrons of the double bonds interact differently with the silver ions, leading to differential retention.

• Solution 2: Optimize the Mobile Phase. If using reversed-phase HPLC, varying the organic modifier (e.g., switching from acetonitrile to methanol) can alter selectivity.[7] Adjusting the solvent strength with different acetonitrile/water ratios can also resolve overlapping peaks.[8]

• Solution 3: Adjust Temperature. Lowering the column temperature can sometimes increase the differential interactions between the isomers and the stationary phase, improving resolution.[7]

Issue 2: Irreproducible retention times between runs.

• Possible Cause: The HPLC system is not properly equilibrated, or there are inconsistencies in the mobile phase preparation.

• Solution 1: Ensure Column Equilibration. Always allow sufficient time for the column to equilibrate with the initial mobile phase conditions before starting a sequence of injections.[7]

• Solution 2: Consistent Mobile Phase Preparation. Prepare the mobile phase with high accuracy for every run. Minor changes in the organic-to-aqueous ratio or buffer concentration can cause shifts in retention time.[9] If using a buffer, ensure its pH is consistently controlled, as a change of even 0.1 pH units can significantly alter retention for ionizable compounds.[9]

• Solution 3: Check for Leaks. Leaks in the system can cause pressure fluctuations and, consequently, shifts in retention times. Inspect all fittings and connections.[10]

Gas Chromatography (GC)

Issue 1: (Z) and (E) isomers are not separating on the GC column.

• Possible Cause: The stationary phase of the GC column is not polar enough to resolve the geometric isomers.

• Solution: Use a Highly Polar Column. For FAME isomer separation, highly polar stationary phases are required. Columns such as those with cyanopropyl silicone (e.g., CP-Sil 88, BPX-70) or ionic liquid-based columns (e.g., SLB-IL111) are superior for resolving cis/trans isomers.[2][11][12] The SLB-IL111 column, in particular, has been shown to provide baseline separation of geometric isomers.[11]

Argentation Thin-Layer Chromatography (Ag-TLC)

Issue 1: Poor separation and streaky spots on the TLC plate.

• Possible Cause: The silver nitrate impregnation is uneven, the plate is overloaded, or the developing solvent system is suboptimal.

• Solution 1: Proper Plate Preparation. Ensure the silica TLC plates are evenly dipped in the silver nitrate solution (typically 5% in acetonitrile) and properly activated (dried) before use.[1]

• Solution 2: Optimize Sample Loading. Avoid overloading the plate, as this leads to broad, streaky bands. Apply the sample as a narrow, concentrated band.

• Solution 3: Adjust Mobile Phase. The polarity of the developing solvent is crucial. A common system is hexane/diethyl ether.[13] Adjust the ratio (e.g., from 90:10 to 80:20) to achieve the desired separation. The (E)-isomer will typically have a higher Rf value (move further up the plate) than the (Z)-isomer.

Low-Temperature Crystallization

Issue 1: The purity of the desired (Z)-isomer is low after crystallization.

• Possible Cause: Co-crystallization of the (E)-isomer is occurring due to rapid cooling or an inappropriate solvent.

• Solution 1: Slow, Stepwise Cooling. Cool the solution in intervals of approximately 8-12°F to allow for selective crystallization.[3] Rapid cooling can trap impurities within the crystal lattice.

• Solution 2: Solvent Selection. The choice of solvent is critical for extractive crystallization.[4] Solvents like methyl formate or acetone are used, but the optimal choice depends on the specific fatty acid ester.[3] The goal is to maximize the solubility difference between the isomers at a given temperature.

Issue 2: The recovery yield of the (Z)-isomer is poor.

• Possible Cause: The desired isomer has significant solubility in the mother liquor even at low temperatures, or the crystallization conditions are not optimized.

• Solution: Optimize Solvent Volume and Final Temperature. Use the minimum amount of solvent necessary to dissolve the mixture at a higher temperature. Determine the optimal final crystallization temperature; cooling to an unnecessarily low temperature might decrease the yield of the less soluble isomer without a significant gain in purity.

Quantitative Data Summary

Purification Method	Typical Purity Achieved	Typical Recovery	Notes
Argentation HPLC	>99%	Moderate to High	Excellent for high-purity analytical and preparative scale.
GC with Ionic Liquid Column	Baseline Separation	N/A (Analytical)	Considered the gold standard for analytical separation of geometric isomers.[11]
Argentation TLC	Good to Excellent	Low to Moderate	Inexpensive and effective for small-scale preparative work.[1][14]
Low-Temp. Crystallization	Moderate to High	Variable	Dependent on isomer ratio and solvent system; good for bulk initial purification.[3][4]
Enzymatic Methods	High (for conversion)	Variable	Yield depends on subsequent purification steps. Can achieve high selectivity.[6]

Experimental Protocols

Protocol 1: Argentation Thin-Layer Chromatography (Ag-TLC)

• Plate Preparation: Dip standard silica gel TLC plates into a 5% (w/v) solution of silver nitrate in acetonitrile for approximately 1 minute.[1]

• Activation: Remove the plates and allow the acetonitrile to evaporate in a fume hood, protected from light. Further activate the plates by heating at 100-110°C for 30-60 minutes. Store in a dark, desiccated container until use.

• Sample Application: Dissolve the FAME isomer mixture in a volatile solvent like hexane. Apply the sample as a tight band onto the bottom of the TLC plate.

• Development: Place the plate in a developing chamber containing a mobile phase such as hexane:diethyl ether (90:10, v/v).[13] Allow the solvent front to travel up the plate.

• Visualization: After development, dry the plate and visualize the separated bands using a spray reagent (e.g., primuline) and viewing under UV light.[13] The lower band corresponds to the (Z)-isomer, and the upper band to the (E)-isomer.

• Extraction: Scrape the silica band corresponding to the (Z)-isomer from the plate. Extract the FAME from the silica using a solvent like diethyl ether, followed by filtration to remove the silica particles.

Protocol 2: Low-Temperature Fractional Crystallization

• Dissolution: Dissolve the FAME isomer mixture (e.g., 10-40% by weight) in a suitable solvent such as acetone or methyl formate in a jacketed crystallization vessel.[3]

• Initial Cooling: Begin to cool the solution slowly with gentle agitation. The (E)-isomer, having a higher melting point, will start to crystallize first.

• Stepwise Cooling: Cool the solution in decrements of 5-10°C, holding at each temperature to allow for crystal formation.[3]

• Filtration: Once a significant amount of the (E)-isomer has crystallized, filter the cold solution to separate the crystals (rich in the E-isomer) from the mother liquor (enriched in the Z-isomer).

• Recovery of (Z)-Isomer: The (Z)-isomer can be recovered from the filtrate by evaporating the solvent. Further purification of this enriched fraction may be necessary using a secondary method like chromatography.

Visualizations

Caption: General workflow for the purification of (Z)-Methyl heptadec-10-enoate.

Caption: Decision flowchart for troubleshooting poor HPLC isomer separation.

Caption: The separation mechanism in Argentation Chromatography.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]
• 3. US3755389A - Method of separating fatty acids - Google Patents [patents.google.com]
• 4. "Separation of fatty acids by extractive crystallization" by Sanjay N Wale [digitalcommons.unl.edu]
• 5. macbeth-project.eu [macbeth-project.eu]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. lcms.cz [lcms.cz]
• 11. mdpi.com [mdpi.com]
• 12. interchim.fr [interchim.fr]
• 13. FA purification | Cyberlipid [cyberlipid.gerli.com]
• 14. academic.oup.com [academic.oup.com]

Technical Support Center: Stability and Long-Term Storage of Unsaturated Fatty Acid Methyl Esters

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and long-term storage of unsaturated fatty acid methyl esters (FAMEs).

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of unsaturated FAMEs.

Issue 1: My unsaturated FAME sample shows new, unidentified peaks in the gas chromatogram that were not present in the fresh sample.

• Question: What could be the cause of these ghost peaks?

  • Answer: The appearance of new peaks often indicates degradation of the unsaturated FAMEs, leading to the formation of oxidation products like aldehydes, ketones, or shorter-chain fatty acids.[1] These degradation products can appear as distinct peaks in your chromatogram. Another possibility is carryover from a previous injection or contamination in the GC system.[2][3]

• Question: How can I confirm if the new peaks are due to degradation?

  • Answer: You can perform a co-injection with a fresh, high-purity standard of the expected FAME. If the primary peak increases in size and no new peaks appear, your original sample has likely degraded. Additionally, analyzing the sample using Gas Chromatography-Mass Spectrometry (GC-MS) can help identify the chemical structures of the new peaks, confirming if they are oxidation products.[4]

• Question: What steps can I take to resolve this issue?

  • Answer:

    • Prepare a fresh sample: If possible, prepare a new batch of FAMEs from your lipid source.

    • Optimize storage: Ensure your FAMEs are stored under an inert atmosphere (e.g., nitrogen or argon), at low temperatures (-20°C to -80°C), and protected from light.[5][6]

    • Use antioxidants: Consider adding a suitable antioxidant, such as butylated hydroxytoluene (BHT) or tert-butyl hydroquinone (TBHQ), to your sample to inhibit oxidation.[7][8]

    • Clean your GC system: If you suspect carryover, clean the injector port, replace the liner and septum, and bake out the column according to the manufacturer's instructions.[3][9]

Issue 2: The peak area of my unsaturated FAMEs is decreasing over time, even when injecting the same concentration.

• Question: Why is the concentration of my unsaturated FAMEs decreasing?

  • Answer: A decrease in the peak area of unsaturated FAMEs is a strong indicator of degradation, primarily through oxidation.[5][10] The double bonds in unsaturated fatty acids are susceptible to attack by oxygen, leading to the breakdown of the molecule.[7] The rate of degradation is higher for polyunsaturated FAMEs (like linolenate and linoleate) compared to monounsaturated FAMEs (like oleate).[5]

• Question: How can I prevent this degradation?

  • Answer: To minimize degradation, you should adhere to strict storage protocols. This includes storing samples at or below -20°C, under an inert gas, and in amber vials to protect from light.[6][11] For long-term storage (months to years), temperatures of -80°C are recommended.[12] The use of antioxidants is also a highly effective method to improve stability.[7]

• Question: Are there any other factors that could be causing this issue?

  • Answer: Besides degradation, inconsistencies in your analytical method could lead to varying peak areas. Ensure your injection volume is consistent, the syringe is clean and functioning correctly, and the GC inlet is not discriminating against certain compounds. It's also important to verify that your detector is stable.[3][13]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for long-term stability of unsaturated FAMEs?

A1: For long-term storage, unsaturated FAMEs should be stored at -20°C to -80°C under an inert atmosphere (nitrogen or argon) in amber glass vials to protect from light.[6][11][12] Storing samples adsorbed on silica gel has also been shown to increase stability compared to storage on a glass surface.[14][15] For routine use, storage at 4°C for a short period may be acceptable if the sample is blanketed with inert gas.

Q2: How does the degree of unsaturation affect the stability of FAMEs?

A2: The stability of FAMEs is inversely proportional to the number of double bonds. Polyunsaturated fatty acid methyl esters are significantly more prone to oxidation than monounsaturated ones. The relative rates of autoxidation for C18 FAMEs are approximately:

• Methyl oleate (18:1): 1

• Methyl linoleate (18:2): 41

• Methyl linolenate (18:3): 98[5]

Q3: What are the signs of FAME degradation?

A3: Degradation of unsaturated FAMEs can be observed through:

• The appearance of new, unidentified peaks in a gas chromatogram.[2]

• A decrease in the peak area of the unsaturated FAMEs over time.

• Changes in the physical properties of the sample, such as increased viscosity or the formation of polymers.[7]

• An increase in the acid value and peroxide value of the sample.[5]

Q4: Can I use antioxidants to prolong the shelf-life of my unsaturated FAMEs?

A4: Yes, adding antioxidants is a very effective way to inhibit oxidation and extend the stability of unsaturated FAMEs.[7] Synthetic phenolic antioxidants such as butylated hydroxyanisole (BHA), butylated hydroxytoluene (BHT), and tert-butyl hydroquinone (TBHQ) are commonly used.[8] Natural antioxidants like tocopherols (Vitamin E) can also be effective.[1][16]

Q5: What is the expected shelf-life of unsaturated FAMEs under optimal storage conditions?

A5: When stored properly at -80°C, fatty acid profiles in biological samples have been shown to be stable for up to 10 years.[12] However, for pure FAME standards, the shelf-life can be shorter and is highly dependent on the specific FAME and the storage conditions. Without antioxidants, the storage stability of some FAMEs may be limited to a few months even under protected conditions.[5] It is always recommended to check the certificate of analysis from the supplier for specific shelf-life information and to periodically re-analyze long-term stored standards.

Data Presentation

Table 1: Factors Affecting the Stability of Unsaturated Fatty Acid Methyl Esters

Factor	Effect on Stability	Mitigation Strategies
Oxygen (Air)	Promotes oxidation of double bonds, leading to degradation.[1]	Store under an inert atmosphere (e.g., nitrogen, argon).
Temperature	Higher temperatures accelerate the rate of oxidation.[6]	Store at low temperatures (-20°C to -80°C).[12]
Light	Can catalyze oxidation reactions.[1]	Store in amber or light-blocking containers.
Metal Contaminants	Can act as catalysts for oxidation.[5]	Use high-purity solvents and store in glass containers.
Degree of Unsaturation	Stability decreases as the number of double bonds increases.[5]	Handle polyunsaturated FAMEs with extra care and consider using antioxidants.
Presence of Antioxidants	Inhibit the oxidation process, increasing stability.[7]	Add synthetic or natural antioxidants to the sample.

Experimental Protocols

Protocol: Monitoring the Degradation of Unsaturated FAMEs by Gas Chromatography (GC)

This protocol outlines a general procedure for monitoring the stability of unsaturated FAMEs over time using GC with a Flame Ionization Detector (FID).

1. Materials and Reagents:

• Unsaturated FAME standard(s) of interest.

• High-purity solvent (e.g., hexane or methanol, GC grade).

• Internal standard (e.g., methyl heptadecanoate, if quantitative analysis is required).

• GC vials with PTFE-lined septa.

• Inert gas (nitrogen or argon).

2. Sample Preparation:

• Prepare a stock solution of the unsaturated FAME standard in the chosen solvent at a known concentration.

• If using an internal standard, add it to the stock solution at a concentration that will give a peak area comparable to the analyte peaks.

• Aliquot the stock solution into several GC vials.

• Flush the headspace of each vial with an inert gas before sealing tightly.

• Store the vials under the desired storage conditions (e.g., -20°C, 4°C, room temperature, with and without light exposure).

3. GC-FID Analysis:

• Set up the GC-FID system with a suitable capillary column for FAME analysis (e.g., a polar column like a biscyanopropyl polysiloxane).

• Establish an appropriate temperature program to achieve good separation of the FAMEs and potential degradation products.

• At specified time points (e.g., day 0, week 1, week 2, month 1, etc.), remove one vial from each storage condition.

• Allow the vial to come to room temperature before opening.

• Inject an appropriate volume of the sample into the GC.

• Record the chromatogram.

4. Data Analysis:

• Identify and integrate the peak corresponding to the unsaturated FAME of interest.

• If using an internal standard, calculate the response factor and determine the concentration of the FAME.

• Without an internal standard, monitor the change in the absolute peak area of the FAME over time.

• Look for the appearance of any new peaks in the chromatogram, which may indicate degradation products.

• Plot the concentration or peak area of the unsaturated FAME as a function of time for each storage condition to assess stability.

Visualizations

Caption: Troubleshooting workflow for FAME analysis issues.

Caption: Simplified pathway of lipid peroxidation in FAMEs.

References

• 1. mdpi.com [mdpi.com]
• 2. agilent.com [agilent.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. mdpi.com [mdpi.com]
• 5. jocpr.com [jocpr.com]
• 6. researchgate.net [researchgate.net]
• 7. Setting the oxidation stability of FAME safely :: AGQM [agqm-biodiesel.com]
• 8. researchgate.net [researchgate.net]
• 9. GC-FID baseline or contamination problem with biodiesel/FAME - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. agronomy.emu.ee [agronomy.emu.ee]
• 12. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Stability of unsaturated methyl esters of fatty acids on surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Resolving isomeric co-elution in the gas chromatography of C17:1 methyl esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the gas chromatographic analysis of C17:1 (heptadecenoic acid) methyl esters, specifically addressing the common issue of isomeric co-elution.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate C17:1 methyl ester isomers by gas chromatography?

The primary challenge lies in the subtle structural differences between the isomers of C17:1 methyl ester. Positional isomers differ only in the location of the double bond along the seventeen-carbon chain, while geometric isomers (cis and trans) have different spatial arrangements around the double bond. These minor variations result in very similar physicochemical properties, such as boiling point and polarity, making their separation by conventional gas chromatography difficult. Resolving these isomers requires high-resolution capillary columns and carefully optimized analytical methods.

Q2: What are the most common C17:1 methyl ester isomers that co-elute?

Co-elution can occur between different positional isomers of C17:1 (e.g., Δ9-C17:1 and Δ10-C17:1) and between cis and trans geometric isomers. Additionally, co-elution with other fatty acid methyl esters (FAMEs) of similar chain length and polarity is possible, such as certain C16 or C18 FAMEs, or branched-chain fatty acids. For instance, some methods have reported co-elution of C16:1 isomers with C17:0 and anteiso-C17:0.[1]

Q3: What type of GC column is best suited for separating C17:1 methyl ester isomers?

For the separation of FAME isomers, highly polar capillary columns are the industry standard. Columns with a stationary phase containing a high percentage of cyanopropyl, such as biscyanopropyl polysiloxane, offer the best selectivity.[2][3][4] These columns, like the SP-2560 and HP-88, can separate FAMEs based on their degree of unsaturation and the position and geometry (cis/trans) of their double bonds.[3][5] The strong dipole-dipole interactions between the cyanopropyl groups and the double bonds of the FAMEs are key to achieving this separation.[2]

Q4: How does the elution order of C17:1 isomers typically appear on a highly polar cyanopropyl column?

On highly polar cyanopropyl columns, the general elution order is as follows:

• Shorter chain length before longer chain length.

• Fewer double bonds before more double bonds.

• Trans isomers before cis isomers. [5]

• Positional isomers elute based on the interaction of the double bond with the stationary phase, which can be influenced by the temperature program.

Therefore, you would expect to see trans-C17:1 isomers eluting before their corresponding cis-C17:1 positional isomers. The separation of positional isomers is more complex and highly dependent on the specific column and analytical conditions.

Q5: My peaks for C17:1 isomers are broad and tailing. What could be the cause?

Poor peak shape, such as broadening and tailing, can be caused by several factors:

• Active sites in the GC system: Exposed silanol groups in the injector liner, column, or detector can interact with the analytes, causing peak tailing. Using a deactivated liner and a high-quality, well-conditioned column is crucial.

• Column contamination: Accumulation of non-volatile residues from previous injections can degrade column performance. Baking out the column or trimming the first few centimeters of the inlet side can help.

• Improper injection technique: Injecting too large a sample volume can overload the column, leading to broad peaks.

• Suboptimal flow rate: The carrier gas flow rate should be optimized for the specific column dimensions to ensure maximum efficiency.

Q6: I suspect I have co-elution, but the peak looks symmetrical. How can I confirm this?

Confirming co-elution of symmetrical peaks can be challenging. Here are a few approaches:

• Gas Chromatography-Mass Spectrometry (GC-MS): A mass spectrometer can often distinguish between co-eluting compounds if they have different mass spectra. By examining the mass spectra across the peak, you may observe changes in the fragmentation pattern, indicating the presence of more than one compound. Using selected ion monitoring (SIM) can also help to resolve partially overlapping peaks.[1]

• Varying the Temperature Program: Altering the temperature ramp rate can sometimes improve the separation of closely eluting peaks. A slower ramp rate generally provides better resolution.

• Using a Different Column: If available, analyzing the sample on a column with a different stationary phase can alter the elution order and may resolve the co-eluting peaks.

Troubleshooting Guides

Guide 1: Poor Resolution of C17:1 Isomers

This guide provides a step-by-step approach to improving the separation of C17:1 methyl ester isomers.

Problem: The chromatogram shows a single, broad peak for C17:1, or multiple, poorly resolved peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor C17:1 isomer resolution.

Guide 2: Identifying the Source of Co-elution

This guide helps to determine the likely cause of co-elution involving C17:1 methyl esters.

Problem: A peak identified as C17:1 is suspected to contain other co-eluting compounds.

Logical Relationship Diagram:

Caption: Decision tree for identifying co-eluting compounds with C17:1.

Data Presentation

The following tables provide illustrative quantitative data for the separation of C17:1 methyl esters on different highly polar GC columns. Please note that absolute retention times can vary between instruments and laboratories. The data presented here is for comparative purposes to demonstrate the effect of different columns and conditions on separation.

Table 1: Comparison of GC Columns for C17:1 FAME Analysis

Feature	Highly Polar Cyanopropyl (e.g., SP-2560, HP-88)	Mid-Polarity Column (e.g., DB-23)	Non-Polar Column (e.g., DB-5ms)
Stationary Phase	High % biscyanopropyl polysiloxane	Mid % cyanopropylphenyl polysiloxane	5% Phenyl / 95% Dimethylpolysiloxane
Selectivity for Isomers	Excellent for cis/trans and positional isomers	Good for general FAME separation, limited isomer resolution	Poor for isomer separation
Typical Elution Order	trans before cis	trans may elute slightly before cis	Primarily by boiling point
Recommended Use	Detailed isomer analysis of C17:1	General FAME profiling	Not recommended for isomer separation

Table 2: Illustrative Retention Times (in minutes) of C17:1 Isomers on a Highly Polar Cyanopropyl Column (100m x 0.25mm x 0.20µm)

Compound	Condition A (Slow Temp Ramp: 1°C/min)	Condition B (Fast Temp Ramp: 5°C/min)
C17:0	35.20	28.15
trans-Δ9-C17:1	35.85	28.60
cis-Δ9-C17:1	36.10	28.80
trans-Δ10-C17:1	36.30	28.95
cis-Δ10-C17:1	36.55	29.15
C18:0	38.50	30.80

Note: This data is illustrative and based on typical elution patterns. Actual retention times will vary.

Experimental Protocols

Protocol 1: High-Resolution GC-FID Analysis of C17:1 Methyl Ester Isomers

This protocol is designed for the detailed separation of C17:1 isomers using a highly polar cyanopropyl column and flame ionization detection (FID).

1. Sample Preparation (Derivatization to FAMEs)

• Lipid Extraction: Extract total lipids from the sample using a suitable method (e.g., Folch or Bligh-Dyer).

• Methylation:

  • To the extracted lipid residue, add 2 mL of 0.5 M methanolic NaOH.

  • Heat at 100°C for 5 minutes.

  • Cool to room temperature and add 2 mL of 14% BF₃ in methanol.

  • Heat again at 100°C for 5 minutes.

  • Cool and add 2 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex and centrifuge.

  • Collect the upper hexane layer containing the FAMEs for GC analysis.

2. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: SP-2560 (100 m x 0.25 mm ID, 0.20 µm film thickness) or equivalent highly polar cyanopropyl column.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min for Helium).

• Injector: Split/splitless inlet at 250°C with a split ratio of 100:1.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp 1: 4°C/min to 240°C.

  • Hold at 240°C for 20 minutes.

• Detector: FID at 260°C.

• Injection Volume: 1 µL.

Experimental Workflow Diagram:

Caption: Experimental workflow for GC-FID analysis of C17:1 FAMEs.

Protocol 2: GC-MS for Confirmation of C17:1 Isomer Identity

This protocol is intended for the confirmation of C17:1 isomer identity when co-elution is suspected or for structural elucidation.

1. Sample Preparation:

• Follow the same derivatization procedure as in Protocol 1.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-88 (100 m x 0.25 mm ID, 0.20 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Split/splitless inlet at 250°C with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 4 minutes.

  • Ramp 1: 3°C/min to 240°C.

  • Hold at 240°C for 15 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

This comprehensive guide should assist researchers in successfully resolving and analyzing C17:1 methyl ester isomers, leading to more accurate and reliable experimental outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. Highly Reproducible Detailed cis/trans FAMEs Analysis Ensured by New Optimized Rt-2560 Column Manufacturing and Application-Specific QC Test [de.restek.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Identifying common impurities in commercial (Z)-Methyl heptadec-10-enoate standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying common impurities in commercial (Z)-Methyl heptadec-10-enoate standards.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities found in commercial (Z)-Methyl heptadec-10-enoate standards?

A1: Commercial standards of (Z)-Methyl heptadec-10-enoate, while generally of high purity (typically >98-99%), may contain several types of impurities.[1][2] These can arise from the synthetic route, storage conditions, or the inherent stability of the molecule. The most common impurities include:

• Geometric Isomers: The most prevalent impurity is often the (E)-isomer, also known as the trans-isomer (Methyl elaidate is the C18:1 equivalent).[3][4][5]

• Positional Isomers: The double bond may be located at a different position along the carbon chain, for example, at the C9 or C11 position.[6][7]

• Saturated Fatty Acid Methyl Esters (FAMEs): Methyl heptadecanoate (C17:0), the fully saturated counterpart, can be present as an impurity.

• Other FAMEs: Depending on the purity of the starting materials, trace amounts of other FAMEs with different chain lengths (e.g., C16 or C18) may be present.[8]

• Oxidation Products: As an unsaturated ester, (Z)-Methyl heptadec-10-enoate is susceptible to oxidation, which can lead to the formation of hydroperoxides, aldehydes, and other degradation products.[9]

• Residual Solvents and Reagents: Trace amounts of solvents or reagents used during synthesis and purification may remain in the final product.

Q2: What is the expected purity of a commercial (Z)-Methyl heptadec-10-enoate standard?

A2: Reputable suppliers typically provide (Z)-Methyl heptadec-10-enoate standards with a purity of ≥98% or >99%.[1][2] The total impurities, therefore, are expected to be less than 1-2%. It is always recommended to refer to the certificate of analysis (CoA) provided by the manufacturer for lot-specific purity information.

Q3: How can I identify and quantify these impurities in my standard?

A3: Several analytical techniques can be employed for the identification and quantification of impurities in FAME standards:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common and powerful technique for separating and identifying FAMEs. Using a polar capillary column, it is possible to separate geometric and positional isomers.[10][11][12]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a silver-ion column (Ag+-HPLC), is effective for separating geometric isomers.[9] Reverse-phase HPLC can also be used for purification and analysis.[3][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR can be used to determine the overall purity of the standard and to quantify the ratio of cis to trans isomers by integrating the signals of the olefinic protons.[10][14][15]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of (Z)-Methyl heptadec-10-enoate standards.

Problem	Possible Causes	Solutions
Peak Tailing in GC Analysis	- Active sites in the GC inlet or column.- Column contamination.- Improper column installation.	- Use a deactivated inlet liner.- Trim the first few centimeters of the column.- Bake out the column at a high temperature (within its limits).- Ensure the column is installed correctly according to the manufacturer's instructions.
Split Peaks in GC Analysis	- Improper injection technique (manual injection).- Incompatibility between the sample solvent and the stationary phase.- Initial oven temperature is too high.[16]	- Use an autosampler for consistent injections.- Ensure the solvent is appropriate for the column's polarity.- Lower the initial oven temperature to allow for proper focusing of the analytes on the column.[16]
Poor Separation of Isomers	- Inappropriate GC column.- Suboptimal temperature program.- Incorrect carrier gas flow rate.	- Use a highly polar capillary column (e.g., biscyanopropyl polysiloxane) for the best separation of cis/trans isomers.[4][5]- Optimize the oven temperature ramp rate to improve resolution.- Ensure the carrier gas flow rate is optimal for the column dimensions.
Presence of Unexpected Peaks	- Contamination of the solvent or glassware.- Degradation of the standard due to improper storage.- "Ghost peaks" from previous injections.	- Use high-purity solvents and thoroughly clean all glassware.- Store the standard at the recommended temperature (-20°C or lower) under an inert atmosphere.[2]- Run a blank solvent injection to check for system contamination. Perform a bake-out of the GC system if necessary.

Quantitative Data Summary

The following table summarizes the common impurities and their likely maximum levels in a high-purity (>99%) commercial (Z)-Methyl heptadec-10-enoate standard. Please note that these are typical values, and the actual impurity profile can vary between batches and suppliers. Always refer to the product-specific Certificate of Analysis.

Impurity	Chemical Name	Typical Maximum Level (%)
Geometric Isomer	(E)-Methyl heptadec-10-enoate	< 1.0
Positional Isomers	e.g., (Z)-Methyl heptadec-9-enoate	< 0.5
Saturated FAME	Methyl heptadecanoate	< 0.5
Oxidation Products	Hydroperoxides, Aldehydes, etc.	Variable, increases with improper storage
Total Impurities	< 1.0

Experimental Protocols

GC-MS for Isomer Separation and Identification

Objective: To separate, identify, and quantify geometric and positional isomers of Methyl heptadec-10-enoate.

Methodology:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: Highly polar capillary column, e.g., Agilent J&W DB-23 (60 m x 0.25 mm, 0.15 µm) or Supelco SP-2560 (100 m x 0.25 mm, 0.20 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Oven Program:

  • Initial temperature: 100°C, hold for 4 minutes.

  • Ramp to 240°C at 3°C/min.

  • Hold at 240°C for 15 minutes.

• MSD Transfer Line Temperature: 240°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 50-400.

Data Analysis:

• Identification of (Z)-Methyl heptadec-10-enoate and its isomers is based on retention time comparison with known standards and mass spectral library matching.

• Quantification is performed by integrating the peak areas and expressing them as a percentage of the total FAMEs detected.

¹H NMR for Purity Assessment and Cis/Trans Isomer Quantification

Objective: To determine the overall purity and the ratio of cis to trans isomers.

Methodology:

• NMR Spectrometer: Bruker Avance 400 MHz or equivalent.

• Solvent: Chloroform-d (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 10 mg of the (Z)-Methyl heptadec-10-enoate standard in 0.7 mL of CDCl₃.

• Acquisition Parameters:

  • Number of scans: 16

  • Relaxation delay: 5 seconds

  • Pulse width: 90°

Data Analysis:

• The purity can be estimated by comparing the integral of the analyte's signals to those of any visible impurities.

• The cis and trans isomers can be differentiated by the chemical shift and coupling constants of their olefinic protons. The olefinic protons of the cis isomer typically appear around δ 5.34 ppm as a multiplet. The corresponding protons of the trans isomer will have a different chemical shift and coupling constant.

• The ratio of cis to trans isomers is calculated from the relative integrals of their respective olefinic proton signals.

Visualizations

Caption: Impurity Identification Workflow.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. restek.com [restek.com]
• 6. Structure and amount of positional isomers of monounsaturated fatty acids in human depot fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Geometrical and positional isomer content of the monounsaturated fatty acids from various rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mercuria.com [mercuria.com]
• 9. Quantitation of cis- and trans-monounsaturated fatty acids in dairy products and cod liver oil by mass spectrometry in the selected ion monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. medchemexpress.com [medchemexpress.com]
• 15. aocs.org [aocs.org]
• 16. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Improving Mass Spectral Library Matching for Novel Fatty Acid Methyl Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the identification of novel fatty acid methyl esters (FAMEs) by gas chromatography-mass spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: My mass spectral library search for a suspected novel FAME yields a low match score or no credible hits. What are the initial steps I should take?

A1: A low match score for a novel compound is a common challenge. The primary obstacle in the mass spectral identification of some FAME isomers is the similarity of their electron ionization (EI) mass spectra, where fragmentation is largely dictated by the FAME backbone.[1] Here’s a systematic approach to begin troubleshooting:

• Verify Data Quality:

  • Review Peak Shape: Poor chromatography can lead to co-elution and mixed mass spectra. Ensure your peak is symmetrical and well-resolved. Common peak shape distortions include tailing, fronting, and splitting.[2]

  • Check for Contamination: Background ions from column bleed or sample matrix can interfere with the mass spectrum. Ensure you are using high-quality derivatization reagents to avoid artifacts.

• Manual Spectra Interpretation:

  • Identify the Molecular Ion (M+): If present, the molecular ion is the peak with the highest mass-to-charge ratio (m/z) and is crucial for determining the molecular weight.[3] However, for some FAMEs, especially those with a higher degree of unsaturation, the molecular ion peak may be weak or absent in EI-MS.[4][5]

  • Look for Characteristic Fragments: FAMEs exhibit common fragmentation patterns. For instance, the McLafferty rearrangement often produces a characteristic ion at m/z 74.[6] Analyze the spectrum for logical losses of neutral fragments (e.g., H₂O, CH₃OH, hydrocarbons).[7]

• Utilize Retention Information:

  • Retention Index (RI): Do not rely solely on mass spectral matching.[1] Calculating and comparing the retention index of your unknown peak with predicted or known values for similar structures can significantly increase identification confidence.[8][9][10][11]

Q2: I'm observing unexpected peaks in my chromatogram that are not FAMEs. What could be the source of these artifacts?

A2: Extraneous peaks can originate from several sources during sample preparation and analysis. Here are some common causes and solutions:

• Derivatization Reagent Artifacts: The derivatization process itself can introduce impurities. For instance, using low-quality or improperly stored reagents can introduce artifacts. It is also known that acid-catalyzed methylation methods can sometimes lead to the formation of artifacts.[12]

• Solvent Impurities: Ensure the solvents used for extraction and dilution are of high purity.

• Sample Matrix Components: Complex sample matrices can contain compounds that co-extract with your lipids of interest.

• System Contamination: Contamination can arise from the GC inlet, column, or mass spectrometer source. Regular maintenance is crucial.[13]

Q3: How can I improve the chromatographic separation of novel FAME isomers?

A3: Achieving good chromatographic separation is critical, especially for isomers which may have very similar mass spectra.[1]

• Column Selection: The choice of GC column is paramount. Highly polar capillary columns, such as those with biscyanopropyl polysiloxane stationary phases, are recommended for resolving geometric (cis/trans) and positional FAME isomers.[1][14][15] Non-polar columns may not provide sufficient resolution for complex mixtures of FAME isomers.[16][17]

• Temperature Program: Optimizing the GC oven temperature program can significantly enhance separation. A slower ramp rate can improve the resolution of closely eluting peaks.

• Carrier Gas Flow Rate: Adjusting the linear velocity of the carrier gas (e.g., helium or hydrogen) can impact separation efficiency.

Troubleshooting Guides

Guide 1: Low Confidence in Library Match

This guide provides a step-by-step workflow for situations where the mass spectral library search for a potential novel FAME is inconclusive.

References

• 1. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Mass spectral interpretation - Wikipedia [en.wikipedia.org]
• 4. jeol.com [jeol.com]
• 5. shimadzu.com [shimadzu.com]
• 6. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interpretation of Mass Spectra—EI-MS - Creative Proteomics Blog [creative-proteomics.com]
• 8. Prediction of retention indices for identification of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. academic.oup.com [academic.oup.com]
• 15. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS | MDPI [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Preventing degradation of (Z)-Methyl heptadec-10-enoate during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of (Z)-Methyl heptadec-10-enoate during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-Methyl heptadec-10-enoate and why is it prone to degradation?

A1: (Z)-Methyl heptadec-10-enoate is a monounsaturated fatty acid methyl ester (FAME). Its chemical structure includes a cis double bond between the 10th and 11th carbon atoms. This double bond is a reactive site, making the molecule susceptible to degradation, primarily through oxidation. Factors such as exposure to oxygen, light, and elevated temperatures can initiate and accelerate this degradation process.

Q2: What are the primary degradation pathways for (Z)-Methyl heptadec-10-enoate?

A2: The main degradation pathway is lipid peroxidation, a radical chain reaction initiated by factors like light and heat in the presence of oxygen. This process can lead to the formation of various degradation products, including hydroperoxides, aldehydes, and ketones, which can interfere with analytical results and compromise sample integrity.

Q3: How can I prevent the degradation of (Z)-Methyl heptadec-10-enoate during sample preparation?

A3: To minimize degradation, it is crucial to limit the sample's exposure to oxygen, light, and high temperatures. This can be achieved by:

• Working under an inert atmosphere (e.g., nitrogen or argon).

• Using amber-colored glassware or wrapping containers in aluminum foil to protect from light.

• Keeping samples on ice or at reduced temperatures whenever possible.

• Adding antioxidants, such as Butylated Hydroxytoluene (BHT), to the solvents used during extraction and storage.[1][2]

Q4: What is the recommended storage condition for (Z)-Methyl heptadec-10-enoate samples?

A4: For long-term stability, samples should be stored at -20°C or, ideally, at -80°C under an inert atmosphere.[3] Using amber glass vials with PTFE-lined caps is also recommended to prevent photo-oxidation and solvent evaporation.

Troubleshooting Guides

This section addresses common issues encountered during the sample preparation of (Z)-Methyl heptadec-10-enoate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no recovery of (Z)-Methyl heptadec-10-enoate	Incomplete methylation.	Ensure anhydrous conditions during the reaction. Optimize reaction time and temperature. Consider using a different methylation catalyst (e.g., BF3-methanol if acid-catalyzed method fails).
Degradation during sample workup.	Add an antioxidant like BHT to all solvents. Work quickly and keep samples cold. Use an inert atmosphere (nitrogen or argon) during evaporation steps.[1][2]
Loss during extraction.	Ensure correct phase separation. Perform multiple extractions with fresh solvent to maximize recovery.
Presence of unexpected peaks in GC analysis	Sample contamination.	Use high-purity solvents and reagents. Thoroughly clean all glassware before use. Run a solvent blank to identify potential contaminants.
Formation of degradation products.	Implement preventative measures against oxidation (see FAQs). Analyze samples as quickly as possible after preparation.
Artifacts from methylation reagent.	Prepare a reagent blank to identify artifacts. Use fresh derivatization reagents. BF3-methanol can sometimes produce artifacts.
Peak tailing or poor peak shape in GC chromatogram	Active sites in the GC system (inlet liner, column).	Use a deactivated inlet liner. Condition the GC column according to the manufacturer's instructions. Trim the first few centimeters of the column if it's contaminated.
Co-elution with interfering compounds.	Optimize the GC temperature program to improve separation.
Sample overload.	Dilute the sample and re-inject.

Quantitative Data

The addition of an antioxidant is a critical step in preserving the integrity of unsaturated fatty acid methyl esters. The following table summarizes the effect of Butylated Hydroxytoluene (BHT) on the stability of monounsaturated and polyunsaturated fatty acids in dried blood spots stored at room temperature over 28 days. This data provides a strong indication of the protective effects of BHT, which are applicable to (Z)-Methyl heptadec-10-enoate.

Table 1: Effect of BHT Concentration on the Stability of Fatty Acids (% Change from Baseline after 28 Days)

Fatty Acid Type	No BHT	2.5 mg/mL BHT	5.0 mg/mL BHT
Monounsaturated Fatty Acids (MUFA)	+24%	+9%	No significant change
Polyunsaturated Fatty Acids (PUFA)	-49%	-15%	-6%

Data adapted from a study on fatty acid stability in dried blood spots.[4] The increase in MUFA and SFA percentages in the "No BHT" and "2.5 mg/mL BHT" conditions is a relative increase due to the significant degradation of PUFAs.

Experimental Protocols

Protocol 1: Addition of BHT for Sample Stabilization

This protocol describes how to prepare a BHT stock solution and add it to your samples to achieve a final concentration effective in preventing oxidation.

Materials:

• Butylated Hydroxytoluene (BHT)

• Ethanol (EtOH), HPLC grade

• Phosphate-buffered saline (PBS)

• Vortex mixer

• Micropipettes

• Low retention microcentrifuge tubes

Procedure:

• Prepare 1000x BHT Stock Solution (100 mM):

  • Dissolve 220.35 mg of BHT in 10 mL of ethanol.

  • Aliquot into 500 µL portions in low retention microcentrifuge tubes and store at -20°C.[5]

• Prepare 100x BHT Working Solution (10 mM):

  • Add 5 µL of the 1000x BHT stock solution to 45 µL of PBS.

  • Vortex briefly to mix. Prepare this solution fresh before use.[5]

• Addition to Liquid Samples (e.g., plasma, serum):

  • Add 1 µL of the 100x BHT working solution per 100 µL of sample to achieve a final concentration of 100 µM.[2][5]

  • Vortex the sample briefly.

• Addition to Tissue Homogenates:

  • Homogenize tissue in PBS containing 50 µM BHT. To prepare this buffer, add 250 µL of the 1000x BHT stock solution to 500 mL of PBS.[5]

• Inert Atmosphere Overlay:

  • After adding BHT, flush the headspace of the sample vial with argon or nitrogen gas before capping tightly.

  • Seal the cap with parafilm for long-term storage at -80°C.[5]

Protocol 2: Acid-Catalyzed Methylation of Fatty Acids

This protocol details a common method for converting fatty acids to their corresponding methyl esters (FAMEs) for GC analysis.

Materials:

• Sample containing fatty acids

• Hexane, HPLC grade

• Methanol, anhydrous

• Acetyl Chloride

• Sodium Carbonate (Na₂CO₃)

• Deionized water

• Screw-cap glass tubes with PTFE liners

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • Accurately weigh 10-25 mg of the lipid sample into a screw-cap glass tube.

• Preparation of Methanolic HCl (2M):

  • Caution: This step is highly exothermic and should be performed in a fume hood.

  • Slowly add 2 mL of acetyl chloride to 18 mL of anhydrous methanol in a glass container.

• Methylation Reaction:

  • Add 2 mL of the freshly prepared 2M methanolic HCl to the sample tube.

  • Cap the tube tightly and heat at 60°C for 10-20 minutes in a heating block or water bath.

• Extraction of FAMEs:

  • Cool the tube to room temperature.

  • Add 2 mL of 6% (w/v) Na₂CO₃ solution in water to neutralize the acid. Vortex vigorously.

  • Add 2 mL of hexane, cap the tube, and vortex for 1-2 minutes.

  • Centrifuge at a low speed (e.g., 1000 x g) for 5 minutes to separate the layers.

• Sample Collection:

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial using a glass Pasteur pipette.

  • Repeat the extraction with another 2 mL of hexane and combine the hexane layers.

• Drying and Concentration (Optional):

  • If the sample is dilute, it can be concentrated under a gentle stream of nitrogen. Avoid complete dryness to prevent loss of volatile FAMEs.

• Analysis:

  • The sample is now ready for GC analysis.

Visualizations

Degradation Pathway of (Z)-Methyl heptadec-10-enoate

Caption: Oxidative degradation pathway of an unsaturated fatty acid methyl ester.

Experimental Workflow for FAME Sample Preparation

Caption: Workflow for preparing FAME samples for GC analysis.

References

• 1. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 2. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 3. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 4. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uab.edu [uab.edu]

Minimizing isomerization of (Z)- to (E)-Methyl heptadec-10-enoate

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the isomerization of (Z)- to (E)-Methyl heptadec-10-enoate. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-Methyl heptadec-10-enoate?

(Z)-Methyl heptadec-10-enoate, also known as Methyl cis-10-heptadecenoate, is the methyl ester form of cis-10-heptadecenoic acid.[1][2][3] It is an unsaturated fatty acid methyl ester (FAME) with a single cis double bond at the 10th carbon position.

Q2: What is Z/E isomerization and why is it a concern?

Z/E isomerization refers to the conversion of the cis ((Z)) geometric isomer to the trans ((E)) isomer around the carbon-carbon double bond. This structural change can significantly alter the molecule's biological activity and physical properties, potentially impacting experimental outcomes in drug development and other research applications. For instance, the trans isomer may have different oxidative stability.[4]

Q3: What are the primary factors that can cause the isomerization of (Z)- to (E)-Methyl heptadec-10-enoate?

Several factors can promote the isomerization of (Z)- to (E)- FAMEs, including:

• Heat: Elevated temperatures can provide the energy needed to overcome the rotational barrier of the double bond.

• Light: Exposure to sunlight, particularly UV radiation, can induce isomerization.[3]

• Catalysts: Both acid and base catalysts can facilitate isomerization. This includes residues of reagents used in synthesis or derivatization, such as sodium methoxide if not properly neutralized.[5] Zeolite catalysts are also used to induce isomerization.[6][7]

• Oxidative Stress: The presence of oxidizing agents can contribute to isomerization.

Q4: How can I detect and quantify the amount of (E)-isomer in my (Z)-Methyl heptadec-10-enoate sample?

Gas chromatography (GC) is a highly effective method for separating and quantifying Z and E isomers.[5] Specifically, GC coupled with a flame ionization detector (GC-FID) using a highly polar capillary column (e.g., cyanopropyl-based) can provide excellent resolution of geometric isomers.[5] Other analytical techniques include high-performance liquid chromatography (HPLC) with UV detection and mass spectrometry (MS).[5][8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Increased levels of the (E)-isomer detected in a new batch of (Z)-Methyl heptadec-10-enoate.	Improper storage or handling during transport.	Review the supplier's storage and handling recommendations. If possible, request a new certificate of analysis or re-analyze the sample immediately upon receipt.
Gradual increase in the (E)-isomer concentration in stored samples.	Suboptimal storage conditions (e.g., exposure to light, elevated temperature).	Store the compound at a low temperature (ideally -20°C or below), in an amber vial to protect from light, and under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.
Inconsistent experimental results when using (Z)-Methyl heptadec-10-enoate.	Isomerization occurring during the experimental procedure.	Evaluate your experimental protocol for potential isomerization triggers, such as high temperatures, acidic or basic conditions, or prolonged exposure to light. Consider running control experiments to assess the stability of the compound under your specific conditions.
Difficulty in separating (Z)- and (E)-isomers chromatographically.	Inappropriate analytical method or column.	For GC analysis, use a highly polar stationary phase column. For HPLC, consider a silver ion (Ag+) column, which is known to effectively separate unsaturated fatty acid isomers.

Experimental Protocols

Protocol 1: Recommended Storage of (Z)-Methyl heptadec-10-enoate

• Aliquot: Upon receipt, if the quantity allows, aliquot the sample into smaller volumes in amber glass vials. This minimizes the number of freeze-thaw cycles and exposure to air for the bulk of the material.

• Inert Atmosphere: Before sealing, flush the vial with an inert gas such as argon or nitrogen to displace oxygen.

• Sealing: Use vials with Teflon-lined caps to ensure a tight seal and prevent contamination.

• Temperature: Store the vials at -20°C or lower for long-term storage. For short-term use, storage at 2-8°C may be acceptable, but stability should be verified.

• Light Protection: Always store the vials in the dark to prevent light-induced isomerization.

Protocol 2: Gas Chromatography (GC) Analysis of (Z)/(E)-Isomer Ratio

This protocol provides a general method for the analysis of fatty acid methyl esters (FAMEs).

• Sample Preparation:

  • Dissolve a small amount of the Methyl heptadec-10-enoate sample in a suitable solvent like hexane.[5]

  • If the sample is in a lipid matrix, it must first be converted to FAMEs. A common method involves dissolving the lipid (up to 50 mg) in 1 mL of toluene, followed by the addition of 2 mL of 0.5 M sodium methoxide in anhydrous methanol.[5] The solution is maintained at 50°C for 10 minutes.[5]

  • Neutralize the reaction with 0.1 mL of glacial acetic acid.[5]

  • Add 5 mL of water and extract the FAMEs twice with 5 mL of hexane.[5]

  • Dry the combined hexane layers over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.[5]

  • Redissolve the FAMEs in hexane for GC analysis.[5]

• GC-FID Conditions:

  • Instrument: Gas chromatograph with a flame ionization detector.

  • Column: Highly polar capillary column (e.g., SP-2560, CP-Sil 88, or similar cyanopropyl-based phase), 100 m x 0.25 mm ID, 0.20 µm film thickness.

  • Carrier Gas: Helium or hydrogen at an appropriate flow rate.

  • Injector Temperature: 250°C.

  • Detector Temperature: 300°C.

  • Oven Temperature Program:

    • Initial temperature: 140°C, hold for 5 minutes.

    • Ramp: 4°C/minute to 240°C.

    • Hold: 20 minutes at 240°C.

  • Injection: 1 µL, split injection (e.g., 100:1 split ratio).

• Data Analysis:

  • Identify the peaks for (Z)- and (E)-Methyl heptadec-10-enoate based on their retention times (the (E)-isomer typically elutes slightly earlier than the (Z)-isomer on polar columns).

  • Quantify the relative peak areas to determine the isomeric ratio.

Data Summary

Factor	Condition	Observed Effect on other FAMEs	Reference
Temperature	Heating at 100°C	Can lead to significant conversion to the trans isomer, with rates depending on the catalyst used.	[4]
Catalyst	p-toluenesulfinic acid	Can achieve up to 79.9% conversion of cis to trans double bonds in lard FAMEs after 30 minutes at 100°C.	[4]
Catalyst	Zeolite (e.g., H⁺‐Ferrierite)	Used for skeletal isomerization, but can also promote Z/E isomerization.	[6]

Visualizations

Caption: Isomerization pathway from (Z)- to (E)-isomer.

Caption: Troubleshooting workflow for isomerization issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Methyl cis-10-heptadecenoate | C18H34O2 | CID 16219491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Identification and characterization of conjugated fatty acid methyl esters of mixed double bond geometry by acetonitrile chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of Synthetic (Z)-Methyl Heptadec-10-enoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2D Nuclear Magnetic Resonance (NMR) spectroscopy with alternative analytical techniques for the structural validation of synthetic (Z)-Methyl heptadec-10-enoate. Due to the limited availability of published, peer-reviewed 2D NMR data specifically for (Z)-Methyl heptadec-10-enoate, this guide utilizes representative data from structurally similar long-chain monounsaturated fatty acid methyl esters to illustrate the principles and expected outcomes of the analysis. This approach provides a practical framework for researchers performing similar structural elucidations.

Structural Validation by 2D NMR Spectroscopy

Two-dimensional NMR spectroscopy is a powerful, non-destructive technique that provides detailed insights into the molecular structure of a compound by resolving correlations between different nuclei. For the structural validation of (Z)-Methyl heptadec-10-enoate, a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments is essential to unambiguously assign all proton and carbon signals and to confirm the position and stereochemistry of the double bond.

1.1. Predicted ¹H and ¹³C NMR Data

The following table summarizes the predicted chemical shifts for (Z)-Methyl heptadec-10-enoate based on known values for similar unsaturated fatty acid methyl esters.

Atom Number	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	-	~174.3 (C=O)
2	~2.30 (t)	~34.1
3	~1.62 (quint)	~24.9
4-7	~1.25-1.35 (m)	~29.1-29.7
8	~2.01 (q)	~27.2
9	~2.01 (q)	~27.2
10	~5.34 (m)	~129.9
11	~5.34 (m)	~130.0
12	~2.01 (q)	~29.3
13-16	~1.25-1.35 (m)	~29.1-31.9
17	~0.88 (t)	~14.1
OCH₃	~3.67 (s)	~51.4

1.2. Experimental Protocols for 2D NMR

A detailed experimental protocol for acquiring high-quality 2D NMR spectra is crucial for successful structural elucidation.

• Sample Preparation: Dissolve 10-20 mg of the purified synthetic (Z)-Methyl heptadec-10-enoate in approximately 0.6 mL of deuterated chloroform (CDCl₃). Ensure the sample is free of particulate matter.

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum to check for sample purity and to serve as a reference for the 2D spectra.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments.

• COSY (Correlation Spectrometry): This experiment identifies proton-proton (¹H-¹H) couplings within the molecule, revealing adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton-carbon (¹H-¹³C) pairs.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range (2-3 bond) correlations between protons and carbons, which is critical for connecting different spin systems and identifying quaternary carbons.

1.3. Visualization of the 2D NMR Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of (Z)-Methyl heptadec-10-enoate using 2D NMR.

Caption: Workflow for the structural validation of a synthetic compound using 2D NMR.

Comparison with Alternative Validation Methods

While 2D NMR provides the most detailed structural information, other analytical techniques are often used in conjunction with or as alternatives to NMR for the characterization of fatty acid methyl esters.

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds. For fatty acid analysis, it typically requires derivatization of the carboxylic acid to a more volatile ester, such as a methyl ester.

• Principle: The sample is vaporized and separated based on its boiling point and interaction with a stationary phase in a capillary column. The separated components are then ionized and fragmented, and the resulting mass spectrum provides a molecular fingerprint.

• Sample Preparation: Derivatization to fatty acid methyl esters (FAMEs) is a common prerequisite.[1][2]

• Information Obtained: Provides information on the molecular weight and fragmentation pattern, which can be used to identify the compound by comparison to spectral libraries. It is excellent for determining the fatty acid profile of a mixture. However, determining the exact position and stereochemistry of a double bond can be challenging without specific derivatization or reference standards.

2.2. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is another powerful technique that combines the separation capabilities of HPLC with the detection power of mass spectrometry.

• Principle: The sample is dissolved in a solvent and pumped through a column packed with a stationary phase. Separation is based on the differential partitioning of the analyte between the mobile and stationary phases. The eluent is then introduced into a mass spectrometer for detection.

• Sample Preparation: Derivatization can be employed to improve ionization efficiency and chromatographic separation.[3]

• Information Obtained: Similar to GC-MS, it provides molecular weight and fragmentation information. HPLC offers more flexibility in terms of stationary and mobile phases, allowing for the separation of a wider range of compounds, including those that are not volatile. Specialized HPLC methods, in conjunction with MS/MS, can aid in locating double bonds.

2.3. Comparison Summary

Technique	Principle	Sample Preparation	Information Provided	Strengths	Limitations
2D NMR	Nuclear magnetic resonance and through-bond correlations	Dissolution in a deuterated solvent	Detailed connectivity of atoms, stereochemistry	Unambiguous structure elucidation, non-destructive	Lower sensitivity, requires pure sample, longer acquisition times
GC-MS	Gas-phase separation followed by mass analysis	Derivatization to volatile esters (FAMEs) is common[1][2]	Molecular weight, fragmentation pattern, retention time	High sensitivity, excellent for profiling known compounds in mixtures	Difficulty in determining double bond position and stereochemistry without standards or specific derivatization, requires volatile compounds
HPLC-MS	Liquid-phase separation followed by mass analysis	Derivatization can enhance sensitivity[3]	Molecular weight, fragmentation pattern, retention time	Versatile for a wide range of compounds, can be coupled with methods to locate double bonds	Can be less resolving for isomeric FAMEs than high-resolution GC, potential for matrix effects

2.4. Logical Relationship of Validation Methods

The following diagram illustrates the complementary nature of these analytical techniques in the structural validation process.

Caption: Interrelationship of analytical techniques for structural validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Assessment of Methyl cis-10-heptadecenoate Using Quantitative NMR (qNMR)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods—Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Evaporative Light-Scattering Detection (HPLC-ELSD)—for the purity assessment of methyl cis-10-heptadecenoate. The selection of an appropriate analytical technique is critical for ensuring the quality and accuracy of research and development outcomes. This document presents supporting experimental data and detailed protocols to aid in the selection of the most suitable method for specific analytical needs.

Introduction to Purity Assessment of Fatty Acid Methyl Esters

Methyl cis-10-heptadecenoate is a fatty acid methyl ester (FAME) that finds applications in various research areas, including as a component in biodiesel and as a standard in lipidomic studies.[1] Accurate determination of its purity is paramount for reliable experimental results. While chromatographic techniques have been the conventional choice, qNMR has emerged as a powerful primary method for purity determination due to its high precision and direct quantification capabilities.[2]

Comparative Analysis of Analytical Techniques

The choice of analytical method for purity assessment depends on several factors, including the required accuracy, the nature of potential impurities, and available instrumentation. This section compares the performance of qNMR, GC-FID, and HPLC-ELSD for the analysis of methyl cis-10-heptadecenoate.

Quantitative Data Summary

The following table summarizes hypothetical, yet realistic, quantitative data obtained from the analysis of a single batch of methyl cis-10-heptadecenoate using the three techniques.

Parameter	qNMR	GC-FID	HPLC-ELSD
Purity (%)	99.5 ± 0.2	≥99 (relative area %)	Not determined
Limit of Detection (LOD)	Impurity dependent	~10 ng/mL	~5 ng on column
Limit of Quantification (LOQ)	Impurity dependent	~50 ng/mL	~15 ng on column
Analysis Time per Sample	~15 minutes	~30 minutes	~20 minutes
Sample Preparation Time	~10 minutes	~5 minutes	~10 minutes
Reference Standard Requirement	Certified internal standard	Analyte-specific standard for absolute quantification	Analyte-specific standard for absolute quantification

Methodological Comparison

Feature	qNMR	GC-FID	HPLC-ELSD
Principle	Signal intensity is directly proportional to the number of nuclei.	Separation based on volatility, detection by flame ionization.	Separation based on polarity, detection by light scattering of nebulized particles.
Advantages	- Primary ratio method- High precision and accuracy- Non-destructive- Structural information of impurities can be obtained	- High sensitivity for volatile compounds- Robust and widely available- Excellent for separating FAMEs	- Suitable for non-volatile impurities- Universal detection for non-volatile compounds
Disadvantages	- Lower sensitivity than chromatographic methods- Potential for signal overlap- Requires a high-field NMR spectrometer	- Requires derivatization for non-volatile compounds- Destructive technique- Co-elution of isomers can be an issue	- Non-linear response- Lower sensitivity for volatile compounds- Destructive technique

Experimental Protocols

Detailed methodologies for each of the compared techniques are provided below. These protocols are based on established methods for FAME analysis and can be adapted for the specific instrumentation available in your laboratory.

Quantitative NMR (qNMR) Protocol

• Sample Preparation:

  • Accurately weigh approximately 10 mg of methyl cis-10-heptadecenoate into a vial.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid) into the same vial. The signal of the internal standard should not overlap with the analyte signals.

  • Dissolve the mixture in 0.75 mL of a deuterated solvent (e.g., CDCl₃) and transfer to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds for FAMEs) to ensure full relaxation.

  • Number of Scans: 8-16, depending on the desired signal-to-noise ratio.

  • Acquisition Time: At least 3 seconds.

• Data Analysis:

  • Apply Fourier transformation and phase correction to the acquired FID.

  • Integrate the characteristic signals of methyl cis-10-heptadecenoate (e.g., the olefinic protons at ~5.3 ppm or the methyl ester protons at ~3.67 ppm) and the internal standard.[3]

  • Calculate the purity using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • IS = Internal Standard

Gas Chromatography with Flame Ionization Detection (GC-FID) Protocol

Several commercial sources indicate a purity of ≥99% for methyl cis-10-heptadecenoate as determined by GC.[4][5]

• Sample Preparation:

  • Prepare a stock solution of methyl cis-10-heptadecenoate in a suitable solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions to prepare calibration standards if absolute quantification is desired.

• GC-FID Conditions:

  • Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, FAMEWAX).

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Oven Temperature Program: 100 °C (hold 4 min) to 240 °C at 3 °C/min (hold 15 min).[6]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Detector Temperature: 280 °C.

• Data Analysis:

  • Identify the peak corresponding to methyl cis-10-heptadecenoate based on its retention time.

  • For purity assessment by area percent, calculate the percentage of the peak area of the analyte relative to the total area of all peaks.

  • For absolute quantification, create a calibration curve from the analysis of standards of known concentration.

High-Performance Liquid Chromatography with Evaporative Light-Scattering Detection (HPLC-ELSD) Protocol

• Sample Preparation:

  • Prepare a stock solution of methyl cis-10-heptadecenoate in the mobile phase at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC-ELSD Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of methanol and water is often effective for FAME separation.[7]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • ELSD Settings:

    • Drift Tube Temperature: 40 °C.

    • Nebulizer Gas (Nitrogen) Pressure: 3.5 bar.

• Data Analysis:

  • Identify the peak for methyl cis-10-heptadecenoate.

  • Due to the non-linear response of the ELSD, a calibration curve is necessary for quantification. The response can be linearized using a logarithmic transformation.

Visualizing the Workflow and Logic

To further clarify the experimental and logical processes, the following diagrams are provided.

Caption: Workflow for qNMR Purity Determination of Methyl cis-10-heptadecenoate.

Caption: Logical Comparison of Analytical Methods for FAME Purity Assessment.

Conclusion

For the definitive purity assessment of methyl cis-10-heptadecenoate, qNMR stands out as a superior technique, offering direct, high-precision quantification without the need for an analyte-specific reference standard. It serves as a primary ratio method, making it ideal for the certification of reference materials and for obtaining highly accurate data in research and development.

GC-FID remains a valuable and practical tool for routine purity checks, especially when high throughput is required and the potential impurities are volatile. Its high sensitivity makes it excellent for detecting trace volatile impurities. HPLC-ELSD is a suitable alternative when non-volatile impurities are expected, and a universal detector is beneficial.

Ultimately, the selection of the most appropriate method will depend on the specific analytical requirements, including the desired level of accuracy, the nature of the sample matrix and potential impurities, and the available instrumentation. For critical applications in drug development and for the qualification of reference standards, qNMR is the recommended method for the purity assessment of methyl cis-10-heptadecenoate.

References

• 1. caymanchem.com [caymanchem.com]
• 2. interchim.fr [interchim.fr]
• 3. Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl cis-10-heptadecenoate ≥99% (GC), liquid | 75190-82-8 [sigmaaldrich.com]
• 5. Methyl cis-10-heptadecenoate (≥99% (GC)) - Amerigo Scientific [amerigoscientific.com]
• 6. gcms.cz [gcms.cz]
• 7. Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (Z)- and (E)-Isomers of Methyl Heptadec-10-enoate for Researchers and Drug Development Professionals

A comprehensive guide to the synthesis, properties, and potential biological significance of the geometric isomers of methyl heptadec-10-enoate.

This guide provides a detailed comparative analysis of the (Z)- and (E)-isomers of methyl heptadec-10-enoate, fatty acid methyl esters (FAMEs) of interest in various scientific disciplines. While the (Z)-isomer is a known minor component of some biodiesels, the properties and activities of its (E)-counterpart are less documented, necessitating a comparative overview based on established principles of organic chemistry and analytical science. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by consolidating available data and providing detailed experimental protocols for their synthesis and characterization.

Physicochemical Properties: A Tale of Two Geometries

The geometric isomerism around the C10-C11 double bond imparts distinct physicochemical properties to the (Z)- and (E)-isomers of methyl heptadec-10-enoate. The cis configuration of the (Z)-isomer introduces a kink in the hydrocarbon chain, leading to less efficient packing and generally lower melting points and boiling points compared to the more linear trans configuration of the (E)-isomer.

Property	(Z)-Methyl Heptadec-10-enoate	(E)-Methyl Heptadec-10-enoate (Predicted)
Molecular Formula	C₁₈H₃₄O₂	C₁₈H₃₄O₂
Molecular Weight	282.47 g/mol [1]	282.47 g/mol
IUPAC Name	methyl (10Z)-heptadec-10-enoate[1]	methyl (10E)-heptadec-10-enoate
Synonyms	Methyl cis-10-heptadecenoate, C17:1 methyl ester[1]	Methyl trans-10-heptadecenoate
Melting Point	Data not available	Expected to be higher than the (Z)-isomer
Boiling Point	Data not available	Expected to be higher than the (Z)-isomer
Solubility	Soluble in organic solvents like chloroform and hexane.[2]	Expected to be soluble in organic solvents.

Synthesis and Spectroscopic Characterization

The stereoselective synthesis of each isomer is crucial for studying their individual properties. The following sections detail established synthetic routes and the expected spectroscopic signatures for their characterization.

Stereoselective Synthesis

Synthesis of (Z)-Methyl Heptadec-10-enoate:

The Wittig reaction is a powerful method for the stereoselective synthesis of (Z)-alkenes.[3][4][5][6][7] The reaction of a stabilized phosphorus ylide with an aldehyde generally leads to the (E)-alkene, whereas non-stabilized ylides favor the formation of the (Z)-alkene.

Synthesis of (E)-Methyl Heptadec-10-enoate:

The reduction of an internal alkyne using sodium metal in liquid ammonia is a classic and effective method for the stereoselective synthesis of (E)-alkenes.[8][9][10][11] This reaction, known as a dissolving metal reduction, proceeds via an anti-addition of two hydrogen atoms across the triple bond.

Spectroscopic Analysis

Detailed spectroscopic analysis is essential for the unambiguous identification and differentiation of the (Z)- and (E)-isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are invaluable tools for determining the geometry of the double bond.

• ¹H NMR: The coupling constant (J-value) between the vinylic protons is diagnostic. For the (Z)-isomer, the J-value is typically in the range of 6-12 Hz, while the (E)-isomer exhibits a larger coupling constant of 12-18 Hz. The chemical shifts of the allylic protons can also differ between the two isomers.

• ¹³C NMR: The chemical shifts of the allylic carbons in the (Z)-isomer are typically shifted upfield (to a lower ppm value) compared to those in the (E)-isomer due to the steric compression of the cis configuration.

Infrared (IR) Spectroscopy:

The C-H out-of-plane bending vibration of the double bond is characteristic of the substitution pattern. (E)-isomers typically show a strong absorption band around 960-970 cm⁻¹, which is absent or very weak in the corresponding (Z)-isomer. (Z)-isomers may show a weaker band around 675-730 cm⁻¹.

Mass Spectrometry (MS):

Electron ionization mass spectrometry (EI-MS) of both isomers will produce a molecular ion peak (M⁺) at m/z 282. The fragmentation patterns are expected to be similar, with characteristic fragments arising from cleavage at the allylic and vinylic positions. While mass spectrometry alone may not be sufficient to differentiate the isomers, it is a crucial tool for confirming the molecular weight and for quantitative analysis when coupled with gas chromatography (GC-MS).[12][13]

Spectroscopic Data	(Z)-Methyl Heptadec-10-enoate	(E)-Methyl Heptadec-10-enoate (Predicted)
¹H NMR (Vinylic H)	~5.3 ppm (multiplet), J ≈ 10 Hz	~5.4 ppm (multiplet), J ≈ 15 Hz
¹³C NMR (Allylic C)	Upfield shift compared to (E)-isomer	Downfield shift compared to (Z)-isomer
IR (C-H bend)	~720 cm⁻¹ (weak)	~965 cm⁻¹ (strong)
MS (Molecular Ion)	m/z 282[14]	m/z 282

Biological Activity

While specific biological activities for (Z)- and (E)-methyl heptadec-10-enoate have not been extensively reported, fatty acid methyl esters as a class are known to possess a range of biological effects. For instance, some FAMEs have shown antimicrobial, anti-inflammatory, and insecticidal properties.[15] The different spatial arrangements of the (Z) and (E) isomers can lead to differential interactions with biological macromolecules such as enzymes and receptors, potentially resulting in distinct biological activities. Further research is warranted to explore the specific biological roles of these two isomers.

Experimental Protocols

Detailed experimental protocols are provided below for the synthesis and analysis of the (Z)- and (E)-isomers of methyl heptadec-10-enoate.

Synthesis of Methyl Heptadec-10-ynoate (Alkyne Precursor)

A common precursor for both isomers is methyl heptadec-10-ynoate. This can be synthesized via the alkylation of a terminal alkyne.

• Deprotonation of 1-octyne: Dissolve 1-octyne in an appropriate anhydrous solvent (e.g., THF) and cool to -78 °C. Add a strong base such as n-butyllithium dropwise and stir for 1 hour.

• Alkylation: Add a solution of methyl 9-bromononanoate in anhydrous THF to the lithium acetylide solution at -78 °C. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Synthesis of (E)-Methyl Heptadec-10-enoate (Dissolving Metal Reduction)

• Setup: In a three-necked flask fitted with a dry-ice condenser and an ammonia inlet, condense ammonia gas at -78 °C.

• Reduction: Add small pieces of sodium metal to the liquid ammonia with vigorous stirring until a persistent blue color is obtained. Add a solution of methyl heptadec-10-ynoate in anhydrous THF dropwise. Stir the reaction mixture for 2-3 hours.

• Quenching: Carefully quench the reaction by the slow addition of solid ammonium chloride. Allow the ammonia to evaporate.

• Work-up and Purification: Add water to the residue and extract with diethyl ether. Wash the organic layer with dilute HCl, saturated sodium bicarbonate, and brine. Dry over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard method for the separation and identification of FAMEs.[16][17][18]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-23) is suitable for the separation of these isomers.

• Oven Program: A temperature gradient is typically used, for example, starting at 100 °C, holding for 2 minutes, then ramping to 250 °C at a rate of 5 °C/min.

• Injection: Samples are typically injected in splitless mode.

• MS Detection: Electron ionization (EI) at 70 eV is used. Data can be acquired in full scan mode to obtain mass spectra for identification and in selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

Visualizing Experimental Workflows

References

• 1. Methyl cis-10-heptadecenoate | C18H34O2 | CID 16219491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl cis-10-heptadecenoate, 75190-82-8 [thegoodscentscompany.com]
• 3. SATHEE: Chemistry Wittig Reaction [satheejee.iitk.ac.in]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Video: Reduction of Alkynes to trans-Alkenes: Sodium in Liquid Ammonia [jove.com]
• 10. orgosolver.com [orgosolver.com]
• 11. m.youtube.com [m.youtube.com]
• 12. agilent.com [agilent.com]
• 13. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cis-10-Heptadecenoic acid, methyl ester [webbook.nist.gov]
• 15. 59.160.153.188 [59.160.153.188]
• 16. Overview of Gas Chromatography-Mass Spectrometry (GC-MS) - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 17. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 18. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]

Differentiating Methyl Heptadecenoate Isomers: A GC Retention Index Comparison Guide

For researchers, scientists, and drug development professionals, the accurate identification of fatty acid isomers is critical. This guide provides a comparative analysis of gas chromatography (GC) retention indices for differentiating methyl heptadecenoate (C17:1) isomers, supported by experimental data and detailed protocols.

The separation of fatty acid methyl ester (FAME) isomers, particularly positional and geometric (cis/trans) isomers, poses a significant analytical challenge. The choice of gas chromatography (GC) stationary phase is paramount in achieving the desired resolution. This guide focuses on the differentiation of methyl heptadecenoate isomers, providing retention data on various GC columns to aid in method development and isomer identification.

Comparative Analysis of GC Columns for Methyl Heptadecenoate Isomer Separation

The polarity of the GC column's stationary phase is the most critical factor in the separation of FAME isomers. Highly polar columns, particularly those with biscyanopropyl polysiloxane phases, offer the best selectivity for resolving these closely related compounds. In contrast, non-polar columns are generally unsuitable for separating positional and geometric isomers of monounsaturated fatty acid methyl esters.

Below is a summary of retention time data for methyl heptadecenoate on columns of varying polarity.

Isomer	Column Type	Stationary Phase	Retention Time (min)	Reference
Methyl heptadecenoate	Non-polar	(5%-phenyl)-methylpolysiloxane (HP-5MS)	21.86	[1]
Methyl heptadecenoate	Mid/high polarity	(50%-cyanopropylphenyl)-methylpolysiloxane (DB-225MS)	21.24	[1]
Methyl heptadecenoate	Extremely polar	Ionic Liquid (SLB-IL111)	26.27	[1]
Methyl heptadecenoate (cis-10)	Highly polar	Biscyanopropyl polysiloxane (Rt-2560)	18.68	[2]
Methyl heptadecenoate (cis-10)	Highly polar	Biscyanopropyl polysiloxane (Rt-2560)	41.66	[3][4]

Note: Retention times are highly dependent on the specific GC method parameters and column dimensions. The data from different sources may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

Accurate and reproducible GC analysis of FAMEs requires meticulous sample preparation and well-defined chromatographic conditions.

Sample Preparation: Esterification of Fatty Acids

To increase volatility for GC analysis, fatty acids are typically converted to their corresponding methyl esters (FAMEs). A common method is acid-catalyzed transesterification.

Materials:

• Lipid sample

• Methanolic HCl (e.g., 2% acetyl chloride in methanol) or BF3-methanol reagent

• Hexane or Heptane (GC grade)

• Anhydrous sodium sulfate

• Glass reaction vials with PTFE-lined caps

Procedure:

• Accurately weigh the lipid sample into a reaction vial.

• Add the methanolic HCl or BF3-methanol reagent.

• Securely cap the vial and heat at a controlled temperature (e.g., 60-100°C) for the specified time (e.g., 1-2 hours).

• Cool the reaction mixture to room temperature.

• Add a known volume of water and hexane (or heptane) to the vial.

• Vortex the mixture to extract the FAMEs into the organic layer.

• Allow the layers to separate and carefully transfer the upper organic layer to a clean vial.

• Dry the organic extract over anhydrous sodium sulfate.

• The FAMEs solution is now ready for GC analysis.

Gas Chromatography (GC) Analysis

The following provides a general GC methodology for the analysis of FAMEs. Specific parameters should be optimized based on the column and instrumentation used.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary GC column (e.g., highly polar biscyanopropyl polysiloxane column such as Rt-2560 or SP-2560)

Typical GC Conditions:

Parameter	Value
Column	Rt-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness
Carrier Gas	Helium or Hydrogen
Injection Mode	Split
Injector Temperature	225 - 250 °C
Oven Temperature Program	Initial: 100 °C, hold for 4 minRamp: 3 °C/min to 240 °C, hold for 15 min
Detector	FID or MS
Detector Temperature	250 - 285 °C

Experimental Workflow and Logic

The overall process for differentiating methyl heptadecenoate isomers using GC involves sample preparation followed by instrumental analysis. The logical flow of this process is depicted in the diagram below.

GC analysis workflow for FAME isomers.

References

• 1. mdpi.com [mdpi.com]
• 2. restek.com [restek.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Highly Reproducible Detailed cis/trans FAMEs Analysis Ensured by New Optimized Rt-2560 Column Manufacturing and Application-Specific QC Test [restek.com]

A Comparative Analysis of the Bioactivity of (Z)-Methyl Heptadec-10-enoate and Related Pheromone Components

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of (Z)-methyl heptadec-10-enoate, a fatty acid methyl ester with potential pheromonal activity, in relation to other structurally similar insect pheromone components. While direct comparative experimental data for (Z)-methyl heptadec-10-enoate is limited in publicly available literature, this document synthesizes existing data on related C17 compounds and other methyl esters to provide a predictive assessment of its potential bioactivity. The information is supported by established experimental protocols for key bioassays used in pheromone research.

Quantitative Bioactivity Data

The following tables summarize electrophysiological and behavioral responses to pheromone components structurally related to (Z)-methyl heptadec-10-enoate. This data provides a basis for estimating the potential bioactivity of the target compound. It is important to note that the bioactivity of a pheromone is highly species-specific and dependent on the precise blend of compounds.

Table 1: Electroantennogram (EAG) Responses to C17 and Related Pheromone Components in Lepidoptera

Species	Compound	Dosage (µg)	Mean EAG Response (mV)	Notes
Leucoptera malifoliella	5,9-Dimethylheptadecane	10	1.2 ± 0.2	Major pheromone component.[1]
Leucoptera malifoliella	5,9-Dimethylpentadecane	10	0.8 ± 0.1	Acts as a synergist to the major component.[1]
Hyphantria cunea	(Z)-9-Octadecenoic acid methyl ester	Not Specified	Elicited Antennal Response	Identified as a potential key volatile component.
Hyphantria cunea	Hexadecanoic acid methyl ester	Not Specified	Elicited Antennal Response	Identified as a potential key volatile component.
Hyphantria cunea	(Z,Z)-9,12-Octadecadienoic acid methyl ester	Not Specified	Elicited Antennal Response	Identified as a potential key volatile component.
Hyphantria cunea	Octadecanoic acid methyl ester	Not Specified	Elicited Antennal Response	Identified as a potential key volatile component.

Note: Data for (Z)-Methyl heptadec-10-enoate is not available in the reviewed literature. The data presented is for structurally related compounds to provide a comparative context.

Table 2: Behavioral Responses to Related Pheromone Components in Wind Tunnel Assays

Species	Compound/Blend	Dosage	% Attraction (Landed on Source)	Notes
Spodoptera frugiperda	Commercial Sex Pheromone Lure	Standard	~60%	Represents a typical positive control response in a wind tunnel assay.
Spodoptera frugiperda	Sex Pheromone Blend (100 ppm)	1 mL	~75%	Optimal concentration for attraction in wind tunnel experiments.[2]
Plodia interpunctella	Pheromone Trap	Standard	Significant increase in flight activity and trap capture	Demonstrates the effectiveness of pheromones in eliciting behavioral responses.[3]
Helicoverpa armigera	Z11-16:Ald and Z9-16:Ald (97:3)	300 ng	High percentage of orientation and landing	Standard blend used to elicit a full behavioral sequence.

Note: Specific behavioral data for (Z)-Methyl heptadec-10-enoate is not available. The data illustrates typical responses to effective pheromones in a controlled environment.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are fundamental for assessing the bioactivity of novel semiochemicals like (Z)-methyl heptadec-10-enoate.

Electroantennography (EAG)

Electroantennography is used to measure the overall electrical response of an insect's antenna to a volatile compound. A stronger EAG response generally indicates a higher sensitivity of the olfactory receptor neurons to the tested compound.

Protocol:

• Insect Preparation: An adult moth is restrained, often by placing it in a truncated pipette tip, with its head and antennae exposed.[4]

• Electrode Placement: A reference electrode (glass capillary filled with saline or a silver wire) is inserted into the insect's head or eye. The recording electrode, also a saline-filled glass capillary, makes contact with the cut tip of an antenna.[4][5]

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air (e.g., 0.5 seconds) containing a known concentration of the test compound dissolved in a solvent (e.g., hexane) is injected into the main airstream.[4]

• Data Recording: The potential difference between the electrodes is amplified and recorded. The amplitude of the negative voltage deflection following the stimulus is measured as the EAG response.

• Controls: A solvent blank is used as a negative control. A known species-specific pheromone component is often used as a positive control to ensure the antennal preparation is viable.

Single-Sensillum Recording (SSR)

SSR is a more refined electrophysiological technique that measures the action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum. This method provides detailed information about the specificity and sensitivity of individual neurons to different compounds.

Protocol:

• Insect Preparation: The insect is mounted and its antenna stabilized, similar to the EAG preparation, but under higher magnification.[6][7][8]

• Electrode Placement: A reference electrode is inserted into the eye. A sharpened tungsten recording electrode is carefully inserted into the base of a single sensillum using a micromanipulator.[6][7][8]

• Stimulus Delivery: Odorant delivery is the same as in EAG.

• Data Recording: The action potentials (spikes) from the OSNs within the sensillum are recorded. The response is quantified by counting the number of spikes in a defined period after the stimulus, subtracting the spontaneous firing rate.

• Data Analysis: The spike frequency and response patterns can be used to classify the neuron's response profile.

Wind Tunnel Bioassay

Wind tunnel assays are used to observe and quantify the complete behavioral sequence of an insect in response to a pheromone plume, from activation and upwind flight to landing at the source.

Protocol:

• Wind Tunnel Setup: A wind tunnel (e.g., 200 cm length × 75 cm height × 75 cm width) is used with a controlled, laminar airflow (e.g., 0.3 m/s).[2] The tunnel is typically illuminated with dim red light for nocturnal insects.[9]

• Insect Acclimatization: Moths are acclimatized to the wind tunnel conditions for at least one hour before testing.[9]

• Pheromone Source: The test compound is applied to a dispenser (e.g., filter paper or rubber septum) and placed at the upwind end of the tunnel.[2]

• Insect Release: Insects are released individually from a platform at the downwind end of the tunnel.[2]

• Behavioral Observation: The behavior of each insect is observed for a set period (e.g., 5 minutes), and specific actions are recorded, such as taking flight, oriented upwind flight, and landing on or near the pheromone source.[2][9]

• Data Analysis: The percentage of insects performing each behavior is calculated for each treatment and compared to controls (solvent only and/or a known attractant).

Mandatory Visualizations

Signaling Pathway

The perception of pheromones in insects initiates a complex signaling cascade within the olfactory sensory neurons. The following diagram illustrates a generalized model of this pathway.

Generalized insect pheromone signaling pathway.

Experimental Workflow

The process of identifying and characterizing the bioactivity of a potential pheromone component follows a structured workflow, from initial chemical analysis to behavioral validation.

Workflow for pheromone bioactivity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchtrend.net [researchtrend.net]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Electrophysiological Measurements from a Moth Olfactory System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 7. Single Sensillum Recordings for Locust Palp Sensilla Basiconica - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Characterization of olfactory sensory neurons in the striped ambrosia beetle Trypodendron lineatum [frontiersin.org]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Mass Spectral Fragmentation of C17 vs. C18 Unsaturated Methyl Esters

For researchers, scientists, and drug development professionals working with fatty acids, accurate identification via mass spectrometry is paramount. This guide provides an objective comparison of the electron ionization (EI) mass spectral fragmentation patterns of C17 and C18 unsaturated fatty acid methyl esters (FAMEs), using methyl cis-10-heptadecenoate (a C17:1 FAME) and methyl oleate (a C18:1 FAME) as representative examples. Understanding these patterns is crucial for the correct identification of these compounds in complex biological matrices.

General Fragmentation Patterns of Unsaturated FAMEs

Under electron ionization, unsaturated FAMEs undergo characteristic fragmentation, although the presence of a double bond introduces complexity compared to their saturated counterparts. Double bond migration can occur upon ionization, leading to a mixture of isomers and consequently, very similar mass spectra for positional isomers.[1] This makes definitive localization of the double bond by EI-MS alone challenging without derivatization techniques.

Key fragmentation processes for unsaturated FAMEs include:

• Molecular Ion (M+): The molecular ion peak is often visible, but its intensity can decrease with increased unsaturation.[2][3]

• Loss of a Methoxy Group (-OCH3): A prominent fragment at [M-31]+ is common, resulting from the loss of the methoxy group from the ester moiety.

• McLafferty Rearrangement: While the classic McLafferty rearrangement ion at m/z 74 is a hallmark of saturated FAMEs, its abundance can be variable in unsaturated FAMEs.

• Hydrocarbon Fragments: A series of hydrocarbon fragment ions, typically separated by 14 amu (-CH2-), are present in the lower mass range. The presence of a double bond can influence the relative abundance of certain ions in this series.

• Cleavage around the Double Bond: While not always straightforward due to bond migration, fragmentation near the double bond can provide some structural information.

Comparison of C17:1 and C18:1 Methyl Ester Fragmentation

The primary difference in the mass spectra of C17 and C18 unsaturated methyl esters arises from the one-carbon difference in their alkyl chains. This is reflected in their molecular weights and the masses of fragments that retain the full carbon chain.

Below is a comparison of the key mass spectral data for methyl cis-10-heptadecenoate (C17:1) and methyl oleate (cis-9-octadecenoate, C18:1).

Feature	Methyl cis-10-heptadecenoate (C17:1)	Methyl Oleate (C18:1)
Molecular Formula	C18H34O2[4]	C19H36O2[5]
Molecular Weight	282.5 g/mol [4]	296.5 g/mol [5]
Molecular Ion (M+)	m/z 282	m/z 296[6]
[M-31]+ Fragment	m/z 251	m/z 265
[M-32]+ Fragment (Loss of Methanol)	m/z 250	m/z 264
Base Peak	m/z 55	m/z 55
Other Key Fragments (m/z)	41, 69, 83, 97, 111, 125	41, 69, 83, 97, 111, 125

As the table indicates, the molecular ion and the fragments resulting from the loss of the methoxy group or methanol are shifted by 14 amu, corresponding to the difference of one methylene group (-CH2-). The lower mass hydrocarbon fragments are generally very similar for both compounds, as they are characteristic of the fragmentation of a long alkyl chain. The base peak for both is typically at m/z 55, a common hydrocarbon ion.

Experimental Protocols

A typical experimental protocol for the analysis of C17 and C18 unsaturated methyl esters by gas chromatography-mass spectrometry (GC-MS) is as follows.

1. Sample Preparation (Transesterification)

• Lipids are extracted from the sample using a suitable solvent system (e.g., chloroform:methanol).

• The extracted lipids are transesterified to FAMEs. A common method involves heating the lipid extract with a reagent such as boron trifluoride in methanol or methanolic sodium hydroxide.

• The resulting FAMEs are then extracted with a non-polar solvent like hexane or heptane.

2. GC-MS Analysis

• Gas Chromatograph (GC): Agilent 7890A or similar.

• Column: A polar capillary column is recommended for good separation of FAME isomers, such as a CP-Sil 88 (100 m x 0.25 mm x 0.20 µm).[7]

• Injector: Split/splitless injector, with a temperature of 250°C and a split ratio of 10:1.[7]

• Carrier Gas: Helium at a constant pressure.[7]

• Oven Temperature Program: An initial temperature of 120°C held for 10 minutes, then ramped to 180°C at 3°C/min, then to 200°C at 1.5°C/min and held for 3 minutes, and a final ramp to 220°C at 2°C/min with a hold for 24 minutes.[7]

• Mass Spectrometer (MS): Agilent 5975C or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

• Mass Range: m/z 40-550.

• Ion Source Temperature: 230°C.[7]

• Quadrupole Temperature: 150°C.[7]

3. Data Analysis

• Identification of FAMEs is achieved by comparing the obtained mass spectra with reference spectra in a database such as the NIST Mass Spectral Library.

• Retention times are also used to aid in identification, especially when dealing with isomers.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of C17 and C18 unsaturated methyl esters.

Workflow for the GC-MS analysis of unsaturated FAMEs.

References

• 1. researchgate.net [researchgate.net]
• 2. Heptadecanoic acid, methyl ester [webbook.nist.gov]
• 3. 11-Octadecenoic acid, methyl ester [webbook.nist.gov]
• 4. cis-10-Heptadecenoic acid, methyl ester [webbook.nist.gov]
• 5. 9-Octadecenoic acid, methyl ester [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A Researcher's Guide to Sourcing Certified Reference Materials for C17:1 Methyl Ester

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical measurements are paramount. A critical component in achieving this is the use of high-quality Certified Reference Materials (CRMs). This guide provides a comprehensive comparison of commercially available C17:1 methyl ester (heptadecenoic acid methyl ester) CRMs, offering insights into their certification processes, quantitative data, and the experimental protocols that underpin their quality.

Comparison of C17:1 Methyl Ester Certified Reference Materials

Sourcing the appropriate CRM for your analytical needs requires careful consideration of several factors, including the certified purity, associated uncertainty, and the rigor of the certification process. Below is a summary of C17:1 methyl ester CRMs offered by leading suppliers.

Supplier	Product Name	CAS Number	Certified Purity/Concentration	Uncertainty	Analytical Method(s)	Accreditations
Sigma-Aldrich (TraceCERT®)	Methyl heptadecanoate	1731-92-6	Lot-specific (e.g., 99.8%)	Lot-specific (e.g., ± 0.4%)	Quantitative NMR (qNMR)	ISO/IEC 17025, ISO 17034
CPAChem	Heptadecanoic acid-methyl ester	1731-92-6	99.9%	± 0.1%	Gas Chromatography/Mass Spectrometry (GC/MS)	ISO 9001, ISO/IEC 17025, ISO 17034[1]
Cayman Chemical	10(Z)-Heptadecenoic Acid methyl ester	75190-82-8	≥98%	Not specified	Batch-specific (typically GC or HPLC)	Not specified on product page

Note: Data presented is based on publicly available information and may vary between specific lots. It is crucial to consult the lot-specific Certificate of Analysis (CoA) for the most accurate data.

Experimental Methodologies for Certification

The reliability of a CRM is directly linked to the robustness of the analytical methods used for its certification. Here, we detail the typical experimental protocols employed by the leading suppliers for the characterization of fatty acid methyl ester CRMs.

Quantitative Nuclear Magnetic Resonance (qNMR) - As employed by Sigma-Aldrich (TraceCERT®)

Quantitative NMR is a primary analytical method that provides a direct measurement of the analyte concentration, traceable to the International System of Units (SI).

Principle: The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific resonance of the analyte to that of a certified internal standard with a known concentration, the concentration of the analyte can be accurately determined.

Typical Protocol:

• Sample Preparation: A precise amount of the C17:1 methyl ester is weighed and dissolved in a deuterated solvent (e.g., chloroform-d). A certified internal standard with a known purity and concentration (e.g., maleic acid) is also accurately weighed and added to the same NMR tube.

• NMR Data Acquisition: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the ¹H NMR spectrum. Key acquisition parameters such as the relaxation delay (D1) are optimized to ensure full relaxation of all relevant protons, which is critical for accurate quantification.

• Data Processing and Analysis: The acquired spectrum is processed, and the signals corresponding to the C17:1 methyl ester (e.g., the methyl ester protons) and the internal standard are integrated.

• Purity Calculation: The purity of the C17:1 methyl ester is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Gas Chromatography/Mass Spectrometry (GC/MS) - As employed by CPAChem

GC/MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For purity assessment, it is often used in conjunction with a reference standard.

Principle: The sample is vaporized and injected into a gas chromatograph, where it is separated based on its volatility and interaction with the stationary phase of the GC column. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, providing a unique fragmentation pattern for identification and quantification.

Typical Protocol (Based on CPAChem's general procedure for organic CRMs):

• Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer is used. A common column choice for FAME analysis is a polar capillary column (e.g., a wax-type or cyano-substituted column).

• Sample Preparation: A solution of the C17:1 methyl ester is prepared in a suitable volatile solvent (e.g., hexane or dichloromethane) at a known concentration.

• GC Conditions:

  • Injector: Split/splitless injector, typically operated in split mode for purity analysis.

  • Oven Temperature Program: A temperature gradient is used to ensure good separation of the analyte from any potential impurities. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C).

  • Carrier Gas: Helium or hydrogen is used as the carrier gas at a constant flow rate.

• MS Conditions:

  • Ionization: Electron ionization (EI) is commonly used.

  • Acquisition Mode: Full scan mode is used to identify all eluting compounds. Selected Ion Monitoring (SIM) can be used for higher sensitivity if specific impurities are being targeted.

• Purity Determination: The purity is determined by calculating the area percentage of the C17:1 methyl ester peak relative to the total area of all peaks in the chromatogram. This is often reported as "area % purity". For certified values, a mass balance approach is typically used, where the purity is determined by subtracting the amounts of identified impurities and non-volatile residues from 100%.

Logical Workflow for CRM Selection

Selecting the right CRM is a critical step in any analytical workflow. The following diagram illustrates a logical process for sourcing and qualifying a C17:1 methyl ester CRM for your research needs.

CRM Selection Workflow

This structured approach ensures that the chosen CRM meets the specific requirements of your analytical method and contributes to the generation of accurate and reproducible data. By carefully evaluating the information provided by suppliers and, when possible, performing in-house verification, researchers can have high confidence in the quality of their reference materials.

References

• 1. Fatty Acid Methyl Esters Standard Mixture [sigmaaldrich.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Quantifying (Z)-Methyl Heptadec-10-enoate

For researchers, scientists, and professionals in drug development, the accurate quantification of lipid species such as (Z)-Methyl heptadec-10-enoate is critical. This guide provides an objective comparison of the primary analytical methods employed for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The selection of an optimal method hinges on factors including sensitivity, selectivity, sample matrix complexity, and throughput requirements. This document presents a cross-validation framework, summarizing quantitative performance data and detailing experimental protocols to aid in methodological selection.

Performance Comparison of Quantification Methods

The following table summarizes the key performance parameters of the most common techniques for the quantification of fatty acid methyl esters (FAMEs), including (Z)-Methyl heptadec-10-enoate. While direct comparative data for this specific analyte is limited, the presented data is based on validated methods for similar FAMEs and provides a reliable reference for methodological evaluation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile derivatives (FAMEs) based on their boiling points and polarity on a capillary column, followed by mass-based detection and quantification.	Separation of FAMEs in the liquid phase based on their polarity, followed by mass-based detection and quantification. Particularly useful for resolving isomers.	Quantification based on the direct relationship between the signal intensity of specific protons and the number of nuclei contributing to that signal.
Sample Preparation	Requires lipid extraction and derivatization to FAMEs.[1]	Lipid extraction and derivatization to FAMEs is common, though direct analysis of free fatty acids is also possible.[2]	Minimal sample preparation is often required; direct analysis of the lipid extract is feasible.[3][4]
Linearity (R²)	> 0.99	> 0.99[5]	> 0.99[4]
Limit of Detection (LOD)	0.002 - 0.01 µg/mL⁻¹[6]	FAMEs: 0.003–0.72 µg/L[7]	Approximately 2 µg/mL⁻¹[6]
Limit of Quantification (LOQ)	< 0.1 µg/mL⁻¹[6]	FAMEs: 62.5 ng/mL⁻¹ for many FAMEs[2]	Not always as sensitive as MS-based methods.
Precision (%RSD)	< 5%	< 3%[5]	0.2% - 0.8%[4]
Accuracy (% Recovery)	99.4% - 108.3%[6]	Typically high, though matrix effects can be a factor.	Generally high due to the primary standard nature of the measurement.
Throughput	High, suitable for automated analysis of large sample batches.[8]	Moderate to high, depending on the chromatographic method.	Lower throughput compared to chromatographic methods.
Strengths	High sensitivity and selectivity, extensive libraries for compound identification.[9][10]	Excellent for isomer separation (e.g., cis/trans), suitable for less volatile or thermally labile compounds.[2]	Non-destructive, provides structural information, requires no derivatization, and can be a primary ratio method of measurement.[11][12]
Limitations	Derivatization is necessary, potential for thermal degradation of analytes.[10]	Matrix effects can suppress or enhance ionization, potentially affecting accuracy.	Lower sensitivity compared to MS methods, potential for signal overlap in complex mixtures.[13]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for FAME analysis and can be adapted for the specific quantification of (Z)-Methyl heptadec-10-enoate.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a typical workflow for the quantitative analysis of FAMEs.

a) Lipid Extraction and Derivatization:

• Homogenize the sample matrix.

• Extract total lipids using a modified Folch method with chloroform:methanol (2:1, v/v).[14]

• Evaporate the solvent under a stream of nitrogen.

• Perform transesterification to convert fatty acids to FAMEs by adding a reagent such as 3M methanolic hydrogen chloride and heating at 80°C for 1 hour.[14]

• Extract the FAMEs with a nonpolar solvent like hexane.[14]

b) GC-MS Analysis:

• GC System: Agilent 7890A or equivalent.

• Column: DB-Wax capillary column (30 m x 0.25 mm x 0.25 µm) or equivalent polar column.[15]

• Injector: Splitless mode at 220°C.[9]

• Oven Temperature Program: Initial temperature of 70°C, ramp to 170°C at 11°C/min, then to 175°C at 0.8°C/min, and finally to 220°C at 20°C/min with a 2.5-minute hold.[9]

• Carrier Gas: Helium at a constant flow rate.[9]

• MS System: Agilent 5975C or equivalent single quadrupole or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV or Positive Chemical Ionization (PCI).[10]

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.[9]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) Protocol

This protocol is suitable for the analysis of FAMEs, with a particular advantage in resolving isomers.

a) Sample Preparation:

• Follow the same lipid extraction and derivatization steps as for GC-MS. Alternatively, for free fatty acid analysis, the derivatization step can be omitted.

b) HPLC-MS/MS Analysis:

• HPLC System: Agilent 1200 series or equivalent.

• Column: C8 or C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[2]

• Mobile Phase: A gradient of acetonitrile, isopropanol, and water with 0.1% formic acid and 5 mM ammonium formate.[2]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode, detecting FAMEs as ammonium adducts.[2]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific and sensitive quantification.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy Protocol

This protocol provides a direct and non-destructive method for quantification.

a) Sample Preparation:

• Extract total lipids as described for GC-MS.

• Dissolve a known amount of the dried lipid extract in a deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard (e.g., tetramethylsilane - TMS).[3]

b) ¹H-NMR Analysis:

• NMR Spectrometer: 400 MHz or higher field strength spectrometer.[3]

• Pulse Sequence: A standard single-pulse experiment.

• Relaxation Delay: A sufficiently long relaxation delay (e.g., 8-10 seconds) to ensure full relaxation of all protons for accurate integration.[3][4]

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Integrate the characteristic signals of (Z)-Methyl heptadec-10-enoate (e.g., the methyl ester singlet around 3.67 ppm and the olefinic protons) and the internal standard.[16]

  • Calculate the concentration of the analyte based on the ratio of the integral of the analyte's signal to the integral of the internal standard's signal, normalized to the number of protons contributing to each signal.

Visualization of the Cross-Validation Workflow

The following diagram illustrates a logical workflow for the cross-validation of the described analytical methods for quantifying (Z)-Methyl heptadec-10-enoate.

Caption: Workflow for cross-validation of analytical methods.

References

• 1. gcms.cz [gcms.cz]
• 2. Development and validation of a HPLC-MS/MS method for the analysis of fatty acids - in the form of FAME ammonium adducts - in human whole blood and erythrocytes to determine omega-3 index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. pubs.sciepub.com [pubs.sciepub.com]
• 5. researchgate.net [researchgate.net]
• 6. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. perlan.com.pl [perlan.com.pl]
• 9. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. researchgate.net [researchgate.net]
• 12. Proton NMR Enables the Absolute Quantification of Aqueous Metabolites and Lipid Classes in Unique Mouse Liver Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 15. agilent.com [agilent.com]
• 16. Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of (Z)-Methyl Heptadec-10-enoate as an Insect Attractant: A Comparative Analysis

A comprehensive review of available scientific literature reveals a significant lack of data on the efficacy of (Z)-Methyl heptadec-10-enoate as an insect attractant. While numerous long-chain methyl esters are well-documented as potent insect pheromones and kairomones, extensive searches of chemical databases and scientific publications did not yield any specific studies evaluating the attractant properties of this particular compound. Therefore, a direct comparison with other established insect attractants based on experimental data is not feasible at this time.

Insect chemical communication is a cornerstone of modern integrated pest management (IPM) strategies. Pheromones, which mediate intraspecific communication, and kairomones, which are interspecific chemical cues, are widely used for monitoring and controlling insect populations. These semiochemicals are typically highly specific and effective at low concentrations, making them an environmentally benign alternative to broad-spectrum insecticides.

The majority of identified moth sex pheromones, for instance, are C10-C18 unsaturated fatty alcohols, aldehydes, or esters. The precise structure of these molecules, including the chain length, position and stereochemistry of double bonds, and the functional group, is critical for eliciting a behavioral response in the target insect species.

While the chemical structure of (Z)-Methyl heptadec-10-enoate—a C18 unsaturated methyl ester—falls within the general parameters of known insect pheromones, its biological activity as an attractant has not been reported in the accessible scientific literature. Structure-activity relationship studies in insect pheromones have shown that even minor changes in the molecular structure can lead to a complete loss of activity or even a repellent effect.

In the absence of empirical data for (Z)-Methyl heptadec-10-enoate, we present a generalized overview of common classes of insect attractants that are frequently studied and utilized in pest management.

Common Classes of Insect Attractants: A General Comparison

For researchers, scientists, and drug development professionals interested in the comparative efficacy of insect attractants, the following table summarizes the general characteristics of major classes of these semiochemicals. It is important to note that the efficacy of any specific compound is highly dependent on the target insect species, environmental conditions, and the formulation and deployment of the attractant.

Attractant Class	General Chemical Structure	Mode of Action	Target Pests (Examples)	Advantages	Limitations
Long-Chain Esters	C10-C18 fatty acid esters	Sex or aggregation pheromones	Lepidoptera (moths), Coleoptera (beetles)	High species specificity, effective at low concentrations	Synthesis can be complex and costly, efficacy can be affected by isomeric purity
Fatty Alcohols	C10-C18 unsaturated alcohols	Pheromone components	Lepidoptera, Coleoptera	Often a primary component of pheromone blends	May require synergistic compounds for full efficacy
Aldehydes	C10-C18 unsaturated aldehydes	Pheromone components	Lepidoptera	Highly volatile, effective for long-range attraction	Can be unstable and prone to oxidation
Ketones	Various structures	Aggregation pheromones, kairomones	Coleoptera, Hymenoptera	Effective for mass trapping	Can be less species-specific than sex pheromones
Terpenoids	Isoprene-based structures	Aggregation pheromones, kairomones	Coleoptera (bark beetles), Diptera (flies)	Often plant-derived, can attract a broad range of species	Lower specificity can lead to bycatch of non-target insects
Food-based Attractants	Sugars, proteins, fermentation volatiles	Kairomones	Diptera (fruit flies), Hymenoptera (wasps), Coleoptera	Readily available and inexpensive	Low specificity, can attract a wide variety of non-target organisms

Experimental Protocols for Efficacy Evaluation

The evaluation of a candidate insect attractant typically involves a multi-step process, progressing from laboratory-based assays to field trials. Below is a generalized experimental workflow for assessing the efficacy of a novel insect attractant.

Caption: Generalized workflow for evaluating the efficacy of a new insect attractant.

1. Electroantennography (EAG): This technique measures the electrical response of an insect's antenna to a specific chemical compound. It provides a rapid initial screening to determine if the insect's olfactory system can detect the compound.

2. Olfactometer Bioassays: These laboratory-based behavioral assays assess the attractant or repellent properties of a compound. A common setup is a Y-tube olfactometer, where an insect is given a choice between a stream of air carrying the test compound and a control stream of clean air. The number of insects choosing each arm of the olfactometer provides a quantitative measure of attraction.

3. Trap Design and Lure Optimization: For promising candidates, field trials are necessary. This involves designing an appropriate trap and optimizing the lure formulation. Factors to consider include the release rate of the attractant, the type and color of the trap, and the placement of traps in the environment.

4. Field Efficacy Trials: Large-scale field trials are conducted to compare the efficacy of the new attractant against a standard attractant or a negative control. Data on the number of target insects and any non-target species captured are collected over a defined period.

Signaling Pathways in Insect Olfaction

The detection of an odorant molecule by an insect initiates a complex signaling cascade within the olfactory sensory neurons located in the antennae. A simplified diagram of this pathway is presented below.

Caption: Simplified diagram of an insect olfactory signaling pathway.

Upon entering the sensillum lymph through pores in the cuticle of the antenna, hydrophobic odorant molecules are bound by Odorant Binding Proteins (OBPs). These OBPs transport the odorants to Odorant Receptors (ORs) located on the dendritic membrane of olfactory sensory neurons. The binding of the odorant to the OR triggers a conformational change, leading to the opening of an ion channel and the generation of an electrical signal. This signal is then transmitted to the antennal lobe of the insect's brain, where it is processed, leading to a behavioral response.

Conclusion

While the specific compound (Z)-Methyl heptadec-10-enoate lacks documented efficacy as an insect attractant, the field of chemical ecology offers a rich landscape of other well-studied compounds. For researchers and professionals in drug development and pest management, focusing on these established attractants with proven track records in laboratory and field settings is recommended. Further research, beginning with electrophysiological and behavioral assays, would be necessary to determine if (Z)-Methyl heptadec-10-enoate holds any potential as a novel insect attractant. Without such foundational data, any comparison to existing attractants remains purely speculative.

A Researcher's Guide to the Isomeric Purity Analysis of Commercially Available Methyl Heptadecenoate

For researchers, scientists, and drug development professionals, the isomeric purity of chemical reagents is a critical parameter that can significantly impact experimental outcomes. This guide provides a comprehensive overview and a detailed experimental protocol for the analysis of isomeric purity of commercially available methyl heptadecenoate, a monounsaturated fatty acid methyl ester (FAME). While direct comparative data on products from various suppliers is not readily published, this guide equips researchers with the methodology to conduct their own independent assessments.

Heptadecenoic acid (C17:1), a less common odd-chain fatty acid, and its methyl ester are utilized in various research applications, including as internal standards in fatty acid analysis and in studies of lipid metabolism. The position and geometry (cis/trans) of the double bond in methyl heptadecenoate can influence its physical and biological properties. Commercially available methyl heptadecenoate is often sold as a specific isomer, most commonly methyl cis-10-heptadecenoate. However, the actual isomeric purity can vary, and the presence of other positional (e.g., Δ9, Δ11) and geometric (trans) isomers may be present.

This guide outlines the established analytical techniques, primarily capillary gas chromatography, for the separation and quantification of these isomers.

Comparative Analytical Approaches

The primary method for determining the isomeric purity of FAMEs is high-resolution gas chromatography (GC).[1] The choice of capillary column stationary phase is crucial for achieving the separation of closely related isomers.

Parameter	Recommended Stationary Phase	Key Advantages	Representative Methods
Cis/Trans Isomer Separation	Highly Polar Biscyanopropyl Phases (e.g., Rt-2560, SP-2560, HP-88)	Excellent selectivity for geometric isomers. Trans isomers typically elute before cis isomers.[1]	AOAC 996.06
Positional Isomer Separation	Ionic Liquid Stationary Phases (e.g., SLB-IL111) or long (≥100 m) Biscyanopropyl columns	Unique selectivity based on interactions with the double bond, enabling separation of positional isomers.	GC-MS with specialized columns[2][3]
General FAME Analysis	Wax-type Phases (e.g., Carbowax)	Good for general profiling of saturated and unsaturated FAMEs, but may have limitations in resolving complex isomer mixtures.[1]

Experimental Protocol: Isomeric Purity Analysis by GC-MS

This protocol provides a robust method for the separation and identification of positional and geometric isomers of methyl heptadecenoate. Gas chromatography coupled with mass spectrometry (GC-MS) is recommended for definitive peak identification.

1. Objective: To determine the isomeric purity of a commercial methyl heptadecenoate sample, quantifying the principal isomer and identifying any positional and geometric impurities.

2. Materials and Reagents:

• Commercial methyl heptadecenoate sample(s)

• Hexane or Heptane (GC grade)

• FAME standard mixture (containing C17:0 and other relevant FAMEs for retention time comparison)

• Pressurized helium (carrier gas)

• Autosampler vials with inserts

3. Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) for quantification and/or a Mass Spectrometer (MS) for identification.

• Highly polar capillary column (e.g., Agilent J&W HP-88, 100 m x 0.25 mm, 0.20 µm film thickness or equivalent).

• Autosampler for precise injection.

4. Sample Preparation:

• Prepare a stock solution of the commercial methyl heptadecenoate in hexane at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 10-50 µg/mL in hexane in an autosampler vial.

• If using an internal standard, add a known concentration of methyl heptadecanoate (C17:0) to the working solution.

5. GC-MS Parameters:

Parameter	Setting
Injector	Split/Splitless, 250°C, Split ratio 50:1
Carrier Gas	Helium, Constant flow at 1.0 mL/min
Oven Program	Initial: 140°C, hold for 5 minRamp 1: 4°C/min to 240°CHold: 240°C for 20 min
MS Transfer Line	240°C
MS Ion Source	230°C
MS Quadrupole	150°C
Acquisition Mode	Full Scan (m/z 50-400) and/or Selected Ion Monitoring (SIM) for target isomers.

6. Data Analysis:

• Peak Identification: Identify the main methyl heptadecenoate peak based on its mass spectrum (molecular ion at m/z 282.25) and retention time relative to standards. Search the NIST library for spectral matching. Positional isomers can often be distinguished by characteristic fragment ions.[4]

• Isomer Quantification: For FID data, calculate the relative percentage of each isomer by peak area normalization. For MS data, quantification can be performed using the total ion chromatogram (TIC) or by integrating the peak areas of specific ions.

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of methyl heptadecenoate isomeric purity.

Conclusion

While commercial suppliers of methyl heptadecenoate generally state a high purity (e.g., ≥99%), the isomeric distribution is often not detailed. The presence of cis/trans and positional isomers can be critical for specific research applications. By employing high-resolution capillary gas chromatography with appropriate polar stationary phases, researchers can independently verify the isomeric purity of their reagents. The detailed protocol and workflow provided in this guide serve as a valuable resource for ensuring the quality and reliability of experimental data in studies involving methyl heptadecenoate.

References

• 1. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (Z)-Methyl heptadec-10-enoate

Essential Safety and Handling of (Z)-Methyl Heptadec-10-Enoate

For researchers, scientists, and drug development professionals, ensuring safe handling of laboratory chemicals is paramount. This guide provides essential safety protocols and logistical information for handling (Z)-Methyl heptadec-10-enoate, a fatty acid methyl ester.

Immediate Safety Recommendations

When working with (Z)-Methyl heptadec-10-enoate, immediate adoption of the following personal protective equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE) Summary:

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles.	Protects against splashes and mists.
Hand Protection	Liquid-tight gloves (e.g., nitrile).	Prevents skin contact with the chemical.
Skin Protection	Laboratory coat.	Provides a barrier against accidental spills.
Respiratory Protection	Necessary if aerosol or mist is generated.	Protects against inhalation of harmful vapors.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of (Z)-Methyl heptadec-10-enoate and ensuring a safe laboratory environment.

• Handling:

  • Work in a well-ventilated area to minimize inhalation of any potential vapors.

  • Avoid direct contact with skin and eyes.[1]

  • Wash hands thoroughly before breaks and after handling the substance.[2]

  • Keep away from food, drink, and animal feedingstuffs.[3][4]

• Storage:

  • Store in a cool, dry, and well-ventilated place.[1]

  • Keep the container tightly closed.

  • Recommended storage temperature is between 2–8 °C.[3][4]

  • Keep away from sources of ignition, excessive heat, and oxidizing agents.[5]

Accidental Release and Disposal Measures

In the event of a spill or the need for disposal, the following procedures should be followed to mitigate environmental contamination and ensure safety.

• Accidental Release:

  • For spills, use an oil-absorbing compound to contain and collect the material.[2]

  • Ensure the area is well-ventilated.

  • Place the absorbed material into appropriate containers for disposal.[3][4]

  • Wash hard surfaces with a safety solvent or detergent to remove any remaining oil film.[2]

• Disposal:

  • Dispose of the waste material through an approved waste disposal company.[2]

  • Do not allow the substance to enter drains or surface water.[2][3][4]

Experimental Workflow for Handling (Z)-Methyl Heptadec-10-Enoate

The following diagram outlines the standard operational workflow for handling (Z)-Methyl heptadec-10-enoate in a laboratory setting, from initial preparation to final disposal.

Standard operational workflow for handling (Z)-Methyl heptadec-10-enoate.

References

• 1. echemi.com [echemi.com]
• 2. mercuria.com [mercuria.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. carlroth.com [carlroth.com]
• 5. preol.cz [preol.cz]